16:0-18:1 PE-d31

Core Science & Biosynthesis

Technical Guide: 16:0-18:1 PE-d31 for Quantitative Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is a deuterated synthetic phospholipid. It serves as a crucial internal standard in the field of lipidomics, particularly for the quantitative analysis of phosphatidylethanolamines (PEs) and other lipid species by mass spectrometry. The incorporation of 31 deuterium atoms onto the palmitoyl (16:0) fatty acyl chain provides a significant mass shift from its endogenous, non-labeled counterpart, without substantially altering its chemical and physical properties. This allows for precise and accurate quantification of lipids in complex biological samples through the stable isotope dilution method.

This guide provides a comprehensive overview of the technical details, experimental protocols, and data analysis considerations for utilizing 16:0-18:1 PE-d31 in lipidomics research.

Core Properties and Specifications

A summary of the key quantitative data for both the deuterated internal standard and its non-deuterated analogue is presented below.

Property	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31)	1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE)
Synonyms	16:0-d31-18:1 PE	POPE, 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine
Molecular Formula	C39H45D31NO8P	C39H76NO8P
Molecular Weight	749.19 g/mol	718.0 g/mol
Exact Mass	748.725464 Da[1]	717.53085538 Da[2]
Physical Form	Powder	Solid
Storage Temperature	-20°C	-20°C

Application in Quantitative Lipidomics

16:0-18:1 PE-d31 is primarily employed as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics workflows.[3][4][5][6][7][8] Its utility is rooted in the principle of stable isotope dilution, where a known amount of the deuterated standard is spiked into a biological sample prior to lipid extraction and analysis.

The workflow for utilizing 16:0-18:1 PE-d31 in a typical lipidomics experiment is outlined below.

Caption: Experimental workflow for quantitative lipidomics using 16:0-18:1 PE-d31.

Experimental Protocols

Lipid Extraction (Modified Folch Method)

This protocol is a general guideline and may require optimization based on the sample type and volume.

• Sample Homogenization: For tissue samples, weigh approximately 10-50 mg and homogenize in a suitable buffer (e.g., phosphate-buffered saline). For plasma or serum, use 25-100 µL. For cultured cells, a cell pellet of 1-10 million cells is typically used.

• Internal Standard Spiking: Add a known amount of 16:0-18:1 PE-d31 in a solvent such as chloroform:methanol (2:1, v/v) to the homogenized sample. A typical concentration for the internal standard in the final reconstituted sample is in the range of 0.1-1 µM.[3]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample, vortex thoroughly, and incubate on ice for 30 minutes.

• Phase Separation: Add 0.9% NaCl solution to induce phase separation. Vortex and centrifuge at a low speed (e.g., 2000 x g) for 10 minutes.

• Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Drying and Reconstitution: Dry the collected organic phase under a stream of nitrogen gas. Reconstitute the lipid extract in a solvent compatible with the LC-MS system, such as methanol or isopropanol.

LC-MS/MS Analysis

The separation and detection of 16:0-18:1 PE and its deuterated internal standard are typically performed using a reversed-phase liquid chromatography system coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Typical LC-MS/MS Parameters:

Parameter	Typical Setting
LC Column	C18 or C8 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium formate
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 - 55 °C
Ionization Mode	Electrospray Ionization (ESI), typically in negative mode for PE analysis
MS Analysis Mode	Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions for Quantification:

The fragmentation of phosphatidylethanolamines in negative ion mode commonly occurs through the neutral loss of the phosphoethanolamine headgroup (141 Da) or by fragmentation into the constituent fatty acyl anions. For quantitative analysis, monitoring the transitions of the precursor ion to the fatty acyl product ions is often preferred for specificity.

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Polarity
16:0-18:1 PE	m/z 716.5	m/z 255.2 (Palmitate)	Negative
m/z 281.2 (Oleate)	Negative
16:0-18:1 PE-d31	m/z 747.7	m/z 286.2 (Palmitate-d31)	Negative
m/z 281.2 (Oleate)	Negative

Note: These MRM transitions are proposed based on the known fragmentation patterns of phosphatidylethanolamines. Optimal transitions and collision energies should be determined empirically on the specific mass spectrometer being used.

Data Analysis and Quantification

The quantification of endogenous 16:0-18:1 PE is achieved by calculating the ratio of the peak area of the endogenous lipid to the peak area of the spiked 16:0-18:1 PE-d31 internal standard.

References

• 1. 5.10.2. Lipidomics analysis [bio-protocol.org]
• 2. peerj.com [peerj.com]
• 3. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of diagnostic markers and lipid dysregulation in oesophageal squamous cell carcinoma through lipidomic analysis and machine learning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential lipidomics of HK-2 cells and exosomes under high glucose stimulation [medsci.org]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Targeted Lipidomics Reveal the Effect of Perchlorate on Lipid Profiles in Liver of High-Fat Diet Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High-coverage targeted lipidomics revealed dramatic lipid compositional changes in asthenozoospermic spermatozoa and inverse correlation of ganglioside GM3 with sperm motility - PMC [pmc.ncbi.nlm.nih.gov]

16:0-18:1 PE-d31 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the deuterated phospholipid 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d31 (16:0-18:1 PE-d31), including its molecular characteristics and a detailed workflow for its analysis. This information is critical for its application as an internal standard in lipidomics research and drug development, enabling precise quantification of its non-deuterated counterpart.

Core Data Presentation

The incorporation of 31 deuterium atoms into the 16:0-18:1 PE molecule results in a significant and well-defined mass shift, making it an ideal internal standard for mass spectrometry-based quantification. The table below summarizes the key molecular information for both the non-deuterated and deuterated forms of this phospholipid.

Compound	Chemical Formula	Molecular Weight ( g/mol )
16:0-18:1 PE	C39H76NO8P	718.00[1]
16:0-18:1 PE-d31	C39H45D31NO8P	749.19

Experimental Protocols

The analysis of 16:0-18:1 PE and its deuterated analog, 16:0-18:1 PE-d31, typically involves extraction from a biological matrix followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following protocols are standard in the field of lipidomics.

Lipid Extraction from Biological Samples

A common and effective method for extracting phospholipids from biological samples such as plasma, serum, or cell pellets is the Bligh-Dyer liquid-liquid extraction method.

• Homogenization: The biological sample is homogenized in a mixture of chloroform and methanol (typically in a 1:2 v/v ratio).

• Phase Separation: After homogenization, additional chloroform and water are added to the mixture to induce phase separation, resulting in a lower organic phase (containing the lipids), an upper aqueous phase, and a protein disk at the interface.

• Lipid Collection: The lower organic phase, containing the extracted lipids, is carefully collected.

• Drying and Reconstitution: The collected organic solvent is evaporated under a stream of nitrogen. The dried lipid extract is then reconstituted in a suitable solvent, such as a mixture of isopropanol and acetonitrile, for LC-MS/MS analysis.

Phospholipid Analysis by HPLC-MS/MS

High-performance liquid chromatography coupled with tandem mass spectrometry is a powerful technique for the separation and quantification of individual phospholipid species.

• Chromatographic Separation: The reconstituted lipid extract is injected into an HPLC system equipped with a suitable column, often a reversed-phase C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column. A gradient elution is typically employed to separate the different lipid classes and molecular species based on their polarity and acyl chain length.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into the electrospray ionization (ESI) source of a tandem mass spectrometer. Phosphatidylethanolamines (PEs) are typically analyzed in positive ion mode.

• Quantification: For quantification of 16:0-18:1 PE, a specific mass transition is monitored in Multiple Reaction Monitoring (MRM) mode. The transition for the non-deuterated PE is the precursor ion [M+H]+ to a specific product ion, often corresponding to the neutral loss of the phosphoethanolamine headgroup (141 Da). A corresponding, mass-shifted transition is monitored for the 16:0-18:1 PE-d31 internal standard. The ratio of the peak areas of the endogenous analyte to the internal standard is used to calculate the concentration of the endogenous 16:0-18:1 PE in the sample.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 16:0-18:1 PE using its deuterated internal standard.

Caption: Workflow for the quantification of 16:0-18:1 PE.

References

• 1. Comprehensive Approach to the Quantitative Analysis of Mitochondrial Phospholipids by HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Palmitoyl-Oleoyl-Phosphatidylethanolamine (POPE) in Cell Membrane Architecture and Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Palmitoyl-oleoyl-phosphatidylethanolamine (POPE) is a crucial glycerophospholipid that, despite being the second most abundant phospholipid in mammalian cell membranes, often operates in the shadow of its more prevalent counterpart, phosphatidylcholine (PC).[1] However, its unique structural and biophysical properties impart functionalities that are indispensable for a myriad of cellular processes. This technical guide provides an in-depth exploration of the multifaceted role of POPE in cell membrane structure and function. We will delve into its biophysical characteristics, its profound influence on membrane dynamics such as curvature, fusion, and fission, its intricate interactions with other membrane components, and its emerging role in cellular signaling. This document synthesizes quantitative data from various studies, details key experimental methodologies, and provides visual representations of relevant pathways and workflows to offer a comprehensive resource for researchers in cellular biology and drug development.

Introduction: The Significance of POPE in Cellular Membranes

Phosphatidylethanolamine (PE), and specifically POPE with its palmitoyl and oleoyl acyl chains, is a fundamental building block of cellular membranes in both prokaryotic and eukaryotic organisms.[1][2][][4] Unlike the cylindrical shape of phosphatidylcholine (PC), POPE possesses a smaller headgroup relative to its acyl chains, resulting in a conical molecular geometry.[][5] This intrinsic shape is a key determinant of its functional properties, particularly its ability to induce negative membrane curvature, a critical aspect of membrane dynamics.[][5][6][7][8][9]

POPE is not merely a structural component; it actively participates in a wide array of cellular functions, including:

• Membrane Integrity and Dynamics: Contributing to the stability and fluidity of the lipid bilayer.[1][4]

• Membrane Fusion and Fission: Facilitating processes like vesicle trafficking, endocytosis, and exocytosis.[1][10]

• Protein Function Modulation: Interacting with and influencing the conformation and activity of membrane proteins.[11][12]

• Cell Signaling: Serving as a precursor for signaling molecules and participating in signaling cascades.[1][2][4]

This guide will systematically explore these roles, supported by quantitative data and detailed experimental insights.

Biophysical Properties of POPE-Containing Membranes

The unique biophysical properties of POPE are central to its functional diversity. These properties are often studied in model membrane systems, providing quantitative insights into its behavior.

Table 1: Key Biophysical Parameters of POPE and Related Lipids

Parameter	Value/Range	Lipid System	Experimental/Computational Method	Reference
Area per Lipid	61.0 ± 0.2 Ų	POPE in POPE:POPG (3:1) bilayer	Molecular Dynamics Simulation	[13]
62.8 ± 0.3 Ų	POPG in POPE:POPG (3:1) bilayer	Molecular Dynamics Simulation	[13]
63.5 ± 0.2 Ų	POPC in pure POPC bilayer	Molecular Dynamics Simulation	[13]
Bilayer Thickness (P-P distance)	36.0 ± 0.1 Å	POPE:POPG (3:1) bilayer	Molecular Dynamics Simulation	[13]
35.5 ± 0.1 Å	Pure POPC bilayer	Molecular Dynamics Simulation	[13]
Spontaneous Curvature (ΔJ₀)	-0.018 ± 0.001 Å⁻¹ (relative to POPC)	POPE vs. POPC	Molecular Dynamics Simulation	[6]
Phase Transition Temperature (Tm)	Varies with acyl chain saturation	General Phospholipids	Differential Scanning Calorimetry (DSC)	[14]
Charge at pH 7.4	Anionic	POPE Nanodiscs	Microscale Capillary Electrophoresis (MCE)	[14]

The Role of POPE in Membrane Dynamics

The conical shape of POPE is a primary driver of its influence on the dynamic remodeling of cell membranes.

Membrane Curvature

POPE's small headgroup and unsaturated acyl chain promote negative curvature, which is essential for the formation of non-lamellar lipid phases and highly curved membrane structures.[1][][5][6][7][8][9] This property is critical for:

• Vesicle Formation: The budding of vesicles from a parent membrane requires the generation of high local curvature.

• Endocytosis and Exocytosis: The invagination and pinching off of membranes during these processes are facilitated by lipids that favor curvature.[1]

• Mitochondrial Cristae Formation: The highly folded inner mitochondrial membrane, rich in PE, relies on curvature-inducing lipids to maintain its structure.[7]

Molecular dynamics simulations have quantified the difference in spontaneous curvature between POPE and POPC, confirming POPE's preference for more negative curvature.[6]

Membrane Fusion and Fission

Membrane fusion and fission are fundamental processes for cellular communication and compartmentalization. POPE plays a direct role in these events by lowering the energy barrier for the formation of fusion intermediates, such as the stalk-like state and the hemifusion diaphragm.[10]

• Fusion: During fusion, the outer leaflets of two opposing membranes merge first. The negative curvature induced by POPE facilitates this initial merging. Ensemble molecular dynamics simulations have shown that pure POPE vesicles are more fusogenic than POPC:POPE mixtures, with a higher propensity to form a metastable hemifused intermediate.[10][15]

• Fission: Conversely, during fission, the neck of a budding vesicle must be constricted and severed, a process that also involves high membrane curvature and is influenced by the presence of conical lipids like POPE.

Interactions of POPE with Other Membrane Components

The functionality of POPE is also defined by its interactions with other lipids and embedded proteins.

Lipid-Lipid Interactions and Domain Formation

POPE can engage in intermolecular hydrogen bonding with other lipids, such as phosphatidylglycerol (PG), influencing the packing and organization of the membrane.[13] In mixed lipid bilayers, POPE has been shown to interact more strongly with POPG than with itself, which has implications for the regulation of membrane permeability and stability in bacteria.[13]

While the concept of "lipid rafts" traditionally focuses on cholesterol and sphingolipids, the lateral organization of phospholipids like POPE also contributes to the formation of functional membrane microdomains.[16][17][18][19][20] These domains can serve as platforms for the assembly of signaling complexes.

Lipid-Protein Interactions

POPE can directly interact with membrane proteins, influencing their structure, localization, and function.[11][12] The smaller headgroup of POPE can better accommodate the irregular surfaces of transmembrane proteins, leading to preferential interactions. These interactions can:

• Stabilize specific protein conformations: Studies on the peptide transporter DtpA have shown that anionic lipids, including POPE, can promote a specific "inward open" state.[11]

• Modulate protein activity: The lipid environment, including the presence of POPE, can allosterically regulate the function of membrane proteins such as G protein-coupled receptors (GPCRs).[12]

• Influence protein localization: Proteins can be recruited to or excluded from membrane domains enriched in specific lipids like POPE.

Role of POPE in Cell Signaling

Phosphatidylethanolamine is not just a structural lipid; it is also an active participant in cellular signaling pathways.[1][2][4]

• Substrate for Signaling Molecules: PE can be converted to other signaling lipids, such as phosphatidic acid (PA) and diacylglycerol (DAG).[1]

• Apoptosis: During programmed cell death, PE facilitates the translocation of pro-apoptotic proteins like Bax and Bak to the mitochondrial outer membrane, a key step in initiating the apoptotic cascade.[1]

• Regulation of Signaling Cascades: By influencing the lipid composition of membrane microdomains, PE can modulate the activity of signaling proteins that are localized to these regions.[1]

Below is a simplified representation of POPE's involvement in signaling pathways.

Caption: Simplified signaling roles of POPE.

Experimental Methodologies

The study of POPE's role in cell membranes relies on a combination of computational and experimental techniques.

Molecular Dynamics (MD) Simulations

MD simulations provide atomic-level insights into the behavior of lipids in a bilayer.

Protocol:

• System Setup: A model membrane system is constructed using software like CHARMM-GUI, specifying the lipid composition (e.g., pure POPE, or a mixture like POPE:POPG) and solvation with water and ions.[12]

• Force Field Selection: An appropriate force field (e.g., CHARMM36 for all-atom, MARTINI for coarse-grained) is chosen to describe the interactions between atoms.

• Equilibration: The system is energy-minimized and then equilibrated over a period of nanoseconds to allow the lipids to adopt a stable bilayer configuration.

• Production Run: A long simulation (nanoseconds to microseconds) is performed to collect data on the dynamic properties of the membrane.

• Analysis: Trajectories are analyzed to calculate parameters such as area per lipid, bilayer thickness, lipid order parameters, and diffusion coefficients.[13]

Caption: Workflow for Molecular Dynamics Simulations.

Atomic Force Microscopy (AFM)

AFM is used to visualize the topography of lipid bilayers at sub-nanometer resolution, providing information on the effects of molecules on membrane structure.

Protocol:

• Substrate Preparation: A clean, flat substrate such as mica is prepared.

• Supported Lipid Bilayer (SLB) Formation: Vesicles of the desired lipid composition (e.g., POPE:POPG) are deposited onto the substrate, where they rupture and fuse to form a continuous bilayer.[21]

• Imaging: The AFM tip scans the surface of the SLB in either contact or tapping mode to generate a topographical image.

• Perturbation Studies: The effect of adding molecules of interest (e.g., peptides) can be observed by imaging the SLB before and after their introduction.[21]

Fluorescence Spectroscopy

Fluorescence-based assays are employed to study membrane properties like fluidity and permeability.

Protocol (Leakage Assay):

• Liposome Preparation: Unilamellar vesicles (liposomes) are prepared with the desired lipid composition, encapsulating a self-quenching fluorescent dye (e.g., carboxyfluorescein).

• Purification: Free, unencapsulated dye is removed by size-exclusion chromatography.

• Leakage Measurement: The liposome suspension is placed in a fluorometer, and the fluorescence intensity is monitored over time. An increase in fluorescence indicates leakage of the dye from the liposomes and subsequent de-quenching.

• Data Analysis: The rate of leakage can be quantified to assess membrane permeability.

Implications for Drug Development

Understanding the role of POPE in cell membranes has significant implications for drug development:

• Drug Delivery: The fusogenic properties of POPE can be harnessed in the design of liposomal drug delivery systems to enhance the fusion of liposomes with target cell membranes, thereby improving drug release.

• Antimicrobial Peptides: Many antimicrobial peptides target bacterial membranes, which are often rich in PE. Understanding the interactions between these peptides and POPE-containing membranes can aid in the design of more effective antibiotics.[21]

• Modulation of Membrane Protein Targets: For drugs that target membrane proteins, the local lipid environment, including the presence of POPE, can influence drug binding and efficacy.

Conclusion

Palmitoyl-oleoyl-phosphatidylethanolamine is a functionally versatile phospholipid that plays a critical role in shaping the architecture and regulating the function of cellular membranes. Its intrinsic conical shape and unique biophysical properties make it a key player in membrane curvature, fusion, and fission. Furthermore, its interactions with other lipids and proteins, and its participation in signaling pathways, underscore its importance in a wide range of cellular processes. A thorough understanding of the multifaceted roles of POPE, facilitated by the experimental and computational approaches detailed in this guide, is essential for advancing our knowledge of cell biology and for the rational design of novel therapeutics.

References

• 1. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Phosphatidylethanolamines - Key lipids in cellular function and membrane integrity - biocrates life sciences gmbh [biocrates.com]
• 4. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 5. mdpi.com [mdpi.com]
• 6. Curvature energetics determined by alchemical simulation on four topologically distinct lipid phases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Curvature sensing lipid dynamics in a mitochondrial inner membrane model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Membrane Curvature Induction and Tubulation Are Common Features of Synucleins and Apolipoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Membrane Curvature-sensing and Curvature-inducing Activity of Islet Amyloid Polypeptide and Its Implications for Membrane Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Control of Membrane Fusion Mechanism by Lipid Composition: Predictions from Ensemble Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Interaction of POPC, DPPC, and POPE with the μ opioid receptor: A coarse-grained molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phosphatidylethanolamine-Phosphatidylglycerol Bilayer as a Model of the Inner Bacterial Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Charge Properties of Phospholipid Nanodiscs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Control of Membrane Fusion Mechanism by Lipid Composition: Predictions from Ensemble Molecular Dynamics | PLOS Computational Biology [journals.plos.org]
• 16. The ins and outs of lipid rafts: functions in intracellular cholesterol homeostasis, microparticles, and cell membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. Membrane domains and the "lipid raft" concept - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Visualizing lipid structure and raft domains in living cells with two-photon microscopy [escholarship.org]
• 20. Lipid raft - Wikipedia [en.wikipedia.org]
• 21. DSpace [diposit.ub.edu]

A Technical Guide to the Synthesis and Labeling of 16:0-18:1 PE-d31

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, labeling, and applications of 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), a deuterated phospholipid crucial for advanced research in lipidomics and membrane studies. This document details the chemical synthesis pathway, experimental protocols, and the use of this stable isotope-labeled standard in mass spectrometry-based applications.

Introduction

1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is a deuterated analog of a common phosphatidylethanolamine (PE) species. The presence of 31 deuterium atoms on the palmitoyl chain makes it an ideal internal standard for mass spectrometry-based lipidomics, enabling precise quantification of endogenous PE species in complex biological samples.[1][2][3] The use of stable isotope-labeled internal standards is critical for correcting for variations in sample extraction, processing, and instrument response, thereby ensuring the accuracy and reproducibility of lipidomic data.

Synthesis of 16:0-18:1 PE-d31

General Synthetic Strategy

The chemical synthesis of 16:0-18:1 PE-d31 can be logically divided into two main stages:

• Deuteration of Palmitic Acid: This step involves the exchange of hydrogen atoms for deuterium atoms on the alkyl chain of palmitic acid.

• Assembly of the Phospholipid: This stage involves the selective acylation of a glycerophosphoethanolamine backbone with the deuterated palmitic acid and non-deuterated oleic acid.

The following diagram illustrates the general workflow for the chemical synthesis of 16:0-18:1 PE-d31.

Caption: General chemical synthesis workflow for 16:0-18:1 PE-d31.

Experimental Protocols

The following are detailed, plausible experimental protocols derived from general methods for deuterated lipid synthesis.

Protocol 1: Deuteration of Palmitic Acid via Hydrothermal H/D Exchange

This protocol is based on the general method of hydrothermal H/D exchange using a metal catalyst.[4][5]

Materials:

• Palmitic acid

• Deuterium oxide (D₂O, 99.9 atom % D)

• Platinum on carbon (Pt/C) catalyst (e.g., 10 wt. %)

• High-pressure reactor (e.g., Parr reactor)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Filtration apparatus

Procedure:

• In a high-pressure reactor vessel, combine palmitic acid, D₂O, and Pt/C catalyst. A typical ratio would be 1:10:0.1 by weight.

• Seal the reactor and purge with an inert gas (e.g., argon) to remove air.

• Heat the reactor to a temperature in the range of 200-250 °C with stirring for 24-48 hours. The pressure will increase due to the heating of D₂O.

• After the reaction period, cool the reactor to room temperature.

• Vent the reactor and open it in a well-ventilated fume hood.

• Extract the deuterated palmitic acid from the aqueous mixture using dichloromethane. Perform the extraction three times.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent and the catalyst.

• Remove the solvent using a rotary evaporator to yield the crude palmitic acid-d31.

• For higher isotopic enrichment, the process can be repeated.

• The final product should be characterized by mass spectrometry to determine the isotopic purity and by NMR to confirm the structure.

Protocol 2: Synthesis of 16:0-18:1 PE-d31

This protocol describes a plausible route for the assembly of the final phospholipid product.

Materials:

• Palmitic acid-d31 (from Protocol 1)

• Oleic acid

• sn-glycero-3-phosphoethanolamine (GPE)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous chloroform

• Triethylamine

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, water mixtures)

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

Step 1: Activation of Fatty Acids (Preparation of Acyl Chlorides - Optional but common)

• Separately dissolve palmitic acid-d31 and oleic acid in an anhydrous solvent like dichloromethane.

• Add an activating agent such as oxalyl chloride or thionyl chloride dropwise at 0 °C.

• Allow the reaction to proceed for 1-2 hours at room temperature.

• Remove the solvent and excess reagent under vacuum to obtain the fatty acyl chlorides.

Step 2: Acylation of sn-glycero-3-phosphoethanolamine

• Dissolve sn-glycero-3-phosphoethanolamine in anhydrous chloroform containing triethylamine.

• In a separate flask, dissolve palmitoyl-d31 chloride (or activated palmitic acid-d31) and oleoyl chloride (or activated oleic acid) in anhydrous chloroform.

• Add the fatty acyl chloride mixture dropwise to the GPE solution at 0 °C with constant stirring. The stoichiometry will need to be carefully controlled to favor the desired product.

• Add DCC and a catalytic amount of DMAP to the reaction mixture.

• Allow the reaction to stir at room temperature for 24-48 hours.

• Monitor the reaction progress by TLC.

Step 3: Purification of 16:0-18:1 PE-d31

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography. A typical solvent gradient would be a mixture of chloroform, methanol, and water.

• Collect the fractions containing the desired product, as identified by TLC.

• Combine the pure fractions and remove the solvent to yield 16:0-18:1 PE-d31.

• Confirm the identity and purity of the final product by NMR and high-resolution mass spectrometry.

Quantitative Data

Quantitative data for the synthesis of 16:0-18:1 PE-d31 is not extensively reported in a single source. However, based on similar syntheses of deuterated phospholipids, the following table summarizes expected outcomes.[4]

Parameter	Expected Value	Method of Determination
Yield of Palmitic Acid-d31	> 80%	Gravimetric analysis after purification
Isotopic Purity of Palmitic Acid-d31	> 98%	Mass Spectrometry
Overall Yield of 16:0-18:1 PE-d31	30-50%	Gravimetric analysis after purification
Purity of 16:0-18:1 PE-d31	> 99%	TLC, HPLC
Isotopic Enrichment of 16:0-18:1 PE-d31	> 98% for the d31-palmitoyl chain	Mass Spectrometry

Application in Lipidomics

16:0-18:1 PE-d31 is primarily used as an internal standard in quantitative lipidomics studies employing mass spectrometry.[1][2][3]

Experimental Workflow for Lipidomics Analysis

The following diagram illustrates a typical workflow for a lipidomics experiment using 16:0-18:1 PE-d31 as an internal standard.

Caption: Typical lipidomics workflow using a deuterated internal standard.

Biosynthesis of Phosphatidylethanolamine

Understanding the natural synthesis of PE in cells provides context for its biological importance. The primary route for PE biosynthesis in eukaryotes is the Kennedy pathway (also known as the CDP-ethanolamine pathway).[7][8]

Caption: The CDP-ethanolamine (Kennedy) pathway for PE biosynthesis.

Conclusion

The synthesis and application of 16:0-18:1 PE-d31 represent a significant advancement in the field of lipidomics. This deuterated internal standard allows for the accurate and precise quantification of phosphatidylethanolamines, which are key components of cellular membranes and are involved in numerous biological processes. The synthetic methodologies, while complex, provide a reliable source of this essential research tool. As lipidomics continues to play an increasingly important role in drug discovery and diagnostics, the demand for high-quality, well-characterized stable isotope-labeled lipids like 16:0-18:1 PE-d31 will undoubtedly grow.

References

• 1. medsci.org [medsci.org]
• 2. Frontiers | Comprehensive Lipidome Profiling of the Kidney in Early-Stage Diabetic Nephropathy [frontiersin.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. apo.ansto.gov.au [apo.ansto.gov.au]
• 5. Documents download module [ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of phosphatidylethanolamine and ethanolamine plasmalogen by the CDP-ethanolamine and decarboxylase pathways in rat heart, kidney and liver - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactome | Synthesis of PE [reactome.org]

Commercial Suppliers and Technical Guide for 16:0-18:1 PE-d31

For researchers, scientists, and drug development professionals utilizing advanced lipidomics techniques, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d31 (16:0-18:1 PE-d31) is a critical internal standard for accurate quantification of phospholipids. This deuterated lipid analog enables precise measurements in mass spectrometry-based analyses by correcting for variations in sample preparation and instrument response. This guide provides an in-depth overview of commercial suppliers, key product specifications, and a detailed experimental protocol for its application.

Commercial Suppliers of 16:0-18:1 PE-d31

Several reputable suppliers offer 16:0-18:1 PE-d31, ensuring its availability for research and development purposes. The following table summarizes the key information from prominent vendors.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Purity	Storage
Avanti Polar Lipids	16:0-d31-18:1 PE	326495-44-7	C₃₉H₄₅D₃₁NO₈P	749.19 g/mol	≥99%	-20°C
MedchemExpress	16:0-18:1 PE-d31	326495-44-7	C₃₉H₄₅D₃₁NO₈P	749.19 g/mol	≥99%	-20°C (powder), -80°C (in solvent)[1][2]
Spectrum Chemical	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine	326495-44-7	C₃₉H₇₆NO₈P	749.2 g/mol	≥99%	-20°C

Core Application: Internal Standard in Mass Spectrometry

16:0-18:1 PE-d31 serves as an ideal internal standard for the quantification of endogenous 16:0-18:1 PE and other phosphatidylethanolamine species in biological samples.[2] Its chemical properties are nearly identical to its non-deuterated counterpart, ensuring similar behavior during extraction and chromatographic separation. However, its increased mass due to the 31 deuterium atoms allows it to be distinguished from the endogenous analyte by a mass spectrometer.

Experimental Protocol: Quantification of Phospholipids using 16:0-18:1 PE-d31 Internal Standard

The following is a generalized protocol for the use of 16:0-18:1 PE-d31 as an internal standard in a typical lipidomics workflow involving liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Preparation of Internal Standard Stock Solution:

• Materials: 16:0-18:1 PE-d31 (powder), Chloroform:Methanol (2:1, v/v), glass vial with PTFE-lined cap.

• Procedure:

  • Allow the vial of 16:0-18:1 PE-d31 to equilibrate to room temperature before opening to prevent condensation.

  • Carefully weigh a precise amount of the lipid powder (e.g., 1 mg).

  • Dissolve the powder in a known volume of Chloroform:Methanol (2:1, v/v) to achieve a desired stock concentration (e.g., 1 mg/mL).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C or -80°C in a tightly sealed glass vial.

2. Sample Preparation and Lipid Extraction (Bligh & Dyer Method):

• Materials: Biological sample (e.g., plasma, cell pellet, tissue homogenate), Phosphate Buffered Saline (PBS), Methanol, Chloroform, 0.9% NaCl solution, internal standard stock solution.

• Procedure:

  • To a known amount of sample (e.g., 50 µL plasma, 1x10⁶ cells), add a precise volume of the 16:0-18:1 PE-d31 internal standard stock solution. The amount added should be optimized to be within the linear range of the mass spectrometer and comparable to the expected endogenous analyte concentration.

  • Add 3 parts of a Chloroform:Methanol (1:2, v/v) mixture to the sample.

  • Vortex vigorously for 15 minutes to ensure thorough mixing and protein denaturation.

  • Add 1 part of Chloroform and vortex for 1 minute.

  • Add 1 part of 0.9% NaCl solution and vortex for 1 minute.

  • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase (which contains the lipids) using a glass Pasteur pipette and transfer it to a new tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., Acetonitrile:Isopropanol:Water, 65:30:5, v/v/v).

3. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., a triple quadrupole or high-resolution mass spectrometer).

• Liquid Chromatography (LC) Conditions (Example for Reversed-Phase):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient to separate different lipid classes and species.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 - 50°C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode for PE analysis.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole instruments or parallel reaction monitoring (PRM) for high-resolution instruments.

  • MRM Transitions:

    • Endogenous 16:0-18:1 PE: Precursor ion (m/z) -> Product ion (m/z). The specific transition will depend on the adduct (e.g., [M+H]⁺, [M+Na]⁺).

    • Internal Standard 16:0-18:1 PE-d31: Precursor ion (m/z) -> Product ion (m/z). The precursor ion will be shifted by the mass of the deuterium atoms.

  • Optimization: Ion source parameters (e.g., capillary voltage, gas flows, temperature) and collision energy should be optimized for maximum signal intensity.

4. Data Analysis and Quantification:

• Integrate the peak areas of the endogenous 16:0-18:1 PE and the 16:0-18:1 PE-d31 internal standard from the chromatograms.

• Calculate the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

• Create a calibration curve using a series of known concentrations of a non-deuterated 16:0-18:1 PE standard with a constant concentration of the internal standard.

• Determine the concentration of the endogenous 16:0-18:1 PE in the sample by comparing its peak area ratio to the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard.

Caption: Lipidomics workflow using a deuterated internal standard.

Caption: Principle of isotope dilution mass spectrometry.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to 16:0-18:1 PE-d31: Physical and Chemical Properties for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), a deuterated phospholipid of significant interest in advanced research applications, particularly in the fields of lipidomics and membrane biophysics. This document details its key characteristics, provides established experimental protocols for its use, and illustrates its role in biological systems.

Core Physical and Chemical Properties

16:0-18:1 PE-d31 is a deuterated analog of the naturally occurring phosphatidylethanolamine, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (POPE). The deuteration of the palmitoyl chain provides a valuable tool for mass spectrometry-based quantification and nuclear magnetic resonance (NMR) studies.

Property	Value	Reference
Molecular Formula	C39H45D31NO8P	[1](2--INVALID-LINK--
Molecular Weight	749.19 g/mol	[1](2--INVALID-LINK--
Exact Mass	748.725 Da	[3](4)
CAS Number	326495-44-7	[3](5--INVALID-LINK--,--INVALID-LINK--
Appearance	White to off-white solid powder	[6](7)
Melting Point	>125°C (decomposes) (for non-deuterated form)	[8](9--INVALID-LINK--
Boiling Point	741.6 ± 70.0 °C at 760 mmHg (Predicted for non-deuterated form)	[6](7)
Solubility	Soluble in DMSO, Chloroform, and Methanol.	[6](10--INVALID-LINK--
Storage	Store as a powder at -20°C for up to 3 years. In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.	[1](11--INVALID-LINK--,--INVALID-LINK--

Experimental Protocols

Lipid Extraction using 16:0-18:1 PE-d31 as an Internal Standard (Modified Bligh & Dyer Method)

This protocol describes a common application of 16:0-18:1 PE-d31 as an internal standard for the quantification of lipids in biological samples by mass spectrometry. The Bligh and Dyer method is a widely used liquid-liquid extraction technique for isolating lipids.[12](13--INVALID-LINK--

Materials:

• Biological sample (e.g., cell pellet, tissue homogenate)

• 16:0-18:1 PE-d31 internal standard solution of known concentration

• Chloroform (CHCl3)

• Methanol (MeOH)

• Deionized water (H2O)

• Glass centrifuge tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Pipettes

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Sample Preparation: Homogenize tissue samples or resuspend cell pellets in a known volume of a suitable buffer (e.g., phosphate-buffered saline).

• Addition of Internal Standard: To the homogenized sample, add a precise volume of the 16:0-18:1 PE-d31 internal standard solution. The amount added should be within the linear range of detection of the mass spectrometer.

• Monophasic Mixture Formation: Add chloroform and methanol to the sample in a ratio that creates a single-phase solution (typically 1:2:0.8 v/v/v of chloroform:methanol:sample). Vortex thoroughly for 1-2 minutes to ensure complete mixing and lipid solubilization.

• Phase Separation: Induce phase separation by adding 1 volume of chloroform and 1 volume of water. Vortex again for 1-2 minutes.

• Centrifugation: Centrifuge the mixture at a low speed (e.g., 1000 x g) for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Extraction: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette. Be cautious not to disturb the interface.

• Drying: Dry the collected organic phase under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for mass spectrometry analysis (e.g., methanol/chloroform 1:1, v/v).

Caption: Workflow for lipid extraction using the modified Bligh & Dyer method.

General Strategy for the Synthesis of Deuterated Phospholipids

• Synthesis of the Deuterated Fatty Acid: The deuterated palmitic acid (d31-palmitic acid) is synthesized first. This can be achieved through various organic chemistry reactions, such as the deuteration of the corresponding unsaturated fatty acid or by building the carbon chain from smaller deuterated precursors.

• Glycerol Backbone Assembly: A glycerol backbone is appropriately protected to allow for the selective acylation at the sn-1 and sn-2 positions.

• Acylation: The deuterated palmitic acid is esterified to the sn-1 position of the glycerol backbone, and oleic acid is esterified to the sn-2 position.

• Phosphorylation and Headgroup Addition: The sn-3 hydroxyl group of the diacylglycerol is phosphorylated, and the ethanolamine headgroup is subsequently attached to yield the final 16:0-18:1 PE-d31 molecule.

Alternatively, biosynthetic approaches can be employed where microorganisms are cultured in deuterated media to produce deuterated lipids, which are then extracted and purified.[1](1)

Biological Significance and Signaling Pathways

Phosphatidylethanolamines (PEs) are major components of biological membranes and are involved in various cellular processes, including membrane fusion, protein folding, and signal transduction.[15](15) The synthesis of PE in mammalian cells is primarily accomplished through two distinct pathways: the CDP-ethanolamine (Kennedy) pathway and the phosphatidylserine (PS) decarboxylation pathway.[16](17--INVALID-LINK--

Caption: Major biosynthetic pathways of phosphatidylethanolamine.

Furthermore, 16:0-18:1 PE has been shown to preferentially partition into lipid rafts.[18](18) These are specialized membrane microdomains enriched in cholesterol and sphingolipids that serve as platforms for signal transduction by concentrating signaling proteins and receptors. The incorporation of specific phospholipids like 16:0-18:1 PE into these rafts can modulate their physical properties and influence the activity of raft-associated proteins, thereby playing a crucial role in various signaling cascades.

Caption: Role of 16:0-18:1 PE in a lipid raft signaling platform.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 3. apo.ansto.gov.au [apo.ansto.gov.au]
• 4. avantiresearch.com [avantiresearch.com]
• 5. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 6. Synthesis of perdeuterated and selectively deuterated phospholipids and lipids for neutron applications [apo.ansto.gov.au]
• 7. 16:0-18:1 PE-d31 I CAS#: 326495-44-7 I deuterium labeled 16:0-18:1 PE I InvivoChem [invivochem.com]
• 8. tabaslab.com [tabaslab.com]
• 9. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 10. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 11. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 12. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 13. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 14. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 15. Phosphatidylethanolamines - Key lipids in cellular function and membrane integrity - biocrates life sciences gmbh [biocrates.com]
• 16. Human Metabolome Database: Showing metabocard for PE(P-16:0/18:1(9Z)) (HMDB0011342) [hmdb.ca]
• 17. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 18. foodandnutritionresearch.net [foodandnutritionresearch.net]

Decoding Lipid Nomenclature: An In-depth Technical Guide to 16:0-18:1 PE

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the lipid nomenclature "16:0-18:1 PE," breaking down its structure, function, and significance in cellular processes and drug development. It is designed to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who require a deep understanding of this specific lipid molecule.

Deciphering the Nomenclature: 16:0-18:1 PE

The nomenclature "16:0-18:1 PE" provides a concise description of a specific phosphatidylethanolamine (PE) molecule. Let's break down each component:

• PE (Phosphatidylethanolamine): This denotes the head group of the phospholipid. Phosphatidylethanolamines are a class of phospholipids that are major components of biological membranes.[1][2] They consist of a glycerol backbone, two fatty acid chains, and a phosphoethanolamine head group.[1][2]

• 16:0: This refers to the first fatty acid chain attached to the glycerol backbone, typically at the sn-1 position. "16" indicates that the fatty acid has 16 carbon atoms, and "0" signifies that it has zero double bonds, making it a saturated fatty acid. This specific fatty acid is palmitic acid .

• 18:1: This describes the second fatty acid chain, usually at the sn-2 position. "18" indicates 18 carbon atoms, and "1" signifies the presence of one double bond, making it a monounsaturated fatty acid. This is commonly oleic acid .

Therefore, 16:0-18:1 PE is more formally known as 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine . It is a major component of E. coli lipid bilayers and has been utilized in the formation of lipid nanoparticles for targeted drug delivery.[3]

Physicochemical Properties

Understanding the physicochemical properties of 16:0-18:1 PE is crucial for its application in research and drug formulation. The table below summarizes key quantitative data for this lipid and provides a comparison with other common phospholipids.

Property	16:0-18:1 PE (POPE)	16:0-18:1 PC (POPC)	18:0/18:0 PS (DSPS)
Molecular Formula	C₃₉H₇₆NO₈P[1]	C₄₂H₈₂NO₈P	C₄₂H₈₂NO₁₀P[4]
Molecular Weight ( g/mol )	718.00[1][5]	~760	792.1[4]
Exact Mass (Da)	717.53085538	-	791.56763481[4]
Melting Point (°C)	125 (literature)	-2	-
Solubility	Soluble in Chloroform, Methanol, DMSO[6]	Soluble in Chloroform, Ethanol, Hexane	Soluble in fish, green leafy vegetables, soybeans and rice

Experimental Protocols for the Analysis of 16:0-18:1 PE

Accurate analysis of 16:0-18:1 PE in biological samples is critical for understanding its roles in health and disease. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from plasma samples.

Materials:

• Plasma sample

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of plasma in a glass centrifuge tube, add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex the mixture again for 30 seconds.

• Centrifuge the sample at 2000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol or a mobile phase-like solvent) for LC-MS/MS analysis.

Quantitative Analysis by UPLC-ESI-MS/MS

This section outlines the parameters for the quantitative analysis of 16:0-18:1 PE using an ultra-performance liquid chromatography system coupled with an electrospray ionization tandem mass spectrometer.

Instrumentation:

• UPLC system with a C18 column

• Tandem mass spectrometer (e.g., triple quadrupole)

LC Parameters:

• Column: ACQUITY UPLC BEH C18 column (e.g., 1.7 µm, 2.1 x 50 mm)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Flow Rate: 0.4 mL/min

• Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the lipids based on their hydrophobicity.

MS/MS Parameters (MRM Mode):

Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity in quantifying specific lipid species.

• Ionization Mode: Negative

• Precursor Ion (Q1): m/z 716.5

• Product Ion (Q3): m/z 281.2 (corresponding to the oleoyl fatty acid) and m/z 255.2 (corresponding to the palmitoyl fatty acid)

• Collision Energy: Optimized for the specific instrument, typically in the range of 30-50 eV.

Role in Cellular Signaling Pathways

Phosphatidylethanolamine, including the 16:0-18:1 species, plays crucial roles in fundamental cellular processes, particularly apoptosis and autophagy.

Apoptosis: The "Eat-Me" Signal

During the early stages of apoptosis, or programmed cell death, the asymmetric distribution of phospholipids in the plasma membrane is lost.[7][8] Phosphatidylserine (PS) and phosphatidylethanolamine (PE) are translocated from the inner leaflet to the outer leaflet of the cell membrane.[3][7] This externalization of PS and PE acts as an "eat-me" signal, facilitating the recognition and engulfment of apoptotic cells by phagocytes.[7] This process is dependent on the activation of caspases, a family of proteases that are central to the execution of apoptosis.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. ULK1 induces autophagy by phosphorylating Beclin-1 and activating VPS34 lipid kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vliz.be [vliz.be]
• 4. Phosphatidylserines | C42H82NO10P | CID 9547096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A UPLC-MRM-MS method for comprehensive profiling of Amadori compound-modified phosphatidylethanolamines in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphatidylserine exposure during apoptosis is a cell-type-specific event and does not correlate with plasma membrane phospholipid scramblase expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phosphatidylethanolamines Using 16:0-18:1 PE-d31 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanolamines (PEs) are a class of phospholipids that are major components of biological membranes and are involved in various cellular processes, including membrane fusion, cell division, and autophagy. Accurate quantification of PE species is crucial for understanding their roles in health and disease. Due to the inherent variability in sample preparation and mass spectrometric analysis, the use of a stable isotope-labeled internal standard is essential for reliable quantification. 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is an ideal internal standard for the quantification of PEs in biological samples. Its chemical properties are nearly identical to its endogenous, non-deuterated counterpart, ensuring that it behaves similarly during extraction and ionization. The mass shift of 31 daltons allows for its clear differentiation from the endogenous PE species in mass spectrometry.

This application note provides a detailed protocol for the quantification of PEs in biological samples using 16:0-18:1 PE-d31 as an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Quantification

The fundamental principle of using a deuterated internal standard lies in its ability to correct for variations throughout the analytical workflow.[1] By adding a known amount of 16:0-18:1 PE-d31 to the sample at the very beginning of the extraction process, any loss of analyte during sample preparation or fluctuations in ionization efficiency in the mass spectrometer will affect both the endogenous analyte and the internal standard to the same extent.[1] The concentration of the endogenous PE species is then determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Experimental Protocols

Materials and Reagents

• 16:0-18:1 PE-d31 (Avanti Polar Lipids or equivalent)

• Chloroform, HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Ammonium hydroxide

• Biological sample (e.g., plasma, cell pellet, tissue homogenate)

• Phosphate-buffered saline (PBS)

Equipment

• High-performance liquid chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Homogenizer (for tissue samples)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

• Analytical balance

• Glass vials and syringes

Protocol 1: Lipid Extraction (Modified Bligh-Dyer Method)

• Sample Preparation:

  • For plasma/serum: Use 50 µL of the sample.

  • For cell pellets: Resuspend the cell pellet (e.g., 1 million cells) in 100 µL of PBS.

  • For tissue: Homogenize a known weight of tissue (e.g., 10 mg) in 200 µL of PBS.

• Internal Standard Spiking: Add a known amount of 16:0-18:1 PE-d31 in a small volume of solvent to the prepared sample. A typical final concentration might be 100 ng/mL, but this should be optimized based on the expected endogenous levels.

• Solvent Addition: Add 750 µL of a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 200 µL of water to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes. Three layers will form: an upper aqueous layer, a protein disk in the middle, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic layer using a glass syringe and transfer it to a clean glass vial.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column is commonly used for the separation of phospholipids.

• Mobile Phase A: Chloroform:methanol:ammonium hydroxide (89.5:10:0.5, v/v/v)[2]

• Mobile Phase B: Chloroform:methanol:ammonium hydroxide:water (55:39:0.5:5.5, v/v/v/v)[2]

• Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more polar lipids.[2]

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• Ionization Mode: Negative ion electrospray ionization (ESI-) is often used for PE analysis, monitoring the neutral loss of 141 Da.[3]

• MRM Transitions:

  • Endogenous PE (e.g., 16:0-18:1 PE): Precursor ion (m/z) -> Product ion (m/z) corresponding to the fatty acid fragments.

  • Internal Standard (16:0-18:1 PE-d31): Precursor ion (m/z) of the deuterated standard -> Product ion (m/z) corresponding to the deuterated fatty acid fragments.

Data Presentation

The following table shows an example of quantitative data obtained from the analysis of a biological sample with and without the use of the 16:0-18:1 PE-d31 internal standard. The use of the internal standard corrects for sample-to-sample variability, leading to more precise and accurate quantification.

Sample ID	Endogenous PE (16:0-18:1) Peak Area	Internal Standard (16:0-18:1 PE-d31) Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Control 1	1,250,000	2,500,000	0.50	10.0
Control 2	1,150,000	2,300,000	0.50	10.0
Treated 1	1,800,000	2,400,000	0.75	15.0
Treated 2	1,950,000	2,600,000	0.75	15.0

Mandatory Visualizations

Caption: Experimental workflow for PE quantification.

Caption: Principle of deuterated internal standard use.

References

• 1. benchchem.com [benchchem.com]
• 2. medsci.org [medsci.org]
• 3. Lipid Extraction and Mass Spectrometric Analysis [bio-protocol.org]

Quantitative Lipidomics Workflow for Drug Development: Analysis of Phosphatidylethanolamines using 16:0-18:1 PE-d31

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed application note and protocol for the quantitative analysis of phosphatidylethanolamine (PE) species in biological samples using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics workflow. The protocol leverages 16:0-18:1 PE-d31 as an internal standard for accurate quantification, a critical aspect in drug discovery and development for understanding drug mechanism of action, identifying biomarkers, and assessing drug toxicity.[1][2][3][4][5]

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is an increasingly vital tool in pharmaceutical research.[5] Lipids are not only essential structural components of cell membranes but also play crucial roles in signaling pathways and energy storage.[1][3] Dysregulation of lipid metabolism is implicated in numerous diseases, including metabolic disorders, cancer, and neurodegenerative diseases, making lipids and their metabolic pathways attractive targets for drug development.[1][2]

Phosphatidylethanolamines (PEs) are a major class of phospholipids, second only to phosphatidylcholines in abundance in mammalian cell membranes.[6] They are involved in various cellular processes, including membrane fusion, protein folding, and autophagy.[6] Quantitative analysis of PE species can provide valuable insights into the pharmacological effects of drugs and the pathophysiology of diseases.

Accurate quantification in lipidomics relies on the use of internal standards to correct for variations in sample preparation and instrument response. Deuterated lipid standards, such as 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), are ideal for this purpose as they co-elute with their endogenous counterparts and exhibit similar ionization efficiencies, ensuring reliable quantification.[7][8][9] This application note details a robust workflow for the targeted quantification of PE species using 16:0-18:1 PE-d31.

Experimental Workflow Overview

The quantitative lipidomics workflow comprises several key stages, from sample preparation to data analysis. A schematic of the overall workflow is presented below.

Quantitative Lipidomics Experimental Workflow.

Detailed Experimental Protocols

Materials and Reagents

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Internal Standard: 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31)

• Other Reagents: 0.9% NaCl solution, Nitrogen gas

Sample Preparation: Lipid Extraction

A modified Folch extraction method is a robust technique for total lipid extraction from a variety of biological matrices.[10][11][12]

Protocol:

• Homogenization: For tissue samples, homogenize approximately 10 mg of tissue in 400 µL of methanol. For plasma or cell pellets, add 400 µL of methanol.[9]

• Internal Standard Spiking: Add a known amount of 16:0-18:1 PE-d31 internal standard solution to each sample. The amount should be optimized based on the expected concentration of endogenous PEs.

• Solvent Addition: Add 800 µL of chloroform to the homogenate.

• Incubation: Vortex the mixture thoroughly and incubate on ice for 30 minutes.[9]

• Phase Separation: Centrifuge the samples at 2,000 x g for 10 minutes at 4°C to separate the organic and aqueous phases.[9]

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new tube.

• Re-extraction: To maximize lipid recovery, add another 1 mL of chloroform:methanol (2:1, v/v) to the remaining aqueous phase, vortex, centrifuge, and collect the lower organic phase, pooling it with the first extract.

• Washing: Add 0.2 volumes of 0.9% NaCl solution to the pooled organic extract to remove non-lipid contaminants. Vortex and centrifuge to separate the phases.

• Final Collection: Collect the lower organic phase.

• Solvent Evaporation: Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of LC-MS compatible solvent, such as acetonitrile/isopropanol/water (65/35/5, v/v/v).[13]

LC-MS/MS Analysis

This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) for the separation of polar lipids like PEs, followed by tandem mass spectrometry for detection and quantification.[14][15][16][17]

Instrumentation:

• Liquid Chromatography System: UPLC/HPLC system capable of binary gradients.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters:

• Column: ACQUITY UPLC BEH HILIC, 1.7 µm, 2.1 x 100 mm or equivalent.

• Mobile Phase A: Acetonitrile with 0.05% ammonia solution.

• Mobile Phase B: 10 mM ammonium formate and 0.05% ammonia solution in water.

• Flow Rate: 0.2 mL/min.

• Gradient:

  • 0-2 min: 10% B

  • 2-8 min: 10-40% B (linear gradient)

  • 8-10 min: 40-70% B (linear gradient)

  • 10-12 min: 70% B

  • 12.1-15 min: 10% B (re-equilibration)

• Injection Volume: 5-10 µL.

MS/MS Parameters:

• Ionization Mode: Negative ESI for PEs.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each PE species of interest and the internal standard (16:0-18:1 PE-d31) need to be determined. For PEs, common transitions involve the neutral loss of the ethanolamine headgroup.

• Collision Energy and other source parameters: These should be optimized for each specific instrument and analyte.

Table 1: Example MRM Transitions for Selected PE Species and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)
16:0-18:1 PE	716.5	281.3 (16:0) / 283.3 (18:1)
16:0-18:2 PE	714.5	281.3 (16:0) / 279.3 (18:2)
18:0-18:2 PE	742.5	303.3 (18:0) / 279.3 (18:2)
16:0-18:1 PE-d31	747.8	312.3 (16:0-d31)

Note: The exact m/z values may vary slightly depending on the adducts formed.

Data Processing and Quantification

Automated data processing is recommended for high-throughput lipidomics.[14][15][16]

Protocol:

• Peak Integration: Use the instrument's software or a dedicated lipidomics data analysis package (e.g., LipidQuant, Skyline) to integrate the peak areas of the MRM transitions for each PE species and the internal standard.[14][15]

• Response Ratio Calculation: Calculate the response ratio for each endogenous PE species by dividing its peak area by the peak area of the 16:0-18:1 PE-d31 internal standard.

• Quantification: Generate a calibration curve using a series of known concentrations of a non-endogenous PE standard spiked with the internal standard. The concentration of the endogenous PE species in the sample can then be determined from this calibration curve using the calculated response ratios.

• Data Normalization: Normalize the final concentrations to the initial sample amount (e.g., tissue weight, plasma volume, or cell number).

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison between different experimental groups (e.g., control vs. drug-treated).

Table 2: Example Quantitative Data Summary of PE Species in Plasma

PE Species	Control Group (ng/mL) (Mean ± SD)	Treated Group (ng/mL) (Mean ± SD)	Fold Change	p-value
16:0-18:1 PE	150.2 ± 15.1	225.3 ± 20.4	1.50	<0.01
16:0-18:2 PE	85.6 ± 9.2	80.1 ± 8.5	0.94	>0.05
18:0-18:2 PE	112.4 ± 12.5	168.6 ± 18.1	1.50	<0.01
...	...	...	...	...

Application in Drug Development

Quantitative lipidomics provides valuable information throughout the drug development pipeline.

Role of Lipidomics in the Drug Development Pipeline.

• Target Identification and Validation: Lipidomics can help identify novel drug targets by revealing changes in lipid metabolism associated with a disease.[2][5]

• Mechanism of Action Studies: By profiling lipid changes in response to a drug candidate, researchers can elucidate its mechanism of action.[2][5]

• Biomarker Discovery: Lipid species that are significantly altered by a disease or a drug treatment can serve as biomarkers for diagnosis, prognosis, or monitoring treatment response.[1][4]

• Toxicity Assessment: Drug-induced changes in the lipidome can indicate potential toxicity, particularly hepatotoxicity.[1]

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of phosphatidylethanolamines using a robust LC-MS/MS-based lipidomics workflow with 16:0-18:1 PE-d31 as an internal standard. The application of such quantitative lipidomics strategies is paramount in modern drug discovery and development, enabling a deeper understanding of disease mechanisms and the effects of novel therapeutics. The methodologies described herein can be adapted for the analysis of other lipid classes and various biological matrices, contributing to the advancement of pharmaceutical research.

References

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. Metabolomics and lipidomics strategies in modern drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Application of Lipidomics in Pharmaceutical Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. High-coverage targeted lipidomics revealed dramatic lipid compositional changes in asthenozoospermic spermatozoa and inverse correlation of ganglioside GM3 with sperm motility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. d-nb.info [d-nb.info]
• 14. LipidQuant 1.0: automated data processing in lipid class separation-mass spectrometry quantitative workflows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. waters.com [waters.com]

Application Note: Quantitative Analysis of 16:0-18:1 PE in Biological Samples using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE) in biological matrices. The protocol employs a liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach with the use of a deuterated internal standard, 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), to ensure high accuracy and precision. This method is suitable for researchers, scientists, and drug development professionals investigating lipid metabolism and its role in various physiological and pathological processes.

Introduction

Phosphatidylethanolamines (PEs) are a major class of phospholipids found in biological membranes and are the second most abundant phospholipid in mammalian cells.[1] They play crucial roles in a variety of cellular functions, including membrane fusion, protein folding, and serving as a precursor for other lipids. The specific molecular species of PE, characterized by their fatty acyl chains, can have distinct biological activities. 16:0-18:1 PE is a common PE species in many biological systems.[2][3] Accurate quantification of individual lipid species like 16:0-18:1 PE is essential for understanding their roles in health and disease.

LC-MS/MS has become the gold standard for lipid analysis due to its high sensitivity, selectivity, and ability to identify and quantify individual lipid molecules.[4][5][6] The use of stable isotope-labeled internal standards, such as 16:0-18:1 PE-d31, is critical for correcting for variations in sample preparation and matrix effects, leading to reliable quantitative results.[7][8] This application note provides a comprehensive protocol for the extraction, separation, and quantification of 16:0-18:1 PE using LC-MS/MS.

Experimental Protocols

Lipid Extraction from Biological Samples (Modified Folch Method)

This protocol is suitable for various sample types, including plasma, serum, and tissue homogenates.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• 16:0-18:1 PE-d31 internal standard solution (in methanol)

• Centrifuge capable of 4°C

• Nitrogen evaporator

• Glass centrifuge tubes

Procedure:

• To a 1.5 mL glass centrifuge tube, add 100 µL of the biological sample (e.g., plasma).

• Add 10 µL of the 16:0-18:1 PE-d31 internal standard solution at a known concentration.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture for 1 minute.

• Incubate on ice for 30 minutes.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes at 4°C.[9]

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate

• Gradient:

  • 0-2 min: 40% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 40% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 16:0-18:1 PE: Precursor ion (m/z) 716.5 → Product ion (m/z) 281.2 (corresponding to the oleoyl chain)

  • 16:0-18:1 PE-d31: Precursor ion (m/z) 747.7 → Product ion (m/z) 281.2 (corresponding to the oleoyl chain)

• Collision Energy: Optimized for the specific instrument, typically in the range of 30-40 eV.

• Other Parameters: Optimize source parameters (e.g., capillary voltage, gas flow rates) according to the manufacturer's guidelines.

Data Presentation

The following table summarizes the quantitative data from a typical calibration curve for 16:0-18:1 PE using 16:0-18:1 PE-d31 as the internal standard.

Standard Concentration (ng/mL)	Peak Area (16:0-18:1 PE)	Peak Area (16:0-18:1 PE-d31)	Peak Area Ratio (Analyte/IS)
1	1,250	50,500	0.025
5	6,300	51,000	0.124
10	12,800	50,800	0.252
50	65,000	51,200	1.270
100	132,000	50,900	2.593
500	665,000	51,100	13.014
1000	1,350,000	50,700	26.627

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 16:0-18:1 PE.

References

• 1. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Human Metabolome Database: Showing metabocard for PE(16:0/18:1(9Z)) (HMDB0008927) [hmdb.ca]
• 3. Comparing phospholipid profiles of mitochondria and whole tissue: higher PUFA content in mitochondria is driven by increased phosphatidylcholine unsaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unveiling Lipidomics Quantitative Analysis: What, Why, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. LC/MS lipid profiling from human serum: a new method for global lipid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liquid chromatography mass spectrometry-based profiling of phosphatidylcholine and phosphatidylethanolamine in the plasma and liver of acetaminophen-induced liver injured mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols for Shotgun Lipidomics using 16:0-18:1 PE-d31

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) in shotgun lipidomics. This deuterated phosphatidylethanolamine (PE) is a widely used internal standard for the accurate quantification of PE species in various biological samples.

Introduction to Shotgun Lipidomics and the Role of 16:0-18:1 PE-d31

Shotgun lipidomics is a powerful technique that allows for the high-throughput analysis of the entire lipid profile (lipidome) of a sample directly from a total lipid extract without prior chromatographic separation.[1] This approach relies on direct infusion of the sample into a mass spectrometer and utilizes the unique fragmentation patterns of different lipid classes for their identification and quantification.

Accurate quantification in mass spectrometry-based lipidomics is often challenged by variations in ionization efficiency among different lipid species and matrix effects.[1] To overcome these challenges, stable isotope-labeled internal standards are employed. 16:0-18:1 PE-d31 serves as an ideal internal standard for the quantification of PE species because its chemical and physical properties are nearly identical to its endogenous, non-labeled counterparts.[2][3] The mass shift introduced by the 31 deuterium atoms allows for its clear distinction from endogenous PE species in the mass spectrum, enabling accurate ratiometric quantification.

Applications of 16:0-18:1 PE-d31 in Lipidomics Research

The use of 16:0-18:1 PE-d31 as an internal standard has been instrumental in a variety of research areas, including:

• Disease Biomarker Discovery: Aberrant PE levels have been linked to various diseases. For instance, altered PE profiles have been observed in high-glucose-stimulated kidney cells, a model for diabetic nephropathy.[2] A targeted lipidomics study on asthenozoospermic spermatozoa, which utilized d31-PE-16:0/18:1 as an internal standard, revealed increased levels of PE in these cells, suggesting a potential link to male infertility.[4]

• Neuroscience Research: Phosphatidylethanolamines are highly abundant in the nervous system, and alterations in their metabolism are implicated in neurodegenerative diseases.[5]

• Drug Development: Understanding how drug candidates affect lipid metabolism is crucial. Shotgun lipidomics with deuterated standards can provide insights into the mechanism of action and potential off-target effects of novel therapeutics.

• Cell Biology: Investigating the role of specific PE species in cellular processes such as membrane fusion, vesicle trafficking, and autophagy.[6][7]

Quantitative Data Presentation

The following tables summarize the use of 16:0-18:1 PE-d31 as an internal standard in various lipidomics studies. This data provides a reference for the typical concentrations and sample types used in such experiments.

Table 1: Concentration of 16:0-18:1 PE-d31 Internal Standard in Various Studies

Study Focus	Sample Type	Internal Standard Concentration	Reference
Diabetic Nephropathy	Kidney Tissue	Not explicitly stated, used for quantification of individual lipid species	[8]
High-Glucose Stimulated Kidney Cells	HK-2 Cells and Exosomes	Not explicitly stated, used for quantification of individual polar lipid species	[2][9]
Asthenozoospermia	Human Spermatozoa	Not explicitly stated, part of a spiked internal standard mix for quantification	[4]
Amyotrophic Lateral Sclerosis (ALS)	Cerebrospinal Fluid (CSF)	10 µg/mL in internal standard solution	[10]
Perchlorate Effect on Liver Lipids	Mouse Liver	Not explicitly stated, used for quantification of PE	[3]

Table 2: Quantified Phosphatidylethanolamine (PE) Species in High-Fat Diet Mouse Liver using d31-PE(16:0/18:1) as Internal Standard

Lipid Species	Description
PE (20:3/15:0)	Phosphatidylethanolamine with acyl chains 20:3 and 15:0
Note: This table is based on data from a study investigating the effects of perchlorate on lipid profiles in the liver of mice on a high-fat diet. The study quantified various lipid classes, including two PE species, using a panel of deuterated internal standards, including d31-PE(16:0/18:1).	[3][11]

Experimental Protocols

A detailed protocol for shotgun lipidomics analysis of phosphatidylethanolamines using 16:0-18:1 PE-d31 as an internal standard is provided below. This protocol is a synthesis of established methods.[12][13][14][15][16]

Materials and Reagents

• Solvents: Chloroform (CHCl3), Methanol (MeOH), Water (H2O) - all HPLC or mass spectrometry grade.

• Internal Standard: 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) from a reputable supplier (e.g., Avanti Polar Lipids).

• Other Reagents: Phosphate-buffered saline (PBS).

• Glassware: Solvent-cleaned all-glass tubes with Teflon-lined caps.

Sample Preparation and Lipid Extraction (Modified Bligh and Dyer Method)

This protocol is scalable for different sample volumes. The following is an example for a 1 ml liquid sample (e.g., cell suspension, biofluid).[12][13][14][15][16]

• Homogenization: For tissue samples, homogenize in cold PBS. For cell pellets, resuspend in PBS.

• Internal Standard Spiking: To 1 ml of the sample in a glass tube, add a known amount of 16:0-18:1 PE-d31 internal standard solution. The exact amount should be optimized based on the expected concentration of endogenous PEs in the sample but is typically in the picomole to low nanomole range.

• Initial Solvent Addition: Add 3.75 ml of a 1:2 (v/v) mixture of chloroform:methanol to the sample. Vortex thoroughly to ensure complete mixing and protein denaturation.

• Phase Separation:

  • Add 1.25 ml of chloroform and vortex well.

  • Add 1.25 ml of water and vortex well.

• Centrifugation: Centrifuge the mixture at 1000 x g for 5 minutes at room temperature. This will result in a two-phase system: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the interface. Transfer to a new clean glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas or using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for mass spectrometry analysis, such as a mixture of methanol:chloroform (1:1, v/v) or acetonitrile:isopropanol:water (65:30:5, v/v/v).[5] The final volume should be chosen to achieve a suitable concentration for direct infusion.

Shotgun Lipidomics Mass Spectrometry Analysis

The following are general parameters for direct infusion analysis on a triple quadrupole or high-resolution mass spectrometer. Specific parameters should be optimized for the instrument used.

• Infusion: Directly infuse the reconstituted lipid extract into the mass spectrometer using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization Mode: Negative ion mode is typically used for the analysis of phosphatidylethanolamines, as they readily form [M-H]⁻ ions.[17]

• Mass Spectrometer Settings (Example for Triple Quadrupole):

  • Scan Type: Precursor Ion Scan (PIS) or Neutral Loss (NL) scans are characteristic for PE analysis. A common neutral loss for PE is 141 Da (the phosphoethanolamine headgroup).

  • Collision Energy (CE): Optimize for the fragmentation of PE species.

  • Dwell Time: Set to ensure sufficient signal for both endogenous PEs and the d31-labeled internal standard.

• Data Acquisition: Acquire data over a mass range that covers the expected m/z values of the PE species of interest and the 16:0-18:1 PE-d31 internal standard (m/z ~748.7 for the [M-H]⁻ ion).

Data Analysis and Quantification

• Identification: Identify PE species based on their characteristic fragmentation patterns (e.g., neutral loss of 141 Da in negative ion mode) and accurate mass measurements (on high-resolution instruments).

• Quantification: Calculate the concentration of each endogenous PE species by comparing the peak area or intensity of its molecular ion to the peak area or intensity of the 16:0-18:1 PE-d31 internal standard. The following formula can be used:

  Concentration of Endogenous PE = (Area of Endogenous PE / Area of PE-d31 IS) * Known Concentration of PE-d31 IS

Mandatory Visualizations

Experimental Workflow

Caption: Shotgun lipidomics workflow using 16:0-18:1 PE-d31.

Phosphatidylethanolamine Biosynthesis Pathways

Phosphatidylethanolamine is synthesized in mammalian cells via two major pathways: the Kennedy pathway (CDP-ethanolamine pathway) in the endoplasmic reticulum and the phosphatidylserine decarboxylase (PSD) pathway in the mitochondria.[5][6][7][17][18]

Caption: Major PE biosynthesis pathways in mammalian cells.

References

• 1. Novel strategies for enhancing shotgun lipidomics for comprehensive analysis of cellular lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential lipidomics of HK-2 cells and exosomes under high glucose stimulation [medsci.org]
• 3. Targeted Lipidomics Reveal the Effect of Perchlorate on Lipid Profiles in Liver of High-Fat Diet Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-coverage targeted lipidomics revealed dramatic lipid compositional changes in asthenozoospermic spermatozoa and inverse correlation of ganglioside GM3 with sperm motility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 6. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 7. Ethanolamine and Phosphatidylethanolamine: Partners in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Comprehensive Lipidome Profiling of the Kidney in Early-Stage Diabetic Nephropathy [frontiersin.org]
• 9. medsci.org [medsci.org]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]
• 12. tabaslab.com [tabaslab.com]
• 13. biochem.wustl.edu [biochem.wustl.edu]
• 14. scribd.com [scribd.com]
• 15. epic.awi.de [epic.awi.de]
• 16. mdpi.com [mdpi.com]
• 17. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Quantitative Analysis of Phosphatidylethanolamines in Biological Samples using 16:0-18:1 PE-d31 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanolamines (PEs) are a class of abundant phospholipids in cellular membranes, playing crucial roles in membrane structure and cellular processes.[1][2] Accurate quantification of PE species is essential for understanding their physiological and pathological roles. Stable isotope-labeled internal standards are critical for reliable quantification in mass spectrometry-based lipidomics, as they correct for variations in sample preparation and analysis.[3] This document provides a detailed protocol for the use of 16:0-18:1 PE-d31 as an internal standard for the quantification of PEs in biological samples such as plasma, cultured cells, and tissues.

Experimental Protocols

This section details the necessary steps for sample preparation, internal standard spiking, lipid extraction, and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

• Internal Standard: 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31)

• Solvents (LC-MS Grade): Methanol, Chloroform, Isopropanol, Acetonitrile, Water

• Additives: Formic acid, Ammonium acetate

• Phosphate-buffered saline (PBS), ice-cold

• Nitrogen gas for drying

• Glass vials with Teflon-lined caps

Internal Standard Stock Solution Preparation

Proper handling and preparation of the internal standard are crucial for accurate quantification.

• Equilibration: Allow the vial containing the powdered 16:0-18:1 PE-d31 to warm to room temperature before opening to prevent condensation.[4]

• Reconstitution: Dissolve the standard in a suitable organic solvent, such as chloroform or a chloroform/methanol mixture, to a stock concentration of 1 mg/mL.[4]

• Storage: Store the stock solution in a glass vial with a Teflon-lined cap at -20°C.[4]

• Working Solution: Prepare a working solution by diluting the stock solution with methanol or another appropriate solvent to the desired concentration for spiking.

Sample Preparation and Internal Standard Spiking

The following protocols are provided for plasma, cultured cells, and tissue samples.

2.3.1. Plasma Samples

• Thaw plasma samples on ice.

• In a clean glass tube, add a specific volume of plasma (e.g., 10-50 µL).

• Spike the plasma sample with a known amount of the 16:0-18:1 PE-d31 internal standard working solution. The final concentration of the internal standard should be optimized based on the expected concentration of endogenous PEs and the sensitivity of the mass spectrometer. A common starting point is a final concentration in the low to mid ng/mL range.

• Proceed immediately to the lipid extraction protocol.

2.3.2. Cultured Cells (Adherent or Suspension)

• Cell Harvesting:

  • Adherent Cells: Wash the cells with ice-cold PBS, then scrape them into a fresh volume of PBS.

  • Suspension Cells: Pellet the cells by centrifugation and wash with ice-cold PBS.

• Cell Lysis & Spiking: Resuspend the cell pellet in a suitable buffer or solvent (e.g., methanol). Add a known amount of the 16:0-18:1 PE-d31 internal standard to the cell suspension.

• Proceed to the lipid extraction protocol.

2.3.3. Tissue Samples

• Flash freeze the tissue sample in liquid nitrogen immediately after collection and store it at -80°C.

• Weigh the frozen tissue. A typical starting amount is 10-50 mg.

• Homogenize the tissue in a suitable solvent, such as a chloroform/methanol mixture.

• Spike the tissue homogenate with a known amount of the 16:0-18:1 PE-d31 internal standard. One study suggests a ratio of 25 µL of a 160 µg/mL internal standard solution per 10 mg of tissue.[5]

• Proceed to the lipid extraction protocol.

Lipid Extraction (Modified Folch Method)

This is a widely used method for extracting lipids from biological samples.

• To the sample containing the internal standard, add chloroform and methanol to achieve a final solvent ratio of 2:1 (v/v) chloroform:methanol.

• Vortex the mixture thoroughly and incubate on ice for 30 minutes.

• Add water or a saline solution to induce phase separation, resulting in a final chloroform:methanol:water ratio of approximately 8:4:3.[6]

• Centrifuge the sample to facilitate the separation of the aqueous (upper) and organic (lower) phases.

• Carefully collect the lower organic phase, which contains the lipids, using a glass pipette.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., isopropanol or a mixture of acetonitrile and isopropanol).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium acetate and 0.1% formic acid.[7]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium acetate and 0.1% formic acid.[7]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B and gradually increases to elute lipids based on their hydrophobicity.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI), typically in negative mode for PE analysis.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is commonly used for targeted quantification.

  • MRM Transitions: Monitor for the specific precursor-to-product ion transitions for the endogenous PE species of interest and for 16:0-18:1 PE-d31.

Data Presentation

The following table summarizes representative quantitative data for the analysis of phosphatidylethanolamines using a deuterated internal standard. The values presented are indicative and may vary depending on the specific experimental conditions and sample matrix.

Parameter	Value	Reference
Limit of Detection (LOD)	0.04 - 33 pmol/mL	[8]
Limit of Quantitation (LOQ)	0.1 - 110 pmol/mL	[8]
Linearity Range	5 fmol to 400 fmol	[9]
Recovery	>85%	Representative value
Precision (%RSD)	<15%	Representative value

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of PEs using a deuterated internal standard.

Phosphatidylethanolamine Biosynthesis (Kennedy Pathway)

Caption: The Kennedy pathway for de novo synthesis of phosphatidylethanolamine.

References

• 1. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 2. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 9. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 16:0-18:1 PE-d31 for Accurate Lipid Extraction Efficiency Measurement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids from biological matrices is paramount in various fields, including biomedical research, drug development, and diagnostics. The efficiency of lipid extraction can vary significantly depending on the sample type, the lipid class of interest, and the extraction method employed. To account for this variability and ensure data accuracy, the use of internal standards is a crucial and widely accepted practice. 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is a deuterated analog of a common phosphatidylethanolamine (PE) species. Its chemical properties are nearly identical to its non-deuterated counterpart, but its increased mass allows it to be distinguished and quantified separately by mass spectrometry. By spiking a known amount of 16:0-18:1 PE-d31 into a sample prior to extraction, researchers can accurately calculate the extraction recovery and normalize the quantification of endogenous lipids.[1][2][3][4][5] This application note provides detailed protocols for using 16:0-18:1 PE-d31 as an internal standard for lipid extraction efficiency measurement and outlines its application in lipidomics research.

The Role of Phosphatidylethanolamine in Cellular Processes

Phosphatidylethanolamine (PE) is a major phospholipid component of cellular membranes, playing a critical role in maintaining membrane structure and fluidity.[6][7] Its unique conical shape, owing to its smaller headgroup, contributes to membrane curvature, which is essential for processes like membrane fusion and fission.[8] PE is also a key player in various signaling pathways. It can be synthesized through two primary pathways: the Kennedy pathway in the endoplasmic reticulum and the phosphatidylserine decarboxylation pathway in the mitochondria.[9] Furthermore, PE serves as a precursor for the synthesis of other important lipids, such as phosphatidylcholine (PC), and is involved in cellular processes like apoptosis and autophagy.[6][7]

Below is a diagram illustrating the main biosynthetic pathways of phosphatidylethanolamine.

Figure 1. Simplified diagram of the major phosphatidylethanolamine (PE) biosynthesis pathways.

Experimental Protocols

The following are detailed protocols for lipid extraction using a modified Bligh & Dyer method and a modified Folch method, incorporating 16:0-18:1 PE-d31 as an internal standard.

Materials

• 16:0-18:1 PE-d31 (from a reputable supplier)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Phosphate-buffered saline (PBS)

• Homogenizer

• Centrifuge

• Glass vials with Teflon-lined caps

• Nitrogen gas evaporator

Protocol 1: Modified Bligh & Dyer Lipid Extraction

This protocol is suitable for a variety of biological samples, including cell pellets and tissue homogenates.[1][2][3][4]

• Sample Preparation:

  • For cell pellets: Resuspend a known number of cells in a specific volume of PBS.

  • For tissue: Weigh a known amount of tissue and homogenize it in PBS.

• Internal Standard Spiking:

  • Prepare a stock solution of 16:0-18:1 PE-d31 in a suitable solvent (e.g., chloroform:methanol 1:1, v/v) at a known concentration.

  • Add a precise volume of the 16:0-18:1 PE-d31 stock solution to the prepared sample. The amount added should be within the linear range of detection of the analytical instrument.

• Lipid Extraction:

  • To the sample containing the internal standard, add chloroform and methanol to achieve a final solvent ratio of chloroform:methanol:water of 1:2:0.8 (v/v/v). For example, to 0.8 mL of aqueous sample, add 2 mL of methanol and 1 mL of chloroform.

  • Vortex the mixture vigorously for 2 minutes and then incubate on ice for 30 minutes.

  • Add 1 mL of chloroform and 1 mL of water to the mixture to induce phase separation. The final solvent ratio will be approximately 2:2:1.8 (chloroform:methanol:water).

  • Vortex again for 2 minutes and centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Lipid Phase:

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass vial.

  • To maximize recovery, re-extract the upper aqueous phase and the protein interface with 2 mL of chloroform. Vortex, centrifuge, and collect the lower organic phase again, pooling it with the first extract.

• Drying and Reconstitution:

  • Dry the pooled organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume of a suitable solvent for your analytical method (e.g., isopropanol:acetonitrile:water for LC-MS).

Protocol 2: Modified Folch Lipid Extraction

This method is also widely used and is particularly effective for tissues with high lipid content.[10]

• Sample Preparation: As described in Protocol 1.

• Internal Standard Spiking: As described in Protocol 1.

• Lipid Extraction:

  • Add a 20-fold volume of chloroform:methanol (2:1, v/v) to the sample. For example, for 100 µL of sample, add 2 mL of the solvent mixture.

  • Homogenize the sample thoroughly.

  • Agitate the mixture for 20 minutes at room temperature.

  • Add 0.2 volumes of 0.9% NaCl solution (or water) to the extract to wash the organic phase and induce phase separation.

  • Centrifuge the mixture at 2,000 x g for 10 minutes.

• Collection of Lipid Phase:

  • Aspirate the upper aqueous phase.

  • Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution: As described in Protocol 1.

The workflow for a typical lipidomics experiment utilizing an internal standard is depicted below.

Figure 2. General workflow for lipid extraction and analysis using an internal standard.

Data Presentation and Calculation of Extraction Efficiency

The use of a deuterated internal standard like 16:0-18:1 PE-d31 allows for the accurate calculation of extraction efficiency. This is achieved by comparing the measured amount of the standard after extraction to the known amount that was initially spiked into the sample.

Calculation of Extraction Efficiency (% Recovery):

% Recovery = (Amount of 16:0-18:1 PE-d31 detected / Amount of 16:0-18:1 PE-d31 spiked) x 100

Quantification of Endogenous Lipids:

The concentration of an endogenous lipid can be calculated using the following formula:

Concentration of Endogenous Lipid = (Peak Area of Endogenous Lipid / Peak Area of 16:0-18:1 PE-d31) x (Amount of 16:0-18:1 PE-d31 spiked / Sample Amount) x Response Factor

The Response Factor is determined by analyzing known concentrations of the endogenous lipid and the internal standard and should be close to 1 if their ionization efficiencies are similar.

Example Data Table:

The following table illustrates how to present data on the recovery of the internal standard across different samples and extraction methods. While specific recovery percentages will vary, this format allows for clear comparison.

Sample ID	Extraction Method	Amount of 16:0-18:1 PE-d31 Spiked (pmol)	Amount of 16:0-18:1 PE-d31 Detected (pmol)	Extraction Efficiency (%)
Cell_Sample_1	Modified Bligh & Dyer	100	85	85.0
Cell_Sample_2	Modified Bligh & Dyer	100	88	88.0
Tissue_Sample_1	Modified Folch	200	178	89.0
Tissue_Sample_2	Modified Folch	200	182	91.0

Conclusion

The use of 16:0-18:1 PE-d31 as an internal standard is a robust and reliable method for determining lipid extraction efficiency and ensuring accurate quantification of endogenous lipids. By following the detailed protocols provided in this application note, researchers, scientists, and drug development professionals can improve the quality and reproducibility of their lipidomics data, leading to more accurate and meaningful biological insights. The choice between the modified Bligh & Dyer and Folch methods will depend on the specific sample matrix and the lipid classes of primary interest. It is always recommended to perform initial optimization experiments to determine the most suitable protocol for a given study.

References

• 1. Differential lipidomics of HK-2 cells and exosomes under high glucose stimulation [medsci.org]
• 2. High-coverage targeted lipidomics revealed dramatic lipid compositional changes in asthenozoospermic spermatozoa and inverse correlation of ganglioside GM3 with sperm motility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Frontiers | An Integrated Transcriptomics and Lipidomics Analysis Reveals That Ergosterol Is Required for Host Defense Against Bacterial Infection in Drosophila [frontiersin.org]
• 5. Frontiers | Comprehensive Lipidome Profiling of the Kidney in Early-Stage Diabetic Nephropathy [frontiersin.org]
• 6. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 7. wjgnet.com [wjgnet.com]
• 8. Organelle interplay—peroxisome interactions in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Phosphatidylethanolamine homeostasis under conditions of impaired CDP-ethanolamine pathway or phosphatidylserine decarboxylation [frontiersin.org]
• 10. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols for Metabolic Flux Analysis Using Deuterated Phospholipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic flux analysis (MFA) is a powerful technique to elucidate the rates of metabolic reactions in biological systems. The use of stable isotope tracers, such as deuterium-labeled molecules, allows for the precise tracking of atoms through metabolic pathways. This application note focuses on the use of deuterated phospholipids and their precursors to study the dynamics of phospholipid metabolism. Phospholipids are not only essential structural components of cellular membranes but also play critical roles in cell signaling and energy storage. Understanding the flux through phospholipid metabolic pathways can provide invaluable insights into cellular physiology in both health and disease, and can be a critical tool in drug development for identifying novel therapeutic targets and assessing drug efficacy and mechanism of action.

These protocols provide a comprehensive guide for researchers to design and execute metabolic flux experiments using deuterated phospholipids, from cell culture and labeling to sample preparation, analysis by mass spectrometry, and data interpretation.

Key Signaling Pathways in Phospholipid Metabolism

Phospholipid homeostasis is maintained through a balance of de novo synthesis, remodeling, and degradation pathways. The two primary pathways for the synthesis of phosphatidylcholine (PC) and phosphatidylethanolamine (PE), the most abundant phospholipids in most mammalian cells, are the Kennedy pathway and the Lands' cycle.

The Kennedy Pathway (De Novo Synthesis)

The Kennedy pathway describes the de novo synthesis of PC and PE from choline and ethanolamine, respectively. This pathway is particularly important for cell growth and proliferation.

Caption: De novo synthesis of PC and PE via the Kennedy Pathway.

The Lands' Cycle (Remodeling)

The Lands' cycle is responsible for the remodeling of existing phospholipids by deacylation and reacylation, allowing for the modification of fatty acyl chains. This is crucial for maintaining membrane fluidity and generating signaling molecules.

Caption: The Lands' Cycle for phospholipid remodeling.

Experimental Workflow for Metabolic Flux Analysis of Phospholipids

A typical workflow for tracing phospholipid metabolism using deuterated precursors involves several key stages, from experimental design to data analysis.

Caption: General workflow for phospholipid metabolic flux analysis.

Detailed Protocols

Protocol 1: In Vitro Labeling of Mammalian Cells with Deuterated Choline

This protocol describes the labeling of cultured mammalian cells with deuterated choline to measure the flux through the de novo phosphatidylcholine synthesis pathway.

Materials:

• Mammalian cell line of interest (e.g., HEK293, HeLa)

• Complete cell culture medium

• Deuterium-labeled choline chloride (e.g., Choline-d9 chloride)

• Phosphate-buffered saline (PBS), ice-cold

• Methanol, LC-MS grade, ice-cold

• Chloroform, LC-MS grade

• 0.9% NaCl solution, ice-cold

• Glass vials for extraction

• Centrifuge

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) and grow to the desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing the standard culture medium with the desired concentration of deuterated choline (e.g., 10-100 µM).

• Labeling: Remove the standard culture medium from the cells and wash once with pre-warmed PBS. Add the pre-warmed labeling medium to the cells.

• Incubation: Incubate the cells for a predetermined time course (e.g., 0, 1, 2, 4, 8, 24 hours) to monitor the incorporation of the deuterated label into phospholipids.

• Harvesting and Quenching:

  • At each time point, place the culture plate on ice.

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold methanol to each well to quench metabolic activity and scrape the cells.

  • Transfer the cell suspension to a glass tube.

• Lipid Extraction (Bligh-Dyer Method):

  • To the 1 mL of methanol cell suspension, add 2 mL of chloroform. Vortex vigorously for 1 minute.

  • Add 0.8 mL of 0.9% NaCl solution. Vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase (containing lipids) into a new glass vial.

• Sample Preparation for LC-MS:

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1 v/v/v).

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS to quantify the abundance of deuterated and non-deuterated phospholipid species.

Protocol 2: LC-MS/MS Analysis of Phospholipids

This protocol provides a general method for the separation and quantification of phospholipid classes using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

LC Parameters (example for HILIC):

• Column: HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: 10 mM ammonium formate in water, pH 3.0.

• Gradient: Start at 5% B, increase to 50% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS Parameters:

• Ionization Mode: Positive and negative electrospray ionization (ESI) switching.

• Capillary Voltage: 3.5 kV (positive), -2.5 kV (negative).

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Gas Flow: As per instrument manufacturer's recommendations.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan with data-dependent MS/MS for untargeted analysis.

MRM Transitions (Examples for d9-PC):

• Select precursor ions corresponding to the [M+H]+ or [M+CH3COO]- adducts of various d9-PC species.

• Monitor for the characteristic product ion of phosphocholine (m/z 184.07 for non-deuterated, m/z 193.13 for d9-labeled).

Data Presentation and Analysis

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be obtained from a metabolic flux experiment using deuterated precursors.

Table 1: Incorporation of Deuterated Choline into Phosphatidylcholine (PC) Species over Time.

Time (hours)	PC 16:0/18:1 (d0) (Relative Abundance)	PC 16:0/18:1 (d9) (Relative Abundance)	% Labeled
0	100	0	0
1	95.2	4.8	4.8
2	88.9	11.1	11.1
4	75.3	24.7	24.7
8	55.1	44.9	44.9
24	20.7	79.3	79.3

Table 2: Effect of a CPT Inhibitor on de novo PC Synthesis.

Treatment	PC 16:0/18:1 (d9) (Relative Abundance at 8h)	Inhibition of de novo Synthesis (%)
Vehicle Control	45.1	0
CPT Inhibitor (10 µM)	8.3	81.6

Calculation of Metabolic Flux

The fractional synthesis rate (FSR) of a phospholipid can be calculated from the rate of incorporation of the deuterated label.

Formula for Fractional Synthesis Rate (FSR):

FSR (%/hour) = [(Enrichment at time 2 - Enrichment at time 1) / (Time 2 - Time 1)] * 100

Where Enrichment is the percentage of the labeled phospholipid species.

The absolute synthesis rate can be calculated if the pool size of the phospholipid is known.

Formula for Absolute Synthesis Rate (ASR):

ASR (nmol/hour/mg protein) = FSR * Pool Size (nmol/mg protein)

Conclusion

Metabolic flux analysis using deuterated phospholipids is a robust methodology for dissecting the complexities of lipid metabolism. The protocols and guidelines presented here provide a framework for researchers to investigate the dynamics of phospholipid synthesis and remodeling in various biological contexts. These approaches are instrumental in advancing our understanding of disease pathogenesis and for the development of novel therapeutic strategies targeting lipid metabolic pathways.

Application Notes and Protocols for the Preparation of Liposomes with 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile nanocarriers used extensively in drug delivery, diagnostics, and as model cell membranes. The incorporation of deuterated phospholipids, such as 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), offers a powerful tool for a range of biophysical and analytical studies. The deuterium-labeled acyl chain provides a non-invasive probe for techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), enabling detailed investigation of lipid organization, membrane dynamics, and drug-lipid interactions.[1][2][3] This document provides a detailed protocol for the preparation of liposomes incorporating 16:0-18:1 PE-d31 using the thin-film hydration method followed by extrusion, a common and effective technique for producing unilamellar vesicles with a controlled size distribution.[4][5][6][7]

Materials and Equipment

Materials

• 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31)

• Matrix lipid(s) (e.g., 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC), cholesterol). The choice of matrix lipid will depend on the desired membrane properties.[8]

• Organic solvent (e.g., chloroform, chloroform:methanol mixture).[6][9]

• Hydration buffer (e.g., phosphate-buffered saline (PBS), HEPES-buffered saline (HBS), or a buffer appropriate for the intended application).

• Argon or Nitrogen gas.[9]

Equipment

• Round-bottom flask (size dependent on the volume of lipid solution).

• Rotary evaporator.

• Water bath or heating block.

• Extruder device (e.g., Avanti Mini-Extruder).

• Polycarbonate membranes with desired pore size (e.g., 100 nm).

• Glass syringes for extrusion.

• Vortex mixer.

• Analytical balance.

• Fume hood.

• Dynamic Light Scattering (DLS) instrument for size analysis.

• Zeta potential analyzer.

Experimental Protocols

Protocol 1: Liposome Preparation by Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar liposomes containing 16:0-18:1 PE-d31.

1. Lipid Film Formation:

• Lipid Dissolution: In a clean round-bottom flask, dissolve the desired amounts of 16:0-18:1 PE-d31 and any matrix lipids in a suitable organic solvent (e.g., chloroform).[6][9] The total lipid concentration should be sufficient to form a visible film. A common starting point is 10-20 mg of total lipid.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the lipid with the highest Tc in the mixture, but not so high as to cause lipid degradation. For most common phospholipids, a temperature of 37-45°C is sufficient.[6][10]

• Film Formation: Rotate the flask to create a thin, uniform lipid film on the inner surface as the solvent evaporates under reduced pressure.[4][7]

• Residual Solvent Removal: Once a dry film is formed, continue to evaporate under high vacuum for at least 1-2 hours to remove any residual organic solvent.[6]

2. Hydration of the Lipid Film:

• Buffer Addition: Add the desired volume of pre-warmed hydration buffer to the round-bottom flask containing the dry lipid film. The temperature of the buffer should also be above the Tc of the lipids.[5]

• Hydration: Gently agitate the flask by hand or using a vortex mixer until the lipid film is fully suspended in the buffer.[4] This process leads to the formation of multilamellar vesicles (MLVs). The suspension will appear milky. For complete hydration, the suspension can be left to stand for 1-2 hours above the lipid Tc.[6]

3. Liposome Sizing by Extrusion:

• Extruder Assembly: Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm) according to the manufacturer's instructions.

• Extrusion Process: Draw the MLV suspension into a glass syringe and pass it through the extruder to another syringe. This process should be repeated an odd number of times (e.g., 11-21 passes) to ensure a homogenous population of unilamellar vesicles (LUVs).[4][7] The extrusion should be performed at a temperature above the lipid Tc.

• Storage: Store the final liposome suspension at 4°C. For long-term storage, the stability will depend on the lipid composition.

Data Presentation

The following tables summarize typical quantitative data that should be collected to characterize the prepared liposomes.

Table 1: Physicochemical Characterization of 16:0-18:1 PE-d31 Liposomes

Parameter	Method	Typical Value
Mean Particle Size (Z-average)	Dynamic Light Scattering (DLS)	100 - 120 nm (for 100 nm extrusion)
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2
Zeta Potential	Electrophoretic Light Scattering	Dependent on lipid composition and buffer pH
Encapsulation Efficiency (%)	Spectrophotometry or Chromatography	Dependent on the encapsulated molecule

Table 2: Example Lipid Compositions for Liposome Formulation

Formulation	16:0-18:1 PE-d31 (mol%)	Matrix Lipid (mol%)	Purpose
A	10	POPC (90)	Model membrane studies
B	5	POPC (65), Cholesterol (30)	Studies on membrane rigidity and drug interaction
C	2	DPPC (78), Cholesterol (20)	Phase behavior studies

Visualizations

Experimental Workflow

Caption: A schematic workflow for the preparation of unilamellar liposomes.

Signaling Pathway Application Example

Deuterated lipids are often used to trace the fate of lipids in cellular signaling pathways. For instance, 16:0-18:1 PE can be a substrate for enzymes involved in lipid metabolism.

Caption: Hypothetical pathway for cellular uptake and metabolism of PE-d31.

Conclusion

The use of 16:0-18:1 PE-d31 in liposome formulations provides a valuable tool for researchers in various fields. The protocols outlined in this document, based on the well-established thin-film hydration and extrusion method, offer a reliable approach to producing unilamellar liposomes with this deuterated phospholipid.[4][7] Proper characterization of the resulting liposomes is crucial to ensure reproducibility and the validity of subsequent experimental results. The ability to track the deuterated lipid component can yield significant insights into membrane structure, dynamics, and the intracellular fate of lipid-based delivery systems.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Preparation of asymmetric phospholipid vesicles: The next generation of cell membrane models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. protocols.io [protocols.io]
• 10. journals.usamvcluj.ro [journals.usamvcluj.ro]

Application Notes and Protocols: 16:0-18:1 PE-d31 in Studying Lipid-Protein Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is a deuterated synthetic phospholipid that serves as a valuable tool in the study of lipid-protein interactions. Its chemical structure is identical to the endogenous 16:0-18:1 PE, with the exception of the 31 deuterium atoms on the palmitoyl chain. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantitative lipidomics, enabling precise measurement of phosphatidylethanolamine (PE) species in complex biological samples. Understanding the interactions between lipids and proteins is crucial, as these interactions govern numerous cellular processes, including signal transduction, membrane trafficking, and protein function. Alterations in these interactions are often implicated in disease pathogenesis, making them a key area of investigation in drug development.

Phosphatidylethanolamines are key components of biological membranes and are involved in various cellular functions.[1] They can influence membrane fluidity and curvature and play a role in processes such as membrane fusion and budding.[2] Furthermore, PE is directly involved in critical signaling pathways, most notably autophagy, where it is conjugated to Atg8/LC3 to form LC3-II, a key step in autophagosome formation.[3][4]

These application notes provide an overview of the use of 16:0-18:1 PE-d31 in lipid-protein interaction studies, with a focus on quantitative lipidomics. Detailed protocols for lipid extraction and mass spectrometry analysis are provided, along with a representative protocol for a biophysical study using deuterated lipids.

Data Presentation

Table 1: Physicochemical Properties of 16:0-18:1 PE-d31

Property	Value	Reference
Chemical Formula	C₃₉H₄₅D₃₁NO₈P	[5]
Molecular Weight	749.19 g/mol	[5]
Exact Mass	748.725 u	[6]
Physical Form	Powder or in chloroform	[5][7]
Storage Temperature	-20°C	[5][7]
Purity	>99% (TLC)	[5][7]
CAS Number	326495-44-7	[5]

Table 2: Representative Applications of 16:0-18:1 PE-d31

Application	Technique	Purpose	Reference
Quantitative Lipidomics	LC-MS/MS	Internal standard for the quantification of PE species in biological samples such as cells and tissues.	[8][9]
Metabolomics	LC-MS/MS	Internal standard in broader metabolomic and lipidomic profiling.	[10]
Biophysical Studies	Deuterium NMR (representative)	Potential for studying the dynamics and order of lipid acyl chains in the presence of membrane proteins.	[11][12]

Signaling and Experimental Workflow Visualizations

Caption: General workflow for studying lipid-protein interactions using 16:0-18:1 PE-d31 as an internal standard in a lipidomics experiment.

Caption: The role of Phosphatidylethanolamine (PE) in the lipidation of LC3, a critical step in autophagy.

Experimental Protocols

Protocol 1: Quantitative Lipidomics of Phosphatidylethanolamines Using 16:0-18:1 PE-d31 as an Internal Standard

This protocol describes a general method for the extraction and quantification of PE species from cultured cells or tissues using 16:0-18:1 PE-d31 as an internal standard.

Materials:

• Cultured cells or tissue homogenate

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (HPLC grade), ice-cold

• Chloroform (HPLC grade)

• 0.9% NaCl solution

• 16:0-18:1 PE-d31 internal standard solution (e.g., 1 mg/mL in chloroform)

• Glass vials with Teflon-lined caps

• Centrifuge capable of 4°C operation

• Nitrogen gas stream or vacuum concentrator

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • For adherent cells, wash the cell monolayer twice with ice-cold PBS. Scrape the cells in a known volume of PBS and transfer to a glass vial.

  • For suspension cells, pellet the cells by centrifugation, wash twice with ice-cold PBS, and resuspend in a known volume of PBS.

  • For tissues, homogenize a known weight of tissue in ice-cold PBS.

  • Take an aliquot of the cell suspension or tissue homogenate for protein quantification (e.g., BCA assay) to normalize the lipid amounts.

• Internal Standard Spiking:

  • To a known amount of cell suspension or tissue homogenate, add a precise amount of 16:0-18:1 PE-d31 internal standard. The amount of standard should be in a similar range to the expected amount of endogenous PE. A typical starting point is 10-20 µL of a 1 mg/mL solution for a sample containing approximately 1 mg of protein.

• Lipid Extraction (Modified Bligh-Dyer Method): [13][14]

  • To the sample containing the internal standard, add methanol and chloroform in a ratio that results in a single-phase mixture of chloroform:methanol:aqueous sample of 1:2:0.8 (v/v/v). For example, to 0.8 mL of aqueous sample, add 2 mL of methanol and 1 mL of chloroform.

  • Vortex the mixture vigorously for 1 minute and incubate on ice for 15 minutes.

  • Add 1 mL of chloroform and 1 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex again for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase containing the lipids into a new glass vial.

  • Re-extract the upper aqueous phase with 2 mL of chloroform, vortex, centrifuge, and pool the lower organic phase with the first extract.

  • Dry the pooled organic phase under a gentle stream of nitrogen gas or using a vacuum concentrator.

  • Resuspend the dried lipid film in a known volume of a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

• LC-MS/MS Analysis:

  • Separate the lipid extract using a suitable liquid chromatography method, typically reverse-phase or HILIC chromatography.

  • Perform mass spectrometric analysis in positive or negative ion mode, depending on the desired adducts and sensitivity.

  • Use a targeted approach (e.g., Multiple Reaction Monitoring, MRM) to detect the precursor and characteristic fragment ions for both the endogenous PE species and the 16:0-18:1 PE-d31 internal standard.

• Quantification:

  • Integrate the peak areas for the endogenous PE species and the 16:0-18:1 PE-d31 internal standard.

  • Calculate the amount of each endogenous PE species by comparing its peak area to the peak area of the internal standard, correcting for the known amount of standard added.

  • Normalize the lipid amounts to the protein content of the initial sample.

Protocol 2: Representative Biophysical Study - Deuterium Nuclear Magnetic Resonance (DMR) Spectroscopy of Lipid-Protein Interactions

This protocol provides a representative methodology for how 16:0-18:1 PE-d31 could be used in a DMR experiment to study its interaction with a membrane protein. This is based on established methods for other deuterated lipids.[11][15]

Materials:

• 16:0-18:1 PE-d31

• Purified membrane protein of interest

• Buffer solution appropriate for the protein and lipid (e.g., phosphate buffer)

• Detergent for protein solubilization (e.g., cholate, octyl glucoside)

• Dialysis membrane

• NMR spectrometer equipped for solid-state deuterium measurements

Procedure:

• Preparation of Lipid Vesicles:

  • Dissolve a known amount of 16:0-18:1 PE-d31 in chloroform in a round-bottom flask.

  • Remove the chloroform under a stream of nitrogen gas to form a thin lipid film.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with the desired buffer by vortexing to form multilamellar vesicles (MLVs).

• Reconstitution of Protein into Deuterated Lipid Vesicles:

  • Solubilize the purified membrane protein in a buffer containing a suitable detergent.

  • Solubilize the prepared deuterated lipid MLVs with the same detergent.

  • Mix the solubilized protein and lipid solutions at the desired lipid-to-protein molar ratio.

  • Remove the detergent by dialysis against a large volume of detergent-free buffer over 2-3 days, with several buffer changes. This will lead to the formation of proteoliposomes.

• Deuterium NMR Spectroscopy:

  • Transfer the proteoliposome sample to an NMR tube.

  • Acquire deuterium NMR spectra at various temperatures.

  • The spectra of the deuterated lipid will show a characteristic quadrupolar splitting, which is a measure of the orientational order of the C-D bonds in the acyl chain.

• Data Analysis and Interpretation:

  • Analyze the line shape and quadrupolar splitting of the deuterium NMR spectra.

  • In the presence of a protein that interacts with the lipid, the spectra may show two components: a broader component corresponding to lipids with restricted motion at the protein interface (boundary lipids), and a narrower component similar to that of pure lipid bilayers (bulk lipids).

  • By analyzing the relative areas of these two components, the number of lipid molecules interacting with the protein can be estimated.

  • Changes in the quadrupolar splitting can provide information about how the protein affects the order and dynamics of the lipid acyl chains.

Conclusion

16:0-18:1 PE-d31 is a powerful tool for investigating the role of phosphatidylethanolamine in lipid-protein interactions. Its primary application is as an internal standard in quantitative mass spectrometry-based lipidomics, allowing for the precise determination of changes in PE composition in response to cellular perturbations or in different disease states. While its direct use as a probe in biophysical studies is less documented, its properties make it suitable for techniques like Deuterium NMR, which can provide valuable insights into the dynamics of lipid-protein interfaces. The detailed protocols provided herein offer a starting point for researchers to employ 16:0-18:1 PE-d31 in their studies to unravel the complexities of lipid-protein interactions in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Phosphatidylethanolamine positively regulates autophagy and longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phospholipid peroxidation inhibits autophagy via stimulating the delipidation of oxidized LC3-PE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Lipid Signaling in Drosophila Photoreceptors using Mass Spectrometry [jove.com]
• 5. How to Analyze Protein-Protein Interaction: Top Lab Techniques - Creative Proteomics [creative-proteomics.com]
• 6. Lipids in endocytic membrane transport and sorting. [sonar.ch]
• 7. mdpi.com [mdpi.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Current Experimental Methods for Characterizing Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure and dynamics of the phosphatidylcholine and the phosphatidylethanolamine head group in L-M fibroblasts as studied by deuterium nuclear magnetic resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. SLMO transfers phosphatidylserine between the outer and inner mitochondrial membrane in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methods to investigate protein–protein interactions - Wikipedia [en.wikipedia.org]
• 14. Protein-Protein Interaction Methods: A Complete Guide for Researchers - MetwareBio [metwarebio.com]
• 15. researchgate.net [researchgate.net]

Application of 16:0-18:1 PE-d31 in Diabetic Nephropathy Research

Introduction

Diabetic nephropathy (DN) is a major microvascular complication of diabetes mellitus and a leading cause of end-stage renal disease.[1] The pathogenesis of DN is complex, involving hyperglycemia-induced metabolic and hemodynamic changes. Emerging evidence from lipidomics studies highlights significant alterations in lipid metabolism, particularly in phospholipids like phosphatidylethanolamine (PE), in the progression of DN.[1][2] The specific species 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE) has been identified as a potential biomarker, showing altered levels in the serum and kidney tissues of DN patients and animal models.[1][2]

The deuterated form, 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), serves as a critical tool for researchers in this field. Its primary application is as an internal standard for accurate and precise quantification of its endogenous, non-deuterated counterpart in biological samples using mass spectrometry.[3][4] Furthermore, its stability and traceability make it a potential metabolic tracer to investigate the dynamics of PE metabolism in the context of DN.

Application Note 1: Quantitative Analysis of 16:0-18:1 PE in Biological Samples

Objective: To accurately quantify the concentration of endogenous 16:0-18:1 PE in serum/plasma and kidney tissue samples from control and diabetic nephropathy subjects using 16:0-18:1 PE-d31 as an internal standard.

Principle: Stable isotope-labeled lipids, such as 16:0-18:1 PE-d31, are ideal internal standards for mass spectrometry.[5][6] This compound is chemically identical to the endogenous analyte but has a different mass due to the deuterium atoms. By adding a known amount of the deuterated standard to each sample at the beginning of the extraction process, it co-purifies with the endogenous analyte. This allows for the correction of variability in sample recovery during extraction and any fluctuations in instrument response (ionization efficiency), leading to highly accurate quantification. The concentration of the endogenous 16:0-18:1 PE is determined by calculating the ratio of the signal intensity of the analyte to that of the internal standard.

Experimental Protocol

1. Materials and Reagents:

• Biological samples (e.g., serum, kidney tissue homogenate)

• 16:0-18:1 PE-d31 (Avanti Polar Lipids or equivalent)[7]

• Methanol, Chloroform, Methyl-tert-butyl ether (MTBE), Water (all LC-MS grade)

• Formic acid and Ammonium acetate

• Centrifuge, evaporator (e.g., SpeedVac or nitrogen stream)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

2. Sample Preparation and Lipid Extraction (MTBE Method):

• Thaw frozen serum samples on ice. For kidney tissue, homogenize in PBS.

• Pipette 50 µL of serum or 100 µL of tissue homogenate into a glass tube.

• Add 10 µL of a 10 µg/mL solution of 16:0-18:1 PE-d31 in methanol (final amount: 100 ng).

• Add 200 µL of methanol and vortex thoroughly.

• Add 750 µL of MTBE and vortex for 10 minutes at 4°C.

• Add 150 µL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes.

• Carefully collect the upper organic phase (~600 µL) into a new glass tube.

• Dry the lipid extract under a stream of nitrogen or in a vacuum concentrator.

• Reconstitute the dried lipid film in 100 µL of isopropanol/methanol (1:1, v/v) for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium acetate and 0.1% formic acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium acetate and 0.1% formic acid.

• Gradient: Start at 40% B, increase to 100% B over 15 minutes, hold for 5 minutes, then re-equilibrate at 40% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for 16:0-18:1 PE: Monitor the transition from the parent ion to a characteristic fragment ion (e.g., corresponding to the neutral loss of the phosphoethanolamine headgroup).

  • MRM Transition for 16:0-18:1 PE-d31: Monitor the corresponding transition for the deuterated standard, which will have a higher mass-to-charge ratio (m/z).

4. Data Analysis:

• Integrate the peak areas for both the endogenous 16:0-18:1 PE and the internal standard (16:0-18:1 PE-d31).

• Calculate the ratio of the peak area of the endogenous lipid to the peak area of the internal standard.

• Quantify the concentration of 16:0-18:1 PE by comparing this ratio to a standard curve generated with known amounts of non-deuterated 16:0-18:1 PE and a fixed amount of the deuterated internal standard.

Data Presentation

The results can be summarized to compare the levels of 16:0-18:1 PE across different study groups.

Group	Sample Type	Mean 16:0-18:1 PE Concentration (µg/mL or µg/g tissue) ± SD	p-value (vs. Control)
Healthy Control (HC)	Serum	5.2 ± 1.1	-
Type 2 Diabetes (T2D)	Serum	7.8 ± 1.5	<0.05
Diabetic Nephropathy (DN)	Serum	9.9 ± 2.0	<0.001
Healthy Control (HC)	Kidney Cortex	15.4 ± 3.2	-
Diabetic Nephropathy (DN)	Kidney Cortex	11.8 ± 2.5	<0.05

Note: Data are hypothetical and for illustrative purposes, based on trends reported in the literature where certain PE species increase in serum and may decrease in kidney tissue in DN.[1][2]

Visualization

Caption: Workflow for quantifying 16:0-18:1 PE.

Application Note 2: Tracing Metabolic Pathways of PE in a Cellular Model of Diabetic Nephropathy

Objective: To investigate the metabolic turnover and potential conversion of 16:0-18:1 PE in a human kidney cell line model of diabetic nephropathy using 16:0-18:1 PE-d31 as a metabolic tracer.

Principle: Stable isotope tracers can be used to follow the metabolic fate of molecules in biological systems.[8][9] By introducing 16:0-18:1 PE-d31 into a cell culture system, it is possible to track its incorporation into cellular membranes, measure its rate of degradation (turnover), and identify other lipid species that may be synthesized from its components (e.g., after breakdown and re-synthesis). This provides dynamic information about lipid metabolism that cannot be obtained from static concentration measurements alone. Comparing these dynamics between normal and high-glucose conditions can reveal metabolic pathways dysregulated in diabetic nephropathy.

Experimental Protocol

1. Cell Culture and Labeling:

• Cell Line: Human kidney proximal tubule epithelial cells (e.g., HK-2).

• Culture Conditions:

  • Normal Glucose (NG): Culture cells in media containing 5 mM D-glucose.

  • High Glucose (HG): Culture cells in media containing 30 mM D-glucose to mimic hyperglycemic conditions.

• Labeling Procedure:

  • Grow HK-2 cells to ~80% confluency under NG and HG conditions for 48 hours.

  • Prepare a stock solution of 16:0-18:1 PE-d31 complexed to fatty acid-free bovine serum albumin (BSA) to aid solubility and cellular uptake.

  • Replace the culture medium with fresh NG or HG medium containing the 16:0-18:1 PE-d31-BSA complex (e.g., at a final concentration of 10 µM).

  • Incubate the cells for various time points (e.g., 0, 2, 6, 12, 24 hours).

2. Sample Collection and Lipid Extraction:

• At each time point, wash the cells three times with ice-cold PBS to remove extracellular tracer.

• Scrape the cells into a solvent mixture for lipid extraction (as described in Application Note 1), ensuring to collect both cells and the initial solvent wash.

• Perform lipid extraction as previously detailed. No additional internal standard is needed as the tracer itself is the target of measurement.

3. LC-MS/MS Analysis:

• Use an LC-MS/MS method (as in Application Note 1) capable of detecting both the deuterated tracer (16:0-18:1 PE-d31) and its potential metabolic products.

• Expand the MRM list to include other lipid species that might be formed from the palmitoyl (d31) or oleoyl chains, such as deuterated lysophosphatidylethanolamine (LPE-d31), deuterated phosphatidylcholine (PC), or deuterated triacylglycerols (TAG).

4. Data Analysis:

• Quantify the amount of 16:0-18:1 PE-d31 remaining in the cells at each time point to determine its rate of decay or turnover.

• Quantify the appearance of any new deuterated lipid species over time to map metabolic conversion pathways.

• Compare the turnover rates and metabolic profiles between the NG and HG groups.

Data Presentation

The results can illustrate the difference in the metabolic processing of 16:0-18:1 PE under normal and high-glucose conditions.

Time Point (hours)	16:0-18:1 PE-d31 remaining (pmol/mg protein) - Normal Glucose	16:0-18:1 PE-d31 remaining (pmol/mg protein) - High Glucose
0	500.0	500.0
2	450.2	480.5
6	310.8	415.3
12	185.4	350.1
24	95.1	280.6
Turnover Half-life	~9 hours	~18 hours

Note: Data are hypothetical and for illustrative purposes, suggesting a slower turnover of PE under high-glucose conditions, which could contribute to lipid accumulation.

Visualization

Caption: Potential metabolic fate of 16:0-18:1 PE-d31.

References

• 1. Lipidomics Reveals Serum Specific Lipid Alterations in Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Comprehensive Lipidome Profiling of the Kidney in Early-Stage Diabetic Nephropathy [frontiersin.org]
• 3. Comprehensive Lipidome Profiling of the Kidney in Early-Stage Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential lipidomics of HK-2 cells and exosomes under high glucose stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CAS#:326495-44-7 | 1-PALMITOYL(D31)-2-OLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE | Chemsrc [chemsrc.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Measuring Human Lipid Metabolism Using Deuterium Labeling: In Vivo and In Vitro Protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Correcting for Ion Suppression with 16:0-18:1 PE-d31

Welcome to the technical support center for utilizing 16:0-18:1 PE-d31 to correct for ion suppression in mass spectrometry-based lipidomics. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on troubleshooting common issues and implementing effective experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in lipidomics?

A1: Ion suppression is a matrix effect that occurs in liquid chromatography-mass spectrometry (LC-MS) when co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest, leading to a decreased signal intensity.[1][2] In lipidomics, biological samples contain a complex mixture of lipids, salts, and other molecules that can cause significant ion suppression, resulting in inaccurate quantification, reduced sensitivity, and poor reproducibility of results.[3][4]

Q2: How does 16:0-18:1 PE-d31 help in correcting for ion suppression?

A2: 16:0-18:1 PE-d31 is a deuterated form of the naturally occurring phosphatidylethanolamine, 16:0-18:1 PE. As a stable isotope-labeled internal standard (SIL-IS), it is chemically identical to its endogenous counterpart and, therefore, exhibits nearly identical chromatographic and ionization behavior.[5] By spiking a known amount of 16:0-18:1 PE-d31 into your sample, it will co-elute with the endogenous 16:0-18:1 PE and experience the same degree of ion suppression.[2] The ratio of the signal from the endogenous lipid to the signal from the deuterated standard remains constant, allowing for accurate quantification even in the presence of ion suppression.[6]

Q3: I am using 16:0-18:1 PE-d31, but my results are still inconsistent. What could be the issue?

A3: While 16:0-18:1 PE-d31 is an excellent tool, several factors can lead to inconsistent results:

• Chromatographic Separation: In some reversed-phase chromatography systems, the deuterated standard may elute slightly earlier than the non-deuterated analyte.[7] If this separation occurs in a region of significant ion suppression, the analyte and the standard will be affected differently, leading to inaccurate correction.

• Differential Matrix Effects: The analyte and the internal standard might experience different degrees of ion suppression from various matrix components, a phenomenon known as differential matrix effects.[7][8]

• Purity of the Standard: The presence of unlabeled 16:0-18:1 PE in your deuterated standard can lead to an overestimation of the endogenous lipid.

• Concentration of the Standard: The concentration of the internal standard should be optimized to be within the linear dynamic range of your assay and ideally at a similar concentration to the endogenous analyte.[9]

Q4: How can I confirm that ion suppression is affecting my analysis?

A4: A post-column infusion experiment is a definitive method to identify regions of ion suppression in your chromatogram.[2] This involves continuously infusing a standard solution of your analyte post-column and injecting a blank matrix sample. A dip in the stable analyte signal indicates the retention times at which matrix components are eluting and causing suppression.

Troubleshooting Guides

This section provides solutions to common problems encountered when using 16:0-18:1 PE-d31 for ion suppression correction.

Problem 1: Inconsistent quantification of PE species despite using 16:0-18:1 PE-d31.

• Possible Cause 1: Chromatographic shift between analyte and internal standard.

  • Troubleshooting Step:

    • Prepare a mixed solution of both 16:0-18:1 PE and 16:0-18:1 PE-d31.

    • Inject this mixture into your LC-MS system.

    • Overlay the chromatograms for the analyte and the internal standard.

    • Action: If a significant retention time difference is observed, adjust your chromatographic method (e.g., gradient, flow rate, or column chemistry) to ensure co-elution.

• Possible Cause 2: Differential matrix effects.

  • Troubleshooting Step:

    • Perform a matrix effect evaluation experiment (see Experimental Protocols section).

    • Action: If significant differential matrix effects are detected, consider further sample cleanup to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be effective.[10][11]

• Possible Cause 3: Suboptimal internal standard concentration.

  • Troubleshooting Step:

    • Prepare a series of calibration standards with varying concentrations of 16:0-18:1 PE-d31.

    • Analyze these standards to determine the linear dynamic range.

    • Action: Choose a concentration for your internal standard that falls in the middle of the linear range and is comparable to the expected concentration of your endogenous PE species.

Problem 2: Low signal intensity for both the analyte and 16:0-18:1 PE-d31.

• Possible Cause: Severe ion suppression affecting both compounds.

  • Troubleshooting Step:

    • Perform a post-column infusion experiment to confirm severe ion suppression.

    • Action 1: Dilute the sample. Diluting your sample can reduce the concentration of matrix components causing suppression.[1]

    • Action 2: Improve sample preparation. Implement a more rigorous sample cleanup method, such as phospholipid removal plates or more selective extraction techniques, to eliminate interfering compounds.[10]

    • Action 3: Optimize LC-MS parameters. Adjusting parameters like the mobile phase composition or the ion source settings can sometimes mitigate ion suppression.[12]

Experimental Protocols

Protocol 1: Assessing Co-elution of Analyte and Internal Standard

Objective: To verify that 16:0-18:1 PE and 16:0-18:1 PE-d31 co-elute under the applied chromatographic conditions.

Materials:

• LC-MS system

• 16:0-18:1 PE standard solution

• 16:0-18:1 PE-d31 internal standard solution

• Mobile phase

Methodology:

• Prepare individual solutions of the analyte and the deuterated internal standard.

• Prepare a mixed solution containing both the analyte and the internal standard.

• Set up the LC-MS method with the intended chromatographic conditions.

• Inject the individual solutions and the mixed solution separately.

• Acquire data in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode, monitoring for both the analyte and the internal standard.

• Overlay the chromatograms of the analyte and the internal standard from the mixed solution injection.

Expected Outcome: The retention times for both the analyte and the internal standard should be identical.

Protocol 2: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions in the chromatogram where ion suppression occurs.

Materials:

• LC-MS system

• Syringe pump

• Tee-piece for mixing

• 16:0-18:1 PE standard solution

• Blank matrix extract (e.g., plasma, cell lysate)

• Mobile phase

Methodology:

• Prepare a standard solution of 16:0-18:1 PE at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to a tee-piece.

• Connect a syringe pump containing the 16:0-18:1 PE standard solution to the second port of the tee-piece.

• Connect the third port of the tee-piece to the MS inlet.

• Begin the flow of the mobile phase and the infusion of the standard solution.

• Once a stable baseline signal for the analyte is observed, inject a blank matrix extract onto the LC column.

• Monitor the analyte's signal throughout the chromatographic run.

Interpretation of Results:

• A stable baseline indicates no significant ion suppression.

• A dip in the baseline indicates a region of ion suppression. The retention time of the dip corresponds to the elution of matrix components causing the suppression.

Data Presentation

Table 1: Hypothetical Data from a Matrix Effect Experiment

Sample Set	Description	Mean Analyte Peak Area	Mean IS Peak Area	Analyte/IS Ratio	Matrix Effect (%)
A	Analyte + IS in Solvent	1,200,000	1,500,000	0.80	N/A
B	Blank Matrix Extract + Analyte + IS (Post-extraction spike)	600,000	900,000	0.67	Analyte: 50% IS: 60%
C	Blank Matrix Spike + Analyte + IS (Pre-extraction spike)	540,000	810,000	0.67	N/A

Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

This table illustrates a scenario where both the analyte and the internal standard (IS) experience ion suppression, but to different extents (50% vs. 60%). This differential matrix effect would lead to inaccurate quantification if not addressed.

Visualizations

Caption: Troubleshooting workflow for ion suppression issues.

Caption: Experimental setup for a post-column infusion experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Improving Accuracy in Lipid Quantification with Internal Standards

Welcome to the technical support center for lipid quantification. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper use of internal standards to enhance the accuracy and reproducibility of lipid analysis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of an internal standard in lipid quantification?

An internal standard (IS) is a compound of known concentration added to a sample before analysis.[1] Its primary role is to normalize variations that can occur during the entire analytical workflow, from sample preparation to detection.[1][2] By comparing the signal of the analyte to the signal of the internal standard, it is possible to correct for sample loss during extraction, fluctuations in injection volume, and variations in ionization efficiency in the mass spectrometer.[1][3]

Q2: What are the key characteristics of an ideal internal standard?

An ideal internal standard should:

• Be chemically and physically similar to the analyte of interest to ensure it behaves similarly during extraction and analysis.[4][5]

• Not be naturally present in the biological sample being analyzed.[2][6]

• Be clearly distinguishable from the analyte by the mass spectrometer, typically through isotopic labeling (e.g., deuterated standards) or by having a different mass (e.g., odd-chain fatty acids).[3][7]

• Be added to the sample as early as possible in the workflow, ideally before the lipid extraction process begins.[3][5][6]

• Be commercially available in high purity to ensure accurate preparation of standard solutions.[1]

Q3: What are the different types of internal standards used in lipidomics?

The two most common types of internal standards in lipidomics are:

• Stable Isotope-Labeled Internal Standards: These are considered the "gold standard" as they are chemically identical to the analytes of interest, with the only difference being the presence of heavy isotopes (e.g., ²H or ¹³C).[3][4][6] This structural identity ensures that they co-elute with the analyte in liquid chromatography-mass spectrometry (LC-MS) and experience nearly identical ionization and fragmentation behavior.[1]

• Odd-Chain and Structural Analog Internal Standards: These are lipids that are structurally similar to the analytes but are not naturally found in the biological system being studied (e.g., lipids with an odd number of carbons in their fatty acid chains).[3][7] They are a cost-effective alternative when stable isotope-labeled standards are not available.[3]

Q4: How many internal standards should I use?

The number of internal standards depends on the desired level of quantification accuracy. The Lipidomics Standards Initiative (LSI) outlines three levels:[8]

• Level 1 (Highest Accuracy): Multiple internal standards are used per lipid class to account for species-specific differences in analytical response.[8]

• Level 2 (Common Practice): One internal standard is used for each lipid class of interest.[4][8]

• Level 3 (Semi-Quantitative): An internal standard from a different lipid class than the analyte is used.[8]

For accurate quantification, it is recommended to use at least one internal standard per lipid class being analyzed.[6]

Troubleshooting Guide

This guide addresses common problems encountered during lipid quantification using internal standards.

Problem	Potential Cause	Recommended Solution
High Variability in Internal Standard Peak Area Across Samples	Inconsistent addition of the internal standard to each sample.	Ensure precise and consistent pipetting of the internal standard solution into every sample at the beginning of the workflow. Use a calibrated pipette and vortex each sample immediately after adding the standard.
Degradation of the internal standard.	Store internal standard stock solutions at -20°C or -80°C in amber glass vials to prevent degradation from light and temperature fluctuations.[1] Prepare fresh working solutions regularly.
Matrix effects suppressing or enhancing the internal standard signal.	The internal standard should co-elute with the analyte to experience similar matrix effects.[1] If significant signal suppression is observed, consider further sample cleanup or dilution.
Poor Analyte/Internal Standard Peak Area Ratio Reproducibility	The internal standard is not a suitable chemical analog for the analyte.	Select an internal standard that closely matches the chemical properties (e.g., lipid class, chain length, degree of saturation) of the analyte. For example, use a deuterated version of the specific lipid species if available.[6]
Isotopic interference between the analyte and the internal standard.	Ensure the mass difference between the analyte and the isotopically labeled internal standard is sufficient to be resolved by the mass spectrometer. A mass difference of at least 3 atomic mass units is generally recommended.[5]
Non-linear detector response.	Ensure that both the analyte and the internal standard concentrations are within the linear dynamic range of the instrument.[2] This may require adjusting the amount of internal standard added or diluting the sample.
Internal Standard Not Detected or Low Signal	Insufficient amount of internal standard added.	Verify the concentration of the internal standard working solution and the volume added to the sample. The added amount should be appropriate for the expected analyte concentration range.[2]
The internal standard is not ionizing efficiently.	Check the ionization source parameters. Ensure the mobile phase composition and additives are appropriate for the ionization of the specific lipid class of the internal standard. Some lipids ionize better in positive mode, while others are more efficient in negative mode.[9]
Loss of internal standard during sample preparation.	Ensure the extraction protocol is suitable for the lipid class of the internal standard. For example, some very polar or non-polar lipids may be lost during liquid-liquid extraction if the phase separation is not handled carefully.
Analyte Signal is Saturated but Internal Standard Signal is Low	The concentration of the analyte in the sample is much higher than the concentration of the internal standard.	Prepare a dilution series of the sample to bring the analyte concentration into the linear range of the detector. Alternatively, increase the concentration of the internal standard added to the samples.
The internal standard has a much lower ionization efficiency than the analyte.	While a good internal standard should have similar ionization efficiency, significant differences can occur. If possible, choose an internal standard from the same lipid class with a more similar structure.

Experimental Protocols

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Acquisition of Standards: Obtain high-purity (>99%) certified internal standards from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol, ethanol, or a chloroform/methanol mixture) to create a concentrated stock solution.

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and the expected concentrations of the analytes.[1]

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[1]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Spiking (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.[1]

• Internal Standard Spiking: To a clean glass tube, add a known and precise volume of the internal standard working solution.[1]

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard. Vortex briefly to mix.[1]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1. For a 50 µL plasma sample, this would be 1 mL of the chloroform:methanol mixture.[1]

• Homogenization: Vortex the mixture thoroughly for at least 1 minute to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to the mixture to induce phase separation. For the example above, this would be 200 µL. Vortex again.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to achieve a clear separation of the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean tube.[1]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[1]

• Reconstitution: Reconstitute the dried lipid extract in a solvent appropriate for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[1]

Protocol 3: LC-MS/MS Method Parameters for Lipid Analysis

The following are general starting parameters and may require optimization for specific lipid classes and instrumentation.

Parameter	Typical Setting
Chromatographic Separation
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).[3]
Mobile Phase A	Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[3][10]
Mobile Phase B	Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[3][10]
Gradient	Start with a low percentage of mobile phase B, gradually increasing to elute more hydrophobic lipids. A typical gradient might be: 0-2 min, 30% B; 2.5 min, 48% B; 11 min, 82% B; 11.5 min, 99% B; 12 min, 99% B; 12.1 min, 15% B; 15 min, 15% B.[10]
Flow Rate	0.3 - 0.6 mL/min.[3][10]
Column Temperature	55 - 65 °C.[3][10]
Mass Spectrometry Detection
Ionization Mode	Electrospray Ionization (ESI) in both positive and negative modes to cover a wider range of lipid classes.
Data Acquisition	Full scan for untargeted analysis or selected reaction monitoring (SRM) / multiple reaction monitoring (MRM) for targeted quantification.
Mass Resolution	High resolution (>20,000) is recommended to aid in lipid identification.

Data Presentation

Table 1: Comparison of Internal Standard Performance

This table summarizes typical performance characteristics of different internal standard types. The coefficient of variation (CV) is a measure of precision, with lower values indicating higher precision.

Internal Standard Type	Lipid Class	Typical Coefficient of Variation (CV%)	Notes
Stable Isotope-Labeled	Phosphatidylcholines (PC)	< 10%	Considered the gold standard for accuracy. Co-elutes with the endogenous analyte, minimizing matrix effects.
Stable Isotope-Labeled	Triacylglycerols (TAG)	< 15%	High structural similarity provides excellent correction for extraction and ionization variability.
Odd-Chain	Phosphatidylethanolamines (PE)	< 15%	A reliable alternative when isotopic standards are unavailable. May not perfectly co-elute with all endogenous PE species.
Odd-Chain	Ceramides (Cer)	< 20%	Good for relative quantification, but may show more variability than isotopic standards due to differences in ionization efficiency.
Structural Analog (Non-endogenous)	Cholesterol Esters (CE)	< 20%	Useful when no other suitable standard is available. Requires careful validation to ensure it behaves similarly to the endogenous CEs.

Note: The CV values presented are representative and can vary depending on the specific lipid species, sample matrix, and analytical platform.[1]

Visualizations

Caption: A typical experimental workflow for lipid quantification using internal standards.

Caption: A decision tree for selecting an appropriate internal standard for lipid quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. lipidomicstandards.org [lipidomicstandards.org]
• 7. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 8. portlandpress.com [portlandpress.com]
• 9. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Challenges in Using Deuterated Standards in Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing deuterated standards in mass spectrometry. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are deuterated standards and why are they considered the "gold standard" for internal standards in mass spectrometry?

A1: Deuterated standards are stable isotope-labeled (SIL) versions of an analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. They are considered the gold standard for internal standards in quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS), for several reasons:[1][2][3]

• Chemical and Physical Similarity: Deuterated standards have nearly identical chemical and physical properties to their non-labeled counterparts (the analyte).[1] This ensures they behave similarly during sample preparation, chromatography, and ionization.

• Correction for Variability: This close similarity allows them to effectively compensate for various sources of experimental error, including sample loss during extraction, injection volume variations, and matrix effects.[2][4]

• Co-elution: Ideally, the deuterated standard co-elutes with the analyte, meaning they experience the same matrix-induced ion suppression or enhancement, leading to more accurate and precise quantification.[3][5]

Q2: What are the most critical factors to consider when selecting a deuterated internal standard?

A2: Several factors are crucial for selecting an appropriate deuterated internal standard to ensure reliable and accurate results:

• Isotopic Purity: The standard should possess a high degree of deuteration (isotopic enrichment of ≥98% is recommended) to minimize signal overlap with the analyte and reduce background interference.[3]

• Position of Deuterium Labels: Deuterium atoms must be placed in chemically stable, non-exchangeable positions within the molecule.[1][6] Labeling on heteroatoms (e.g., -OH, -NH, -SH) should be avoided as these positions are prone to hydrogen-deuterium exchange with the solvent or matrix.[1][7]

• Mass Shift: A sufficient mass difference (typically ≥3 atomic mass units) between the analyte and the standard is necessary to prevent isotopic crosstalk, where the natural isotopes of the analyte interfere with the signal of the standard.[1]

• Co-elution: The deuterated standard should ideally co-elute with the analyte to ensure they experience identical matrix effects.[1][5]

Q3: What is isotopic exchange (or back-exchange) and why is it a problem?

A3: Isotopic exchange, or back-exchange, is the unintended replacement of deuterium atoms on the deuterated standard with hydrogen atoms from the surrounding environment, such as the sample matrix or solvents.[6][8] This is a significant issue because it compromises the integrity of the internal standard, leading to inaccurate quantification. The mass spectrometer distinguishes the standard from the analyte based on their mass difference; if the standard loses its deuterium, it can lead to:[8]

• Underestimation of the Internal Standard: The signal for the deuterated standard decreases, resulting in an artificially high analyte-to-internal standard ratio and an overestimation of the analyte's concentration.[8]

• Overestimation of the Analyte: The back-exchanged standard contributes to the signal of the native, unlabeled analyte, causing a false positive signal and further skewing the results.[8]

Q4: Can deuterated standards completely eliminate matrix effects?

A4: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects.[5][9] A phenomenon known as the "isotope effect" can cause a slight chromatographic separation between the analyte and the deuterated standard.[5] If this separation leads to the analyte and the standard eluting into regions with different levels of ion suppression or enhancement, it can result in inaccurate quantification. This is referred to as differential matrix effects.[9][10]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent despite using a deuterated internal standard. What are the potential causes and how can I troubleshoot this?

Answer: Inaccurate or inconsistent quantification can arise from several issues related to the deuterated standard. The following guide will help you diagnose and resolve the problem.

Caption: Troubleshooting workflow for inaccurate quantification.

• Verify Co-elution:

  • Problem: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs in reverse-phase chromatography due to the isotope effect.[10][11] This can lead to differential matrix effects, where the analyte and standard experience different levels of ion suppression or enhancement.[8][10]

  • Solution: Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution. If separation is observed, consider adjusting the chromatographic method, such as using a column with lower resolution or modifying the mobile phase gradient, to ensure they elute together.[10][11]

• Assess Isotopic and Chemical Purity:

  • Problem: The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte concentration, particularly at low levels.

  • Solution: Always check the certificate of analysis for the isotopic and chemical purity of the standard. High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial. If impurities are suspected, an independent assessment of the standard's purity may be necessary using techniques like high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[12][13]

• Investigate Isotopic Exchange:

  • Problem: Deuterium atoms on the standard can exchange with protons from the solvent or sample matrix, a phenomenon known as back-exchange.[10] This is more likely to occur with deuterium labels on heteroatoms (-OH, -NH) or on carbons adjacent to carbonyl groups.[8][14]

  • Solution: Review the certificate of analysis to confirm the position of the deuterium labels. If the labels are in labile positions, consider sourcing a standard with labels in more stable locations. To minimize exchange, use aprotic solvents when possible, control the pH of your sample and mobile phase (exchange is often minimized around pH 2.5-3), and keep samples cool.[6][14]

Issue 2: Poor Reproducibility of the Analyte/Internal Standard Area Ratio

Question: The area ratio of my analyte to the deuterated internal standard is not consistent across my sample batch. What could be causing this?

Answer: Poor reproducibility of the area ratio often points to differential effects on the analyte and the internal standard during the analytical process.

Caption: Factors contributing to poor area ratio reproducibility.

• Differential Matrix Effects: As mentioned previously, if the analyte and standard do not perfectly co-elute, they can be subjected to different degrees of ion suppression or enhancement, leading to variable area ratios.

  • Troubleshooting: Re-optimize the chromatography to achieve co-elution.

• Isotopic Exchange in the Autosampler: If samples are queued in the autosampler for an extended period, back-exchange can occur, leading to a decrease in the internal standard signal over the course of the run.

  • Troubleshooting: Minimize the time samples spend in the autosampler before injection and maintain a low autosampler temperature (e.g., 4 °C).[6]

• Isotopic Interference: Naturally occurring heavy isotopes (e.g., ¹³C) in a high concentration analyte can contribute to the mass channel of a deuterated standard with a low number of deuterium labels (e.g., d2), causing interference.[8][15]

  • Troubleshooting: Use an internal standard with a higher degree of deuteration (e.g., d5 or greater) to increase the mass difference. Alternatively, use a ¹³C or ¹⁵N labeled standard.[8]

Quantitative Data Summary

Parameter	Recommended Specification/Observation	Potential Impact if Not Met
Isotopic Purity	≥ 98%	Signal overlap with the analyte, background interference.[3]
Chemical Purity	> 99%	Introduction of interfering compounds.
Mass Shift	≥ 3 amu	Isotopic crosstalk from the analyte's natural isotopes.[1]
Chromatographic Shift	Varies, but should be minimized for co-elution	Differential matrix effects leading to inaccurate quantification.[10][11]
pH for Minimum Exchange	~ pH 2.5 - 3	Increased rate of isotopic back-exchange.[6][14]

Experimental Protocols

Protocol 1: Assessment of Deuterated Internal Standard Stability Against Back-Exchange

Objective: To determine if the deuterated internal standard is stable under the experimental conditions by monitoring for the appearance of the unlabeled analyte.[1]

Materials:

• Deuterated internal standard

• Blank matrix (e.g., plasma, urine) known to be free of the analyte

• Solvents used in sample preparation and mobile phase

Methodology:

• Spiking: Spike the deuterated internal standard into the blank matrix at a concentration similar to that used in the analytical method.

• Incubation: Incubate the spiked sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation. A time-course experiment (e.g., 0, 2, 4, 8, 24 hours) is recommended.

• Sample Preparation: Process the incubated samples using your standard extraction procedure.

• LC-MS/MS Analysis: Analyze the extracted samples by LC-MS/MS, monitoring for the mass transition of the unlabeled analyte.

• Data Analysis: A significant increase in the signal for the unlabeled analyte over time indicates that deuterium exchange is occurring.

Caption: Experimental workflow for assessing deuterated standard stability.

Protocol 2: Evaluation of Matrix Effects

Objective: To determine if the deuterated internal standard adequately compensates for matrix effects.

Materials:

• Analyte and deuterated internal standard

• Blank matrix from at least six different sources

• Solvents for mobile phase and reconstitution

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank matrix before extraction.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (ME %): (Peak area of Set B / Peak area of Set A) * 100

  • Recovery (RE %): (Peak area of Set C / Peak area of Set B) * 100

  • Process Efficiency (PE %): (Peak area of Set C / Peak area of Set A) * 100

• Evaluation:

  • The matrix effect is calculated for both the analyte and the internal standard. If the matrix effect values are similar, the internal standard is effectively compensating.

  • The coefficient of variation (%CV) of the analyte/internal standard peak area ratios across the different matrix sources should be low (typically <15%). A high %CV indicates significant and variable matrix effects that are not being corrected by the internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. nebiolab.com [nebiolab.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. myadlm.org [myadlm.org]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 16:0-18:1 PE-d31

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 16:0-18:1 PE-d31 (1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine) in various laboratory solvents. Proper handling and storage are critical for ensuring the integrity of this standard for accurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 16:0-18:1 PE-d31?

As an unsaturated lipid, 16:0-18:1 PE-d31 is susceptible to degradation. For long-term stability, it should be stored at -20°C or lower.[1] When supplied as a powder, it is highly hygroscopic and should be dissolved in a suitable organic solvent immediately upon receipt.[2][3] Solutions should be stored in glass vials with Teflon-lined caps under an inert atmosphere (argon or nitrogen) at -20°C ± 4°C.[2]

Q2: Can I store the 16:0-18:1 PE-d31 as a dry powder after opening?

No. Due to the presence of the unsaturated oleoyl (18:1) chain, this lipid is prone to oxidation and hydrolysis. As a powder, it can quickly absorb moisture from the atmosphere upon opening, which accelerates degradation.[3] It is critical to dissolve the entire contents of the vial in a suitable organic solvent to a known concentration for use as a stock solution.

Q3: Which solvents are recommended for dissolving and storing 16:0-18:1 PE-d31?

Commonly used solvents for phospholipids include chloroform, methanol, ethanol, and mixtures such as chloroform:methanol.[4][5] For long-term storage, high-purity ethanol or methanol are often preferred. While chloroform is an excellent solvent for initial dissolution, it can contain acidic impurities that may accelerate hydrolysis over extended periods. If using chloroform, ensure it is of high purity and stored properly. Solutions in aprotic solvents like DMSO are also viable but should be stored in small aliquots to avoid issues with water absorption and freeze-thaw cycles.

Q4: How many times can I freeze and thaw my lipid stock solution?

It is strongly recommended to minimize freeze-thaw cycles. Repeated cycling can introduce moisture and promote degradation. Best practice is to prepare single-use aliquots of your stock solution in glass vials with Teflon-lined caps.[2] This ensures that the main stock remains uncompromised.

Q5: Why is it important to use glass containers and not plastic?

Organic solvents can leach plasticizers and other contaminants from plastic containers (e.g., polypropylene, polystyrene).[2][3] These impurities can interfere with sensitive analyses like mass spectrometry, leading to unexpected peaks or ion suppression. Always use scrupulously clean glass vials with Teflon-lined closures for storing and handling organic solutions of lipids.[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Signal Intensity in Mass Spectrometry	Degradation of the Standard: The lipid may have undergone hydrolysis or oxidation due to improper storage (e.g., stored as a powder after opening, exposure to air/moisture, excessive freeze-thaw cycles).[2]	Prepare a fresh dilution from a properly stored stock solution. If the problem persists, open a new vial of the standard. Ensure all handling procedures follow best practices (see Experimental Protocols).
Incomplete Solubilization: The lipid may not be fully dissolved in the chosen solvent, leading to an inaccurate concentration.	Gently warm the solution or sonicate briefly to aid dissolution.[2] Visually inspect for any particulate matter before use. Ensure the solvent is appropriate for the lipid.
Unexpected Peaks or Mass Shifts in Mass Spectrum	Solvent Contamination: Impurities from low-quality solvents or leached from plastic containers can appear as extra peaks.[2]	Use only high-purity, LC-MS grade solvents.[3] Always store lipid solutions in glass vials with Teflon-lined caps.[2]
Degradation Products: Peaks corresponding to lysophospholipids (lyso-PE) or oxidized species may be present if the sample has degraded.	Review storage conditions and handling procedures. Analyze a fresh, un-opened standard to confirm if the peaks are from degradation.
Solvent Adducts: The mass spectrometer may detect ions of your lipid adducted with ions from the mobile phase or solvent (e.g., sodium, potassium).	This is often an instrument-related phenomenon. Optimize mass spectrometry source conditions and ensure high-purity mobile phase additives.
Inconsistent Quantitative Results	Inaccurate Stock Concentration: This can result from incomplete dissolution or solvent evaporation from a poorly sealed vial.	Ensure the lipid is fully dissolved when preparing the stock solution. Use vials with secure Teflon-lined caps and consider sealing with parafilm for extra protection during long-term storage.
Pipetting Errors with Organic Solvents: Using plastic pipette tips to transfer organic solutions can be inaccurate and introduce contaminants.	Use glass syringes, glass pipettes, or positive displacement pipettes for accurate handling of organic lipid solutions.[2]

Quantitative Stability Data

The stability of 16:0-18:1 PE-d31 is highly dependent on the solvent and storage conditions. The following table provides an illustrative overview of the expected stability based on general principles of lipid chemistry. Note: This data is representative and not based on a specific head-to-head study of 16:0-18:1 PE-d31. Actual stability should be validated empirically in your laboratory.

Table 1: Representative Stability of 16:0-18:1 PE-d31 in Various Solvents at -20°C

Solvent System	Purity after 1 Month	Purity after 6 Months	Purity after 1 Year	Key Considerations
Ethanol (High Purity, Anhydrous)	>99%	~98%	~95%	Good choice for long-term storage. Ensure solvent is anhydrous.
Methanol (High Purity, Anhydrous)	>99%	~98%	~95%	Similar to ethanol; a good option for long-term storage.
Chloroform:Methanol (2:1, v/v)	~98%	~95%	~90%	Excellent for initial dissolution but less ideal for long-term storage due to potential for chloroform to generate acidic byproducts.
DMSO (Anhydrous)	>99%	~97%	~93%	Good solubility, but DMSO is very hygroscopic. Store in small, tightly sealed aliquots.
Aqueous Suspension (Buffered)	Not Recommended	Not Recommended	Not Recommended	Prone to rapid hydrolysis and microbial growth.[2]

Assumed storage in glass vials with Teflon-lined caps, under an argon atmosphere, and protected from light.

Degradation Pathways

Unsaturated phospholipids like 16:0-18:1 PE-d31 primarily degrade through two mechanisms: hydrolysis and oxidation.

• Hydrolysis: This involves the cleavage of the ester bonds that link the fatty acyl chains to the glycerol backbone. This process is accelerated by the presence of water and can be catalyzed by acidic or basic conditions. Hydrolysis results in the formation of lysophosphatidylethanolamine (lyso-PE) and a free fatty acid.

Hydrolysis of Phosphatidylethanolamine (PE).

• Oxidation: The double bond in the oleic acid (18:1) chain is susceptible to attack by reactive oxygen species. This free-radical chain reaction leads to the formation of lipid hydroperoxides, which can further break down into a variety of secondary products like aldehydes and ketones, compromising the integrity of the molecule.

Oxidation of an Unsaturated Fatty Acyl Chain.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for properly dissolving a powdered sample of 16:0-18:1 PE-d31.

Workflow for Preparing a Lipid Stock Solution.

Detailed Steps:

• Equilibrate to Room Temperature: Before opening, allow the sealed vial containing the lipid powder to warm to room temperature for at least 20-30 minutes. This prevents atmospheric moisture from condensing on the cold powder.[2]

• Prepare Solvent: Select a high-purity (LC-MS grade or equivalent) organic solvent.

• Dissolution: Open the vial and, using a calibrated glass syringe or positive displacement pipette, add the calculated volume of solvent to achieve the desired stock concentration (e.g., 1 mg/mL).

• Mix Thoroughly: Tightly cap the vial with its Teflon-lined cap and vortex gently. If necessary, sonicate in a bath for a few minutes until the solution is completely clear.

• Aliquot for Storage: To prevent degradation of the main stock from repeated use, dispense the solution into smaller, single-use glass vials.

• Inert Atmosphere: Gently flush the headspace of the stock vial and all aliquot vials with a stream of dry argon or nitrogen before sealing tightly.

• Store Properly: Place the sealed vials in a freezer at -20°C, protected from light.

Protocol 2: General Workflow for a Lipid Stability Study by LC-MS

This protocol provides a general framework for designing an experiment to assess the stability of 16:0-18:1 PE-d31 in a specific solvent.

• Preparation: Prepare a fresh stock solution of 16:0-18:1 PE-d31 in the solvent(s) to be tested, following Protocol 1.

• Timepoint Zero (T=0) Analysis: Immediately after preparation, dilute an aliquot of the stock solution to a working concentration and analyze it by LC-MS. This provides the baseline (100% purity) measurement.

• Storage: Store the remaining aliquots under the desired test conditions (e.g., -20°C, 4°C, room temperature).

• Timepoint Analysis: At predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months), remove one aliquot from storage.

• Sample Analysis: Allow the aliquot to reach room temperature, and then analyze by LC-MS using the same method as the T=0 sample.

• Data Processing: Integrate the peak area of the intact 16:0-18:1 PE-d31. Also, identify and integrate the peak areas of any major degradation products (e.g., lyso-PE).

• Calculate Stability: Express the stability as the percentage of the remaining intact lipid compared to the T=0 measurement.

  • Percent Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

References

• 1. m.youtube.com [m.youtube.com]
• 2. mdpi.com [mdpi.com]
• 3. Benefits of Quality Organic Solvents for Lipid Analysis [kangyangintl.com]
• 4. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid Extraction and Analysis - PMC [pmc.ncbi.nlm.nih.gov]

avoiding isotopic interference with 16:0-18:1 PE-d31

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to isotopic interference when using 16:0-18:1 PE-d31 in your lipidomics experiments.

Frequently Asked Questions (FAQs): Understanding Isotopic Interference with 16:0-18:1 PE-d31

Q1: What is 16:0-18:1 PE-d31 and why is it used in lipidomics?

16:0-18:1 PE-d31, or 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine, is a deuterated lipid used as an internal standard in mass spectrometry-based lipidomics.[1][2][3][4] It is structurally similar to the endogenous 16:0-18:1 PE, allowing for accurate quantification of this and other phosphatidylethanolamine (PE) species in a sample. The 31 deuterium atoms on the palmitoyl chain give it a distinct mass from its non-deuterated counterpart, enabling its differentiation in a mass spectrometer. Stable isotope-labeled standards like this are considered the gold standard for lipid quantification as they can account for variations in sample preparation and matrix effects.[5]

Q2: What is isotopic interference in the context of lipidomics?

Isotopic interference, or isobaric overlap, occurs when different lipid species or their isotopologues have very similar mass-to-charge ratios (m/z), making them difficult to distinguish with a mass spectrometer.[6][7][8][9] This can lead to inaccurate identification and overestimation of the lipid species of interest.[8][9] High-resolution mass spectrometry (HRAM) is often used to help resolve these overlaps, but computational correction is still frequently necessary.[6][7][8][9]

Q3: What are the specific types of isotopic interference to be aware of when using 16:0-18:1 PE-d31?

When using 16:0-18:1 PE-d31, you should be aware of two primary types of isotopic interference[5]:

• Type I Interference (Natural Isotope Abundance): This arises from the natural abundance of heavy isotopes, primarily Carbon-13 (¹³C). The M+1 and M+2 isotopologues of other lipids can overlap with the monoisotopic peak of your target analyte. For example, the M+2 peak of a lipid that is 2 Da lighter than your target PE could interfere with its quantification.

• Type II Interference (Overlap from Other Species): This occurs when other lipid species, often with a different degree of saturation, have a mass that is isobaric with your target analyte. A common issue is interference from different adduct ions, such as the sodiated ion ([M+Na]⁺) of one lipid overlapping with the protonated ion ([M+H]⁺) of another.[6][7][8][9]

Q4: Why does my 16:0-18:1 PE-d31 standard show multiple peaks or a broader than expected isotopic distribution?

This can be due to a known phenomenon with deuterated fatty acid standards. The deuterium atoms on the carbon alpha to the carbonyl group (the C2 position) can exchange with protons from the solution during storage or sample processing.[10] This results in a mixture of lipid molecules that are fully deuterated and partially deuterated at this position, leading to a more complex isotopic pattern than theoretically expected.[10]

Troubleshooting Guide: Identifying and Resolving Isotopic Interference

This guide provides step-by-step instructions to help you identify and mitigate common isotopic interference issues.

Problem 1: How can I determine if I have isotopic interference in my data?

• Step 1: Analyze Isotopic Pattern: Carefully examine the isotopic pattern of your analyte peak. Compare the observed distribution to the theoretical isotopic distribution for your target molecule. Significant deviations may suggest the presence of an interfering species.

• Step 2: Check for Adducts: Look for common adducts in your mass spectra (e.g., [M+Na]⁺, [M+K]⁺, [M+NH₄]⁺). Sodiated ions are a frequent source of interference in positive ion mode.[6][7][8][9]

• Step 3: High-Resolution Mass Spectrometry: If available, use a high-resolution mass spectrometer to see if you can resolve the isobaric species. Overlapping species may have small mass differences that can be distinguished with sufficient resolving power.[5]

• Step 4: MS/MS Fragmentation: Perform MS/MS on the precursor ion . The fragmentation pattern can help confirm the identity of the lipid and reveal the presence of co-eluting, isobaric contaminants if unexpected fragment ions are observed.

Problem 2: My analyte signal for endogenous 16:0-18:1 PE seems artificially high. What could be the cause?

An artificially high signal for your target analyte can be caused by several factors:

• Isobaric Overlap: As detailed in the table below, other lipid species can have m/z values that are very close to your target. For instance, a sodiated ion of a lipid with two additional CH₂ groups and three double bonds can interfere with the protonated ion of your target.[6][7][8][9]

• In-Source Fragmentation: In-source fragmentation of larger, more complex lipids can generate ions that are isobaric with your analyte of interest.[11] This can lead to a falsely high signal for the endogenous lipid.[11]

• Isotopic Contribution from the Standard: The M+2 peak of the endogenous, non-labeled PE can contribute to the signal of the d31-labeled standard if not properly corrected for, although this is less common with high levels of deuteration.

Potential Interference Source	Mass Difference (Δm/z)	Notes
Sodiated Adduct of another species	0.0025	Interferes with the protonated ion of a species with two fewer CH₂ groups and three fewer double bonds.[6][7][8][9]
First Isotopic Peak of Sodiated Adduct	0.0057	Overlaps with the ammoniated ion of a species with one less CH₂ group and four fewer double bonds.[6][7][8][9]
Natural ¹³C Isotopes (Type I)	~1.00335 Da per ¹³C	The M+1, M+2, etc. peaks of other lipids can overlap with your target.

Problem 3: I am observing unexpected adduct ions (e.g., [M+Na]⁺) that are interfering with my analysis. How can I address this?

• Mobile Phase Optimization: The composition of your mobile phase can influence adduct formation. Reducing sources of sodium (e.g., from glassware or reagents) can help minimize the formation of [M+Na]⁺ adducts.

• Use of Additives: Adding ammonium acetate to the mobile phase can promote the formation of [M+NH₄]⁺ adducts, which may be less likely to interfere or can be more easily resolved.

• Correction Algorithms: Implement a computational correction algorithm. These algorithms can use the ratio of sodiated to protonated/ammoniated adduct ions from your internal standards to correct for these interferences.[6][7][8][9] It's important to note that these ratios can differ between lipid classes.[6][7][8][9]

Experimental Protocols & Best Practices

Protocol 1: Best Practices for Sample Preparation

To ensure data quality and minimize potential interferences, adhere to the following best practices during sample preparation:

• Anticoagulant Selection: If working with blood, be aware that the type of anticoagulant used (e.g., EDTA, heparin, citrate) can affect lipid extraction and stability.[12] For consistency, use the same anticoagulant for all samples within a study.[12]

• Minimize Freeze-Thaw Cycles: Limit the number of times samples are frozen and thawed, as this can lead to lipid degradation and variability in your results.[12]

• Prompt Storage: Store samples at -80°C immediately after collection and processing to maintain lipid stability.[12]

• Internal Standard Addition: Add the 16:0-18:1 PE-d31 internal standard prior to lipid extraction to account for variability throughout the sample preparation process.[5]

• Lipid Extraction: Use a well-established lipid extraction method, such as a two-phase extraction, to efficiently isolate lipids from your sample matrix.

Protocol 2: General Workflow for Isotopic Interference Correction

This is a generalized workflow for computationally correcting for isotopic interference. Specific software packages and algorithms may have different implementation details.

• Data Acquisition: Acquire data using a high-resolution mass spectrometer.

• Peak Picking and Identification: Identify and integrate the peaks for your target analytes and the 16:0-18:1 PE-d31 internal standard.

• Type I Correction (Natural Abundance): Apply a correction algorithm to account for the contribution of natural isotopes (e.g., ¹³C) to the signal of each lipid species. This is often a standard feature in lipidomics software.

• Type II Correction (Adduct and Isobaric Overlap):

  • Determine the ratio of interfering adducts (e.g., [M+Na]⁺) to desired adducts (e.g., [M+H]⁺ or [M+NH₄]⁺) for your internal standard(s).

  • Apply this ratio as a correction factor to the signals of your endogenous lipids, assuming the adduct formation is consistent within a lipid class.[9]

  • This correction should be applied sequentially, starting from the low-mass species.[5]

• Quantification: Quantify the corrected analyte signals relative to the internal standard.

Visualizations

References

• 1. Analysis of Lipid Signaling in Drosophila Photoreceptors using Mass Spectrometry [jove.com]
• 2. Metabolic detection and systems analyses of pancreatic ductal adenocarcinoma through machine learning, lipidomics, and multi-omics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-coverage targeted lipidomics revealed dramatic lipid compositional changes in asthenozoospermic spermatozoa and inverse correlation of ganglioside GM3 with sperm motility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. lipidomicstandards.org [lipidomicstandards.org]
• 6. Correction of Isobaric Overlap Resulting from Sodiated Ions in Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. avantiresearch.com [avantiresearch.com]
• 11. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting poor recovery of 16:0-18:1 PE-d31

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to the poor recovery of the internal standard 16:0-18:1 PE-d31 during lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor or inconsistent recovery of 16:0-18:1 PE-d31?

Poor recovery of 16:0-18:1 PE-d31, a deuterated internal standard used for quantifying phosphatidylethanolamines (PEs), is a frequent issue in lipidomics that can compromise data accuracy. The primary causes can be categorized into three main areas:

• Inefficient Lipid Extraction: The selected solvent system may not be optimal for the amphipathic nature of PEs, leading to incomplete extraction from the sample matrix.[1][2]

• Analyte Degradation: PEs are susceptible to chemical degradation through hydrolysis (due to harsh pH conditions) or oxidation of the unsaturated oleoyl (18:1) chain.[1][3]

• Analytical Issues: Problems during LC-MS/MS analysis, such as ion suppression from matrix components, suboptimal instrument parameters, or in-source fragmentation, can lead to a low detected signal, which is perceived as poor recovery.[4][5]

Q2: My recovery is consistently low during the lipid extraction step. How can I improve it?

Low recovery during extraction is often related to the solvent choice and phase partitioning. PEs are major membrane phospholipids, and their extraction requires robust methods.[1]

• Optimize Your Extraction Method: The most common and effective methods for phospholipids are the Folch and Bligh & Dyer techniques, which use a chloroform/methanol/water solvent system to create a biphasic separation.[6] The Folch method is generally considered highly effective for a broad range of lipid classes.[6]

• Adjust Solvent Polarity: If you are working with high-fat samples, a solvent system with lower polarity might be necessary to improve the extraction of lipid-soluble analytes.[2] Consider modifications to standard protocols, such as using a hexane:isopropanol system for more apolar lipids.[6]

• Consider pH Modification: The charge of the PE headgroup is pH-dependent.[7][8] While modifications like adding a small amount of acid can improve the recovery of some acidic lipids by neutralizing their charge, extreme pH should be avoided as it can cause hydrolysis of the ester bonds in the PE molecule.[1]

Q3: I suspect my 16:0-18:1 PE-d31 standard is degrading during sample preparation. How can I prevent this?

Analyte stability is critical for accurate quantification.[3] PEs, especially those with unsaturated fatty acid chains like 18:1, are prone to degradation.

• Prevent Oxidation: The double bond in the oleoyl chain is susceptible to oxidation. To minimize this, consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvents.[6]

• Control Temperature: Perform all extraction steps on ice or at reduced temperatures to minimize the activity of endogenous enzymes (like phospholipases) and reduce the rate of chemical degradation.[3]

• Work Quickly and Under Inert Gas: Minimize the time samples are processed and exposed to air.[3] After extraction, dry the lipid extracts under a stream of inert gas (e.g., nitrogen) rather than air to prevent oxidation.

• Avoid Light Exposure: For any compounds that may be light-sensitive, work in amber glass vials or wrap containers in foil.[3]

Q4: The signal for 16:0-18:1 PE-d31 is low or erratic in my LC-MS/MS analysis. What instrument parameters should I check?

A low signal at the analysis stage can be mistaken for poor recovery from the sample preparation.

• Check for Ion Suppression: PEs can be subject to ion suppression, especially in the presence of high concentrations of co-eluting lipids like phosphatidylcholines (PCs), which ionize more efficiently in positive mode.[5] Ensure your chromatographic method provides adequate separation of PEs from major PC species.

• Optimize Ion Source Parameters: High voltages in the electrospray ion source can cause the molecule to fragment before it reaches the mass analyzer (in-source fragmentation).[5] This lowers the signal of the intended precursor ion. Systematically optimize source parameters to maximize the precursor ion signal while minimizing fragmentation.

• Verify MS/MS Transitions: Ensure you are using the correct and most sensitive Multiple Reaction Monitoring (MRM) transitions. For 16:0-18:1 PE-d31, the protonated precursor is [M+H]⁺ at m/z ~749.2. A common and characteristic fragmentation is the neutral loss of the 141 Da phosphoethanolamine headgroup, resulting in a product ion at m/z ~608.2.[9]

Quantitative Data Summary

Table 1: Chemical & Physical Properties of 16:0-18:1 PE-d31

Property	Value	Reference(s)
Full Name	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine	[10]
Molecular Formula	C₃₉H₄₅D₃₁NO₈P	[11][12]
Molecular Weight	~749.19 g/mol	[11][12][13]
Exact Mass	~748.725	[10][11]
Recommended Storage	-20°C	[10][12][13]
Stability	1 Year at -20°C	[10][14][15]
Common Formulations	Chloroform solution or powder	[12][13]

Table 2: Comparison of Common Lipid Extraction Methods for Phospholipids

Extraction Method	Solvent System	Suitability for PE	Notes	Reference(s)
Folch	Chloroform:Methanol (2:1, v/v)	Excellent	Considered the most effective for a broad range of lipid classes from LDL.	[6]
Bligh & Dyer	Chloroform:Methanol:Water (1:2:0.8, v/v/v)	Good	Suitable for major membrane phospholipids including PE.	[1][6]
Hexane:Isopropanol	Hexane:Isopropanol (3:2, v/v)	Fair	Best for apolar lipids; may be less efficient for more polar PEs.	[6]
Methanol (MeOH)	Methanol	Fair to Good	A simple, one-phase method, but may have lower efficiency for some lipids compared to biphasic extractions.	[1][16]

Table 3: Recommended Starting LC-MS/MS Parameters for 16:0-18:1 PE-d31

Parameter	Setting	Rationale	Reference(s)
Ionization Mode	Positive ESI	PEs readily form [M+H]⁺ adducts.	[17]
Precursor Ion (Q1)	m/z 749.2	Corresponds to [M+H]⁺ for 16:0-18:1 PE-d31.	[9][18]
Product Ion (Q3)	m/z 608.2	Corresponds to the neutral loss of the phosphoethanolamine headgroup (141 Da).	[9]
Collision Energy (CE)	20-35 eV	This range is typical for inducing headgroup fragmentation. Optimization is required.	[19][20]
Declustering Potential (DP)	40-80 V	Needs optimization to prevent in-source fragmentation while ensuring efficient ion transmission.	[20]

Experimental Protocols

Protocol 1: Modified Folch Lipid Extraction for High Recovery of PE

This protocol is adapted from the standard Folch method and is optimized for robust recovery of phospholipids from plasma or tissue homogenates.[21]

• Sample Preparation: To 100 µL of sample (e.g., plasma or tissue homogenate) in a glass tube, add 10 µL of your 16:0-18:1 PE-d31 internal standard solution at a known concentration.

• Solvent Addition: Add 1.6 mL of ice-cold methanol (containing 0.01% BHT) to the sample. Vortex vigorously for 30 seconds.

• Add Chloroform: Add 3.2 mL of ice-cold chloroform. Vortex for 1 minute. The mixture should be a single phase at this point.

• Incubation: Incubate the mixture on ice for 20 minutes to allow for complete protein precipitation and lipid solubilization.

• Phase Separation: Add 1.5 mL of high-purity water to induce phase separation. Vortex for 1 minute.[21]

• Centrifugation: Centrifuge the sample at 2,000 x g for 5 minutes at 4°C. Three layers should be visible: an upper aqueous/methanol layer, a protein disk, and a lower chloroform layer containing the lipids.[21]

• Lipid Collection: Carefully aspirate and discard the upper aqueous layer. Using a clean glass pipette, transfer the lower organic (chloroform) layer to a new glass tube, bypassing the protein disk.[21]

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas in a heated block (not exceeding 40°C).[21]

• Reconstitution: Reconstitute the dried lipid film in a small, precise volume (e.g., 100 µL) of a solvent suitable for your LC-MS system (e.g., isopropanol:acetonitrile:water, 2:1:1 v/v/v) for analysis.[21]

Visualizations

Diagram 1: Troubleshooting Workflow for Poor 16:0-18:1 PE-d31 Recovery

Caption: A step-by-step decision tree for diagnosing the root cause of poor internal standard recovery.

Diagram 2: Standard Lipidomics Experimental Workflow

Caption: A generalized workflow for lipidomics analysis using an internal standard.

References

• 1. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. welchlab.com [welchlab.com]
• 3. benchchem.com [benchchem.com]
• 4. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Influence of pH on Phosphatidylethanolamine Monolayer at the Air/Aqueous Solution Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The influence of pH on phosphatidylethanolamine monolayer at the air/aqueous solution interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. avantiresearch.com [avantiresearch.com]
• 11. CAS#:326495-44-7 | 1-PALMITOYL(D31)-2-OLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE | Chemsrc [chemsrc.com]
• 12. 16:0-d31-18:1 PE powder 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 13. 16:0-d31-18:1 PE chloroform 99 (TLC) Avanti Lipids [sigmaaldrich.com]
• 14. avantiresearch.com [avantiresearch.com]
• 15. avantiresearch.com [avantiresearch.com]
• 16. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 19. LC-MS/MS analysis of carboxymethylated and carboxyethylated phosphatidylethanolamines in human erythrocytes and blood plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A UPLC-MRM-MS method for comprehensive profiling of Amadori compound-modified phosphatidylethanolamines in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Alpha-Carbon Deuterium Exchange

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully performing and analyzing deuterium exchange experiments at the alpha-carbon position.

Frequently Asked questions (FAQs)

Q1: What is alpha-carbon hydrogen/deuterium (H/D) exchange?

A1: Alpha-carbon H/D exchange is a chemical reaction where a hydrogen atom attached to the carbon atom adjacent to a carbonyl group (the alpha-carbon) is replaced by a deuterium atom from a deuterium-rich solvent, such as deuterium oxide (D₂O).[1][2] This exchange is typically catalyzed by either an acid or a base.[1][2] The process is often used for isotopic labeling to study reaction mechanisms, protein dynamics, or to create internal standards for mass spectrometry.[3][4][5]

Q2: What are the primary factors influencing the rate of alpha-carbon H/D exchange?

A2: The rate of exchange is primarily influenced by:

• pH (or pD): The reaction is catalyzed by both acids and bases. Basic conditions are often more effective for enolizable ketones and certain amino acid residues.[1][3][6] For example, in N,N,N-trialkylglycine residues, the exchange is base-catalyzed and significantly slows down or stops at neutral or acidic pH.[3]

• Temperature: Higher temperatures generally increase the rate of exchange.[7] However, elevated temperatures can also lead to unwanted side reactions or degradation of the sample.

• Substrate Structure: The acidity of the alpha-proton plays a crucial role. Protons on alpha-carbons situated between two carbonyl groups are more acidic and exchange more readily. Steric hindrance around the alpha-carbon can slow down the exchange rate.

• Catalyst: The choice and concentration of the acid or base catalyst can significantly impact the reaction rate.[3][5] For some substrates, metal catalysts like ruthenium or palladium can be used to facilitate the exchange.[8][9]

Q3: How can I monitor the extent of deuterium incorporation at the alpha-carbon?

A3: The degree of deuterium incorporation can be quantified using several analytical techniques:

• Mass Spectrometry (MS): ESI-MS and other mass spectrometry techniques can determine the mass shift resulting from the replacement of hydrogen (atomic mass ≈ 1) with deuterium (atomic mass ≈ 2).[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to observe the disappearance of the signal corresponding to the alpha-proton.[10][11] ²H (Deuterium) NMR can be used to directly detect the incorporated deuterium.[11]

Q4: What is "back-exchange" and how can I prevent it?

A4: Back-exchange is the undesirable process where deuterium atoms incorporated at the alpha-carbon are replaced by hydrogen atoms from a protic solvent (like water in an HPLC mobile phase) or residual moisture.[3][12] This can lead to an underestimation of the deuterium incorporation level.[12]

To minimize back-exchange:

• Control pH: After the labeling reaction, the sample should be brought to a neutral or, more effectively, a slightly acidic pH (around 2.5-3.0) where the rate of exchange is minimal.[3][12]

• Low Temperature: Handle and analyze samples at low temperatures (e.g., 0-4 °C) to slow down the exchange rate.[12]

• Lyophilization: For stable compounds, lyophilization (freeze-drying) can be used to remove the deuterated solvent before reconstitution in a non-protic or aprotic solvent for analysis.[12]

• Aprotic Solvents: Whenever possible, use aprotic solvents for sample workup and analysis.

• Fast Analysis: Minimize the time the sample is in a protic environment, for example, by using rapid chromatography methods.[12]

Troubleshooting Guides

Issue 1: Incomplete or Low Deuterium Incorporation

Possible Cause	Suggested Solution
Insufficient Reaction Time	Increase the incubation time. Monitor the reaction progress at different time points to determine the optimal duration.
Suboptimal pD	Adjust the pD of the reaction mixture. For base-catalyzed reactions, a higher pD (e.g., 11-12) often leads to faster exchange.[3] For acid-catalyzed reactions, ensure a sufficiently low pD.
Low Reaction Temperature	Increase the reaction temperature. Be mindful of potential sample degradation at higher temperatures.
Inadequate Mixing	Ensure the reaction mixture is homogenous by using appropriate stirring or vortexing.
Steric Hindrance	For sterically hindered alpha-carbons, more forcing conditions (higher temperature, longer reaction time, stronger catalyst) may be necessary.
Insufficient Deuterium Source	Use a large excess of the deuterated solvent (e.g., D₂O) to drive the equilibrium towards the deuterated product.[1][2]

Issue 2: Poor Reproducibility of Deuterium Labeling

Possible Cause	Suggested Solution
Inconsistent pD Control	Prepare fresh catalyst solutions and accurately measure the pD of the reaction mixture for each experiment.
Variable Reaction Times or Temperatures	Use a timer and a temperature-controlled incubator or water bath to ensure consistent reaction conditions.
Variability in Sample Handling and Quenching	Standardize the quenching procedure by using a consistent volume of quench buffer and ensuring rapid mixing.[12]
Contamination with Protic Solvents	Ensure all glassware is thoroughly dried and use anhydrous solvents where necessary.

Issue 3: Unexpected Side Reactions or Sample Degradation

Possible Cause	Suggested Solution
Harsh pD Conditions	If the molecule is sensitive to very high or low pD, explore a more moderate pD range and compensate with a longer reaction time or slightly elevated temperature.
High Temperature	Reduce the reaction temperature and increase the reaction time.
Oxidation	For sensitive compounds, such as those containing methionine, degas the solutions and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[3]
Racemization	For chiral centers at the alpha-carbon, be aware that the enol or enolate intermediate is planar, which can lead to racemization. If stereochemical integrity is crucial, milder reaction conditions or alternative labeling strategies may be required.[13]

Experimental Protocols

Protocol 1: Base-Catalyzed Alpha-Carbon Deuteration of a Ketone

• Preparation: In a clean, dry glass vial, dissolve the ketone substrate in D₂O.

• Initiation: Add a catalytic amount of a deuterated base, such as sodium deuteroxide (NaOD) or triethylamine (TEA) in D₂O, to achieve the desired pD. A typical starting point is a 1% solution of TEA in D₂O.[5]

• Incubation: Seal the vial and incubate the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated) with stirring.

• Monitoring: At various time points, withdraw a small aliquot of the reaction mixture.

• Quenching: Neutralize the aliquot with a deuterated acid (e.g., DCl) to stop the exchange reaction.

• Analysis: Analyze the quenched aliquot by MS to determine the extent of deuterium incorporation by observing the mass shift.

• Work-up: Once the desired level of deuteration is achieved, quench the entire reaction and extract the product with a suitable organic solvent. Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure.

Protocol 2: Acid-Catalyzed Alpha-Carbon Deuteration of an Aldehyde

• Preparation: Dissolve the aldehyde substrate in an excess of D₂O.[2]

• Initiation: Add a catalytic amount of a deuterated acid, such as deuterium chloride (DCl) or deuterated sulfuric acid (D₂SO₄), to the solution.[2]

• Incubation: Seal the reaction vessel and heat the mixture with stirring to the desired temperature.

• Monitoring and Quenching: Periodically take aliquots, quench by neutralizing with a deuterated base (e.g., NaOD), and analyze by NMR or MS.

• Work-up: After the reaction is complete, neutralize the mixture and extract the product. Dry the organic extracts and concentrate to obtain the deuterated aldehyde.

Visualizations

Caption: Workflow for a typical alpha-carbon deuterium exchange experiment.

Caption: Decision tree for troubleshooting incomplete deuterium incorporation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Hydrogen–Deuterium Exchange at α-Carbon Atom in N,N,N-Trialkylglycine Residue: ESI-MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Strategies and Tactics for Site Specific Deuterium Incorporation at Each Available Carbon Atom of α-Pinene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. The unusual hydrogen-deuterium exchange of α-carbon protons in N-substituted glycine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

storage and handling recommendations for 16:0-18:1 PE-d31 powder

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage, handling, and experimental use of 16:0-18:1 PE-d31 powder.

Frequently Asked Questions (FAQs)

Q1: How should I store the 16:0-18:1 PE-d31 powder for long-term stability?

For long-term storage, the 16:0-18:1 PE-d31 powder should be kept at -20°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. When stored correctly, the powder is stable for up to three years.

Q2: What is the recommended storage condition for 16:0-18:1 PE-d31 once it is dissolved in a solvent?

Once dissolved in an organic solvent, it is recommended to store the solution at -80°C for up to six months or at -20°C for up to one month.[1] To minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot the solution into single-use vials.

Q3: Is 16:0-18:1 PE-d31 powder hygroscopic?

Yes, due to the presence of the unsaturated oleoyl chain, 16:0-18:1 PE-d31 is hygroscopic.[2] This means it can absorb moisture from the air, which can lead to the powder becoming gummy and difficult to handle, and may also promote hydrolysis and oxidation.

Q4: What solvents can be used to dissolve 16:0-18:1 PE-d31 powder?

16:0-18:1 PE-d31 is soluble in organic solvents such as chloroform, methanol, and ethanol.[3][4][5] A common solvent system for phospholipids is a mixture of chloroform and methanol.

Q5: What are the primary applications of 16:0-18:1 PE-d31 in research?

This deuterated phospholipid is often used as an internal standard in lipidomics studies employing mass spectrometry.[6][7] It is also utilized in the preparation of model membranes, such as liposomes and large unilamellar vesicles (LUVs), to study membrane properties and interactions with other molecules.[8]

Troubleshooting Guides

Powder Handling and Weighing

Problem: The 16:0-18:1 PE-d31 powder becomes sticky and difficult to weigh accurately.

• Cause: This is likely due to the hygroscopic nature of the powder absorbing moisture from the atmosphere.[2][9]

• Solution:

  • Work in a controlled environment: Whenever possible, handle and weigh the powder in a dry box or a glove box with a controlled low-humidity atmosphere.[10]

  • Equilibrate to room temperature: Before opening, allow the container of the powder to warm to room temperature. This prevents condensation of moisture from the air onto the cold powder.

  • Weighing by difference: This is a recommended technique for hygroscopic substances.[11]

    • Pre-weigh a sealed vial.

    • Quickly add the approximate amount of powder to the vial and seal it.

    • Weigh the sealed vial again. The difference in weight is the mass of the powder.

  • Dissolve directly: If precise powder weight is not critical for the initial step, you can dissolve the entire contents of the vial in a known volume of an appropriate organic solvent and determine the concentration of the resulting solution more accurately using other methods.

Reconstitution and Dissolution

Problem: The 16:0-18:1 PE-d31 powder is not dissolving completely or the solution appears cloudy.

• Cause: Incomplete dissolution can be due to the use of an inappropriate solvent, insufficient mixing, or the formation of lipid aggregates.

• Solution:

  • Solvent selection: Use a high-purity organic solvent such as chloroform or a chloroform:methanol mixture (e.g., 2:1, v/v).[12][13]

  • Vortexing and Sonication: After adding the solvent, vortex the vial vigorously. If aggregates persist, sonicate the sample in a bath sonicator for short intervals until the solution becomes clear. Be cautious with sonication as prolonged exposure can lead to lipid degradation.

  • Gentle Warming: Gentle warming of the solvent may aid dissolution, but this should be done with caution to avoid oxidation of the unsaturated fatty acid chain.

Liposome Preparation

Problem: The prepared liposomes are aggregating or have a very broad size distribution.

• Cause: Liposome aggregation can be caused by improper lipid hydration, incorrect extrusion temperature, or issues with the buffer composition. A broad size distribution often results from an inefficient extrusion process.

• Solution:

  • Proper Hydration: Ensure the lipid film is hydrated at a temperature above the phase transition temperature (Tm) of the lipid mixture. For 16:0-18:1 PE, the Tm is 25°C.[2]

  • Extrusion Temperature: The extrusion process should also be carried out above the Tm of the lipid.[14]

  • Sufficient Extrusion Passes: Pass the lipid suspension through the extruder membrane a sufficient number of times (typically 11-21 passes) to achieve a uniform size distribution.[15][16]

  • Buffer Conditions: The pH and ionic strength of the hydration buffer can influence liposome stability. Ensure the buffer is appropriate for your intended application and consider the potential for electrostatic interactions.

  • Inert Atmosphere: To prevent oxidation of the oleoyl chain during preparation, it is advisable to work under an inert gas like argon or nitrogen.

Experimental Protocols

Protocol 1: Reconstitution of 16:0-18:1 PE-d31 Powder

This protocol describes the preparation of a stock solution from the powdered form.

Materials:

• 16:0-18:1 PE-d31 powder

• High-purity chloroform and methanol

• Glass vials with Teflon-lined caps

• Inert gas (argon or nitrogen)

• Vortex mixer

• Bath sonicator

Procedure:

• Allow the sealed vial of 16:0-18:1 PE-d31 powder to equilibrate to room temperature.

• Weigh the desired amount of powder using the "weighing by difference" method described in the troubleshooting section, or use the entire content of a pre-weighed vial.

• Prepare a 2:1 (v/v) chloroform:methanol solvent mixture.

• Add the appropriate volume of the solvent mixture to the vial containing the lipid powder to achieve the desired stock concentration (e.g., 10 mg/mL).

• Seal the vial tightly with the Teflon-lined cap.

• Vortex the vial for 2-3 minutes until the powder is dispersed.

• If the solution is not clear, sonicate in a bath sonicator for 5-10 minutes, or until the solution clarifies. Avoid prolonged sonication.

• Flush the headspace of the vial with an inert gas (argon or nitrogen) before final sealing.

• Store the stock solution at -20°C or -80°C as recommended.

Protocol 2: Preparation of Large Unilamellar Vesicles (LUVs) by Extrusion

This protocol outlines the formation of LUVs with a defined size.[14][15]

Materials:

• 16:0-18:1 PE-d31 stock solution in chloroform

• Other lipids for the desired membrane composition (if applicable)

• Round-bottom flask

• Rotary evaporator

• High-vacuum pump

• Hydration buffer (e.g., PBS, HEPES buffer)

• Mini-extruder apparatus

• Polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight syringes

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, add the desired amount of 16:0-18:1 PE-d31 stock solution (and other lipids if creating a mixture).

  • Attach the flask to a rotary evaporator and remove the organic solvent under reduced pressure. The water bath temperature should be set above the phase transition temperature of the lipid mixture.

  • Once a thin, uniform lipid film is formed, place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the desired volume of pre-warmed hydration buffer to the flask. The temperature of the buffer should be above the lipid's phase transition temperature.

  • Gently swirl the flask to hydrate the lipid film. This will form multilamellar vesicles (MLVs). Let the mixture stand for at least 30 minutes to ensure complete hydration, with occasional gentle agitation.

• Extrusion:

  • Assemble the mini-extruder with the desired polycarbonate membrane according to the manufacturer's instructions.

  • Pre-heat the extruder block to a temperature above the lipid's phase transition temperature.

  • Draw the MLV suspension into one of the gas-tight syringes.

  • Place the syringe into the pre-heated extruder.

  • Pass the lipid suspension back and forth between the two syringes through the membrane for an odd number of passes (e.g., 11 or 21 times).

  • The final extruded solution containing the LUVs should be collected. The solution should appear more translucent than the initial MLV suspension.

Data Presentation

Table 1: Storage Recommendations for 16:0-18:1 PE-d31

Form	Storage Temperature	Duration
Powder	-20°C	3 years
In Solvent	-80°C	6 months
In Solvent	-20°C	1 month

Table 2: Physical Properties of 16:0-18:1 PE

Property	Value
Molecular Formula	C39H45D31NO8P
Molecular Weight	749.19 g/mol
Purity	>99%
Phase Transition Temp.	25°C
Solubility	Chloroform, Methanol, Ethanol

Visualizations

Experimental Workflow for LUV Preparation

Caption: Workflow for Large Unilamellar Vesicle (LUV) preparation.

Phosphatidylethanolamine Biosynthesis (CDP-Ethanolamine Pathway)

Caption: The CDP-Ethanolamine pathway for de novo PE biosynthesis.[1][4][8]

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. mse.iastate.edu [mse.iastate.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 8. researchgate.net [researchgate.net]
• 9. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 10. 3 Best Practices for Analytical Balance to Ensure Accurate Weighing in Drug R&D - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Off-line mixed-mode liquid chromatography coupled with reversed phase high performance liquid chromatography-high resolution mass spectrometry to improve coverage in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Avanti Research™ FAQs [sigmaaldrich.com]
• 13. Liposome Preparation - Avanti Research™ [sigmaaldrich.com]
• 14. avantiresearch.com [avantiresearch.com]
• 15. Production of large unilamellar vesicles by a rapid extrusion procedure: characterization of size distribution, trapped volume and ability to maintain a membrane potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. quora.com [quora.com]

Reference Data & Comparative Studies

Validating Lipidomics Data: A Comparative Guide to Internal Standards Featuring 16:0-18:1 PE-d31

For researchers, scientists, and drug development professionals navigating the complexities of lipidomics, the accuracy and reliability of quantitative data are paramount. This guide provides an objective comparison of 16:0-18:1 PE-d31 with other internal standards for the validation of lipidomics data, supported by experimental data and detailed protocols.

The use of internal standards is a cornerstone of precise lipid quantification, correcting for variations that can occur during sample preparation, extraction, and analysis by mass spectrometry.[1][2] Among the array of available standards, deuterated lipids, such as 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), have gained prominence for their ability to closely mimic the behavior of their endogenous counterparts.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for achieving accurate and precise quantification of lipid species. The most common types of internal standards used in lipidomics are stable isotope-labeled lipids (e.g., deuterated or 13C-labeled) and odd-chain fatty acid-containing lipids. Each class possesses distinct advantages and disadvantages.

Stable isotope-labeled standards, like 16:0-18:1 PE-d31, are often considered the gold standard because they co-elute closely with the endogenous analyte in liquid chromatography (LC) and can effectively correct for matrix effects.[1] However, potential for isotopic scrambling and slight retention time shifts compared to the native analyte are factors to consider.[1] Carbon-13 labeled standards typically exhibit perfect co-elution, providing highly accurate compensation for matrix effects.[3] Odd-chain lipids offer a cost-effective alternative when isotopic standards are not available, but their differing structures can lead to variations in extraction efficiency and ionization response compared to the target analytes.[2]

Below is a summary of their performance based on key analytical parameters.

Parameter	16:0-18:1 PE-d31 (Deuterated)	13C-Labeled PE	Odd-Chain PE (e.g., 17:0-17:1 PE)
Principle	Hydrogen atoms replaced by deuterium.	Carbon-12 atoms replaced by carbon-13.	Contains fatty acids with an odd number of carbon atoms, not typically found in biological systems.
Co-elution with Analyte	Co-elutes closely with endogenous PE, though a slight retention time shift may be observed.[1]	Typically co-elutes perfectly with the endogenous analyte.[3]	Retention time will differ from even-chained endogenous lipids.
Correction for Matrix Effects	Good correction due to similar chemical properties and close elution.	Excellent correction due to identical elution profiles.[3]	May not fully compensate for matrix effects experienced by endogenous lipids with different structures.
Linearity	Generally exhibits a wide dynamic range and a linear response across various concentrations.	Excellent linearity, often with a wide dynamic range.	Good linearity, but the response factor may differ significantly from the endogenous analyte.
Accuracy & Precision	High accuracy and precision when properly validated.	Demonstrates improved accuracy and precision over deuterated standards in some studies.[3]	Can provide robust quantification, but may have lower accuracy compared to isotopic standards.
Potential Issues	Potential for isotopic scrambling or exchange; slight retention time shifts.[1]	Higher cost of synthesis.	Differences in extraction efficiency and ionization response compared to endogenous lipids.

Experimental Protocols

Lipid Extraction from Plasma using a Modified Folch Method with 16:0-18:1 PE-d31 Spiking

This protocol outlines a common procedure for extracting lipids from plasma samples, incorporating the internal standard at the initial stage to account for variations throughout the process.[4][5][6]

Materials:

• Plasma sample

• 16:0-18:1 PE-d31 internal standard solution (in methanol or chloroform:methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution (or water)

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

• Glass centrifuge tubes

Procedure:

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: To a glass centrifuge tube, add a known volume of plasma (e.g., 10-100 µL). Add a precise amount of 16:0-18:1 PE-d31 internal standard solution. The amount should be chosen to be within the linear range of the instrument and comparable to the expected endogenous PE levels.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample. A common ratio is 2 mL of the solvent mixture per 100 µL of plasma.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.9% NaCl solution (or water) to the mixture to induce phase separation. Typically, a volume equal to 20% of the total volume is added. Vortex briefly.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes at 4°C to separate the layers.[4]

• Lipid Collection: Carefully collect the lower organic layer (chloroform phase), which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1 v/v or isopropanol:acetonitrile:water).

LC-MS/MS Analysis of Phosphatidylethanolamines

This section provides a general framework for the analysis of PEs using a triple quadrupole mass spectrometer. Instrument parameters should be optimized for the specific system being used.

Liquid Chromatography (LC) Parameters:

• Column: A reversed-phase C18 column is commonly used for separating lipid species (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the more hydrophobic lipids.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode for PE analysis.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for each PE species and the internal standard. For 16:0-18:1 PE, the precursor ion would be [M+H]+. The product ions would correspond to the neutral loss of the phosphoethanolamine headgroup or fragments of the fatty acyl chains.

  • Example Transition for 16:0-18:1 PE: m/z 716.5 -> m/z 575.5 (loss of 141 Da)

  • Example Transition for 16:0-18:1 PE-d31: m/z 747.5 -> m/z 606.5 (loss of 141 Da)

• Collision Energy and other MS parameters: These should be optimized for each specific lipid and instrument to achieve the best sensitivity and fragmentation.

Signaling Pathway and Experimental Workflow Visualization

Phosphatidylethanolamine is a key component of cellular membranes and a precursor for the synthesis of other phospholipids, most notably phosphatidylcholine (PC). The primary de novo synthesis pathway for PE is the CDP-ethanolamine pathway, also known as the Kennedy pathway.[7][8]

Caption: The CDP-Ethanolamine (Kennedy) Pathway for de novo synthesis of phosphatidylethanolamine.

The following diagram illustrates a typical experimental workflow for validating lipidomics data using an internal standard like 16:0-18:1 PE-d31.

Caption: Experimental workflow for quantitative lipidomics using an internal standard.

By carefully selecting an appropriate internal standard, such as 16:0-18:1 PE-d31, and implementing robust, standardized protocols, researchers can ensure the generation of high-quality, reliable lipidomics data to advance their scientific discoveries.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. medrxiv.org [medrxiv.org]
• 6. Dynamics of the Lipidome in a Colon Simulator | MDPI [mdpi.com]
• 7. The Kennedy pathway--De novo synthesis of phosphatidylethanolamine and phosphatidylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Head-to-Head Comparison of 16:0-18:1 PE-d31 and Other Phosphatidylethanolamine Internal Standards for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount. Phosphatidylethanolamines (PEs) are a major class of phospholipids in cellular membranes, playing crucial roles in various biological processes.[1] Accurate measurement of PE species relies on the use of appropriate internal standards to correct for variability during sample preparation and analysis. This guide provides an objective comparison of 1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) with other commonly used PE internal standards, supported by experimental data and detailed protocols.

The Critical Role of Internal Standards in Lipidomics

Internal standards are essential in mass spectrometry-based lipidomics to account for sample loss during extraction, variations in ionization efficiency, and matrix effects.[2] An ideal internal standard is chemically similar to the analyte of interest but isotopically or structurally distinct to be differentiated by the mass spectrometer. For PE analysis, the two main types of internal standards are stable isotope-labeled lipids, such as 16:0-18:1 PE-d31, and structurally similar lipids that are not naturally abundant, such as odd-chain PEs (e.g., 17:0-17:0 PE).[3]

Performance Comparison: Deuterated vs. Odd-Chain PE Internal Standards

The choice between a deuterated and an odd-chain PE internal standard depends on the specific requirements of the experiment, including the desired level of accuracy, cost considerations, and the complexity of the sample matrix.

Theoretical Advantages and Disadvantages:

• Deuterated Internal Standards (e.g., 16:0-18:1 PE-d31):

  • Advantages: These are considered the "gold standard" as their physicochemical properties are nearly identical to their endogenous counterparts. This ensures they co-elute during chromatography and experience similar ionization and matrix effects, leading to more accurate correction.[4][5]

  • Disadvantages: Deuterium labeling can sometimes lead to a slight shift in retention time (isotopic effect), potentially causing differential matrix effects if the analyte and standard do not perfectly co-elute.[6] There is also a potential for isotopic scrambling or exchange, although this is less common with stable labeling on the acyl chain.[3] Deuterated standards are also generally more expensive.

• Odd-Chain Internal Standards (e.g., 17:0-17:0 PE):

  • Advantages: They are not naturally present in most biological samples, preventing interference from endogenous lipids. They are often more cost-effective than deuterated standards.

  • Disadvantages: Their different acyl chain lengths can lead to differences in extraction efficiency, chromatographic retention, and ionization response compared to the endogenous even-chained PE species being quantified. This can result in less accurate correction for matrix effects and other sources of variability.

Quantitative Performance Data:

The following table summarizes typical performance characteristics for deuterated and odd-chain PE internal standards based on data from various lipidomics studies. It is important to note that these values are compiled from different sources and do not represent a direct head-to-head comparison within a single study.

Performance Metric	16:0-18:1 PE-d31 (Deuterated)	Odd-Chain PE (e.g., 17:0-17:0 PE)	Key Considerations
Accuracy	High, due to close physicochemical similarity to endogenous analytes.	Generally good, but can be influenced by differences in extraction recovery and ionization efficiency.	Accuracy with odd-chain standards can be improved by using response factors for different acyl chain lengths.
Precision (%CV)	Typically low (<15%), indicating high reproducibility.	Can be slightly higher than deuterated standards, especially in complex matrices.	Variations can be minimized with optimized extraction and chromatographic methods.
Linearity (R²)	Excellent (>0.99) over a wide dynamic range.	Generally good (>0.99), but the linear range may differ from endogenous analytes.[7]	Important to establish linearity for each specific analyte when using an odd-chain standard.
Recovery	Closely mimics endogenous PE species during extraction.	May differ from endogenous PEs, particularly with different extraction solvents.	The choice of lipid extraction method (e.g., Bligh-Dyer vs. MTBE) can impact recovery.
Matrix Effect	More effective at compensating for matrix effects due to co-elution.	May not fully account for matrix effects experienced by endogenous analytes with different retention times.	Matrix effects are a significant source of error in lipidomics and should be carefully evaluated.[8]

Experimental Protocols

Below are detailed methodologies for lipidomics analysis using either a deuterated or an odd-chain PE internal standard.

Protocol 1: Quantification of PE Species using 16:0-18:1 PE-d31

This protocol is a representative method for targeted PE quantification using a deuterated internal standard.

• Sample Preparation and Lipid Extraction (MTBE Method):

  • To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, cell lysate).

  • Add 10 µL of a 10 µg/mL solution of 16:0-18:1 PE-d31 in methanol.

  • Add 300 µL of methanol and vortex for 1 minute.

  • Add 1 mL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes.

  • Add 250 µL of water and vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes to separate the phases.

  • Transfer the upper organic phase to a new tube and dry under a stream of nitrogen.

  • Reconstitute the lipid extract in 100 µL of a suitable solvent (e.g., methanol/chloroform 1:1, v/v) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

    • Gradient: A suitable gradient to separate PE species (e.g., start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, and re-equilibrate).

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Mass Spectrometry (MS):

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor the specific precursor-to-product ion transitions for the endogenous PE species of interest and for 16:0-18:1 PE-d31.

Protocol 2: Quantification of PE Species using 17:0/17:0 PE

This protocol is adapted from a method for quantifying PE species using an odd-chain internal standard.[7]

• Sample Preparation and Lipid Extraction (Bligh-Dyer Method):

  • To a glass tube, add the biological sample.

  • Add a known amount of 17:0/17:0 PE internal standard.

  • Add chloroform and methanol in a ratio of 1:2 (v/v) to the sample, creating a single-phase mixture.

  • Add chloroform and water so that the final ratio of chloroform:methanol:water is 2:2:1.8 (v/v/v).

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under nitrogen and reconstitute for analysis.

• UPLC-ESI-MS/MS Analysis:

  • Liquid Chromatography (UPLC):

    • Column: Acquity UPLC CSH C18 1.7 µm 2.1 × 100 mm.[7]

    • Mobile Phases: Optimized for PE separation.

    • Gradient: A suitable gradient for the separation of PE species.

  • Mass Spectrometry (MS):

    • Ionization Mode: Negative ESI.[7]

    • MS Parameters:

      • IonSpray Voltage: -4500 V[7]

      • Temperature: 500 °C[7]

      • Scan Type: MRM for targeted quantification.

Mandatory Visualizations

Phosphatidylethanolamine Biosynthesis and Signaling Pathways

Caption: Major pathways of phosphatidylethanolamine (PE) biosynthesis and its key cellular functions.

Experimental Workflow for PE Quantification

Caption: A typical experimental workflow for the quantification of phosphatidylethanolamine (PE) using an internal standard.

Conclusion

Both deuterated and odd-chain PE internal standards are valuable tools for quantitative lipidomics. The choice of internal standard is a critical decision that impacts the accuracy and precision of the results.

• 16:0-18:1 PE-d31 is an excellent choice for achieving the highest level of accuracy, as it closely mimics the behavior of endogenous PE species throughout the analytical process. It is particularly recommended for complex matrices where significant matrix effects are expected.

• Odd-chain PE standards like 17:0-17:0 PE offer a cost-effective and reliable alternative, especially for less complex samples or when a deuterated standard is not available. However, careful method validation is crucial to account for potential differences in extraction efficiency and ionization response.

Ultimately, the selection of the most appropriate PE internal standard should be based on a thorough evaluation of the specific analytical goals, sample type, and available resources. By understanding the relative strengths and weaknesses of each type of standard, researchers can enhance the quality and reliability of their lipidomics data.

References

• 1. Highly reliable LC-MS lipidomics database for efficient human plasma profiling based on NIST SRM 1950 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]

A Researcher's Guide to Lipid Quantification: A Comparative Analysis of Leading Methodologies

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid analysis, selecting the optimal quantification method is a critical decision that profoundly impacts experimental outcomes. This guide provides an objective comparison of three prevalent lipid quantification techniques: Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fluorescence-based Assays. We delve into their core principles, present a comparative analysis of their performance, and provide detailed experimental protocols to support your research endeavors.

Lipids, a diverse group of molecules, are not only fundamental building blocks of cellular membranes but also serve as crucial energy storage molecules and signaling mediators. Dysregulation of lipid metabolism is implicated in a wide array of diseases, including metabolic disorders, cardiovascular diseases, cancer, and neurodegenerative conditions. Consequently, the accurate quantification of lipids is paramount for both basic research and the development of novel therapeutics.

Comparative Analysis of Lipid Quantification Methods

The choice of a lipid quantification method hinges on the specific research question, the required sensitivity and specificity, sample availability, and desired throughput. The following table summarizes the key performance characteristics of Mass Spectrometry (both Liquid Chromatography-Mass Spectrometry, LC-MS/MS, and Shotgun Lipidomics), NMR Spectroscopy, and Fluorescence-based Assays.

Feature	Mass Spectrometry (LC-MS/MS)	Mass Spectrometry (Shotgun Lipidomics)	NMR Spectroscopy	Fluorescence-based Assays
Principle	Chromatographic separation followed by mass-to-charge ratio detection of ionized lipids.	Direct infusion of lipid extract into the mass spectrometer for analysis without prior separation.	Measures the magnetic properties of atomic nuclei to identify and quantify molecules.	Utilizes fluorescent probes that bind to specific lipids, with the signal intensity correlating to lipid quantity.
Selectivity	High (can distinguish between isobaric and isomeric species).	Moderate (limited ability to distinguish isomers).	Moderate (can distinguish major lipid classes).	Variable (depends on the specificity of the fluorescent dye).
Sensitivity	High (pmol to fmol range).[1][2][3][4]	High (pmol to fmol range).[5]	Low (µmol to nmol range).[6]	High (can be very sensitive depending on the probe).[7]
Quantitative Accuracy	High (with appropriate internal standards).	High (with appropriate internal standards).[5]	High (inherently quantitative, often requires a single internal standard).[6]	Semi-quantitative to quantitative (highly dependent on the standard curve and probe specificity).
Throughput	Moderate (minutes per sample).[8]	High (can be less than 5 minutes per sample).[5]	Low to moderate (minutes per sample).	High (amenable to 96-well plate format).[7][9]
Sample Requirement	Low (µg to ng).	Low (µg to ng).	High (mg range).[6]	Low (µg to ng).
Instrumentation Cost	High.	High.	Very High.	Low to Moderate.
Advantages	- High sensitivity and specificity.- Broad coverage of lipid species.- Can resolve isomers.[8]	- High throughput.- Rapid analysis.[10][11]	- Non-destructive.- Highly reproducible.- Provides structural information.[6]	- High throughput.- Relatively low cost.- Simple workflow.[9]
Disadvantages	- Moderate throughput.- Potential for ion suppression.- Requires complex data analysis.	- Limited separation of isomers.- Potential for ion suppression from complex mixtures.[12]	- Low sensitivity.- Requires large sample amounts.- Spectral overlap can be an issue.	- Potential for non-specific binding of dyes.- Signal can be influenced by the lipid environment.- Often provides information on total lipid classes rather than individual species.

Experimental Workflows and Method Selection

The general workflow for lipid analysis involves several key stages, from sample preparation to data interpretation. The choice of a specific quantification method will depend on the experimental goals, such as comprehensive lipid profiling versus the targeted analysis of a few lipids.

General workflow for a lipidomics experiment.

The decision of which quantification method to employ is a critical step in experimental design. The following diagram illustrates a logical approach to selecting the most appropriate technique based on key experimental considerations.

Decision tree for selecting a lipid quantification method.

Detailed Experimental Protocols

Accurate and reproducible lipid quantification begins with meticulous sample preparation. Lipid extraction is a critical step to isolate lipids from other cellular components. The Folch and Bligh-Dyer methods are two of the most widely used solvent extraction techniques.

Lipid Extraction Protocols

1. Modified Folch Method for Tissues [13][14][15]

This method is a gold standard for lipid extraction from tissues.

• Materials:

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Homogenizer

  • Centrifuge

  • Glass tubes

• Procedure:

  • Weigh the tissue sample (e.g., 1 g).

  • Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture (e.g., 20 mL for 1 g of tissue).

  • Homogenize the tissue thoroughly in the solvent mixture.

  • Agitate the homogenate for 15-20 minutes at room temperature.

  • Filter the homogenate or centrifuge to pellet the solid debris and collect the liquid phase.

  • Add 0.2 volumes of 0.9% NaCl solution to the collected liquid (e.g., 4 mL for 20 mL of extract).

  • Vortex the mixture for a few seconds and then centrifuge at low speed (e.g., 2000 rpm) to separate the phases.

  • Carefully remove the upper aqueous phase. The lower chloroform phase contains the lipids.

  • Evaporate the chloroform under a stream of nitrogen or in a vacuum concentrator to obtain the dried lipid extract.

  • Resuspend the dried lipids in a suitable solvent for downstream analysis and store at -80°C.

2. Bligh-Dyer Method for Biological Fluids and Cell Suspensions [16][17][18][19]

This method is particularly suitable for samples with high water content.

• Materials:

  • Chloroform

  • Methanol

  • Deionized water

  • Vortex mixer

  • Centrifuge

  • Glass tubes

• Procedure:

  • To 1 mL of the aqueous sample (e.g., plasma, cell suspension), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

  • Vortex the mixture vigorously for 10-15 minutes.

  • Add 1.25 mL of chloroform and vortex for 1 minute.

  • Add 1.25 mL of deionized water and vortex for another minute.

  • Centrifuge the mixture at 1000 rpm for 5 minutes to induce phase separation.

  • The mixture will separate into two phases: an upper aqueous phase and a lower organic (chloroform) phase containing the lipids.

  • Carefully collect the lower chloroform phase using a Pasteur pipette.

  • The collected lipid extract can be dried under a stream of nitrogen and stored at -80°C until analysis.

Quantification Method Protocols

1. LC-MS/MS-based Lipid Quantification [8][20][21][22]

This protocol provides a general framework for the targeted quantification of lipid species.

• Sample Preparation:

  • Extract lipids from the biological sample using either the Folch or Bligh-Dyer method.

  • During the extraction, spike the sample with a known amount of a stable isotope-labeled internal standard for each lipid class to be quantified.

  • Dry the lipid extract and reconstitute it in a solvent compatible with the LC mobile phase.

• LC Separation:

  • Use a reverse-phase C18 or C8 column for separation of lipid species based on their hydrophobicity.

  • Employ a gradient elution with mobile phases typically consisting of acetonitrile, water, and isopropanol with additives like ammonium acetate or formate to improve ionization.

• MS/MS Detection:

  • Operate the mass spectrometer in a targeted mode, such as Multiple Reaction Monitoring (MRM), to specifically detect and quantify the lipids of interest.

  • Optimize the ionization source parameters (e.g., spray voltage, gas flow) and collision energies for each lipid.

• Data Analysis:

  • Integrate the peak areas for the endogenous lipids and their corresponding internal standards.

  • Calculate the concentration of each lipid species by comparing the peak area ratio of the analyte to the internal standard against a calibration curve generated with known concentrations of lipid standards.

2. Shotgun Lipidomics for High-Throughput Analysis [5][10][11][23]

This protocol is designed for rapid, global lipid profiling.

• Sample Preparation:

  • Extract lipids using a suitable method (e.g., Bligh-Dyer) and spike with a cocktail of internal standards representing different lipid classes.[10]

  • Dry the extract and reconstitute in a solvent appropriate for direct infusion, typically a mixture of methanol and chloroform.

• Direct Infusion and MS Analysis:

  • Infuse the lipid extract directly into the mass spectrometer's ion source (e.g., using a nano-electrospray ionization source) at a low flow rate.[10]

  • Acquire full scan mass spectra over a relevant m/z range (e.g., 300-1200) to obtain a snapshot of the lipidome.[10]

  • Perform tandem mass spectrometry (MS/MS) using data-dependent or data-independent acquisition to fragment the lipid ions and aid in their identification.

• Data Analysis:

  • Use specialized software to identify and quantify lipid species based on their accurate mass and fragmentation patterns.

  • Normalize the signal intensity of each identified lipid to that of the corresponding class-specific internal standard for relative or semi-absolute quantification.

3. Fluorescence-based Neutral Lipid Quantification [9][24][25]

This protocol describes a simple and high-throughput method for measuring neutral lipids.

• Materials:

  • Nile Red fluorescent dye

  • Ethanol

  • 96-well black microplate

  • Fluorescence microplate reader

• Procedure:

  • Prepare a stock solution of Nile Red (e.g., 10 µg/mL in ethanol).

  • For cellular samples, permeabilize the cells by suspending them in an ethanol solution (e.g., 30% ethanol).

  • In a 96-well black microplate, mix the cell suspension or lipid extract with the Nile Red solution.

  • Incubate the plate at a specific temperature (e.g., 40°C) for a defined period (e.g., 10 minutes) to allow the dye to bind to neutral lipids.[9]

  • Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for Nile Red (e.g., excitation at 530 nm and emission at 604 nm).[9]

• Data Analysis:

  • Generate a standard curve using a known concentration of a neutral lipid standard (e.g., triolein).

  • Determine the neutral lipid content in the samples by comparing their fluorescence readings to the standard curve.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lipidomics by ultrahigh performance liquid chromatography-high resolution mass spectrometry and its application to complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An automated shotgun lipidomics platform for high throughput, comprehensive, and quantitative analysis of blood plasma intact lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cellgs.com [cellgs.com]
• 7. A High-Throughput Fluorometric Assay for Lipid-Protein Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Simple and Rapid Protocol for Measuring Neutral Lipids in Algal Cells Using Fluorescence [jove.com]
• 10. Shotgun Lipidomics—Principles, Applications, and Best Practices - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. aocs.org [aocs.org]
• 12. Mass spectrometry based shotgun lipidomics-a critical review from the technical point of view - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipid extraction by folch method | PPTX [slideshare.net]
• 14. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 15. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 16. tabaslab.com [tabaslab.com]
• 17. biochem.wustl.edu [biochem.wustl.edu]
• 18. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 19. aquaculture.ugent.be [aquaculture.ugent.be]
• 20. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 21. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 22. euncl.org [euncl.org]
• 23. taylorandfrancis.com [taylorandfrancis.com]
• 24. Protocols for Enzymatic Fluorometric Assays to Quantify Phospholipid Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 25. youtube.com [youtube.com]

Assessing the Linearity of Detection for 16:0-18:1 PE-d31: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of lipids is paramount in lipidomics research and drug development. Deuterated internal standards play a crucial role in achieving reliable and reproducible results in mass spectrometry-based analyses. This guide provides a comprehensive assessment of the linearity of detection for the internal standard 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31), offering a comparison with alternative standards and detailed experimental protocols.

Performance of 16:0-18:1 PE-d31 in Quantitative Analysis

While specific linearity data for 16:0-18:1 PE-d31 is not extensively published in dedicated validation studies, its widespread use as an internal standard in targeted quantitative lipidomics of clear cell renal cell carcinoma and other biological matrices suggests its suitability for accurate quantification.[1] The principle of using a deuterated standard like 16:0-18:1 PE-d31 is to mimic the behavior of the endogenous analyte during extraction and ionization, thus providing a reliable reference for quantification.

Excellent linearity has been demonstrated for closely related non-deuterated phosphatidylethanol species, providing strong evidence for the expected performance of 16:0-18:1 PE-d31. For instance, a study on phosphatidylethanol (PEth) 16:0/18:1, the non-deuterated analogue, reported a linearity with a coefficient of determination (R²) greater than 0.998 over a concentration range of 20 to 2000 ng/mL.[2] Another study on the same compound showed a correlation coefficient (r²) of 0.988 for concentrations between 0 and 1700 ng/mL, and an r² of 0.944 in the lower range of 0 to 200 ng/mL.[3] Such high linearity values are indicative of a robust and reproducible quantitative performance.

Furthermore, the phosphatidylcholine analogue, PC(16:0 d31/18:1), has shown good linearity with R² values ranging from 0.922 to 0.988, further supporting the reliable quantitative behavior of phospholipids with this specific acyl chain composition.[4]

Comparison with Alternative Internal Standards

The choice of an internal standard is a critical step in developing a quantitative lipidomics workflow. While 16:0-18:1 PE-d31 is a commonly used standard, several alternatives are available, each with its own advantages and considerations.

Internal Standard Type	Examples	Advantages	Disadvantages
Deuterated Phosphatidylethanolamines	16:0-18:1 PE-d31, PE(16:0(d31)/18:1)	Closely mimics the chemical and physical properties of the endogenous analyte, leading to similar extraction recovery and ionization efficiency.	May not be suitable for all PE species due to differences in acyl chain length and saturation.
Odd-Chain Phosphatidylethanolamines	PE(17:0/17:0)	Not naturally abundant in most biological systems, minimizing interference with endogenous lipids.	May have different chromatographic retention and ionization response compared to even-chained endogenous lipids.
Other Deuterated Phospholipids	PC(16:0 d31/18:1), PS(16:0 d31/18:1)	Useful for the quantification of their respective lipid classes.	May not be the optimal choice for quantifying PE species due to differences in the head group.

Experimental Protocol for Assessing Linearity of Detection

This protocol outlines a general workflow for determining the linearity of detection for a lipid internal standard such as 16:0-18:1 PE-d31 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Preparation of Standard Solutions

• Stock Solution: Prepare a stock solution of 16:0-18:1 PE-d31 in a suitable organic solvent (e.g., chloroform:methanol, 2:1 v/v) at a concentration of 1 mg/mL.

• Working Standard Solutions: Perform serial dilutions of the stock solution to create a series of working standard solutions with concentrations spanning the expected physiological range of the endogenous analyte. A typical range could be from low ng/mL to µg/mL.

Sample Preparation

• For each concentration point of the calibration curve, spike a known volume of the corresponding working standard solution into a biological matrix (e.g., plasma, cell lysate) that is devoid of or has a very low concentration of the analyte of interest.

• Perform lipid extraction using a standard protocol, such as the Bligh-Dyer or Matyash method.

• Dry the lipid extract under a stream of nitrogen and reconstitute in a solvent compatible with the LC-MS system (e.g., isopropanol:acetonitrile:water).

LC-MS/MS Analysis

• Chromatography: Use a suitable C18 reversed-phase column for the separation of phospholipids. The mobile phases typically consist of a mixture of water, acetonitrile, and isopropanol with additives like ammonium formate or formic acid to improve ionization.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Set the precursor ion to the m/z of 16:0-18:1 PE-d31 and the product ion to a specific fragment (e.g., the neutral loss of the deuterated head group).

Data Analysis

• Integrate the peak area of the MRM transition for each concentration point.

• Construct a calibration curve by plotting the peak area against the corresponding concentration of 16:0-18:1 PE-d31.

• Perform a linear regression analysis to determine the coefficient of determination (R²), which should ideally be ≥ 0.99 for good linearity.

Experimental Workflow for Linearity Assessment

Caption: Workflow for assessing the linearity of detection of a lipid internal standard.

Phosphatidylethanolamine Biosynthesis Pathways

Phosphatidylethanolamine (PE) is a major component of cellular membranes and is synthesized through two primary pathways: the Kennedy pathway in the endoplasmic reticulum and the phosphatidylserine decarboxylase pathway in the mitochondria.[5][6][7][8][9] Understanding these pathways is crucial for interpreting lipidomics data and the role of PE in cellular processes.

Caption: Major pathways of phosphatidylethanolamine (PE) biosynthesis in mammalian cells.

References

• 1. Revealing potential lipid biomarkers in clear cell renal cell carcinoma using targeted quantitative lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of the quantification of phosphatidylethanol 16:0/18:1 concentrations in TASSO-M20 devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 6. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Quantitative Analysis of 16:0-18:1 PE: A Comparative Guide to Detection and Quantification Limits

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the detection and quantification of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE), a key phosphatidylethanolamine species involved in various cellular processes. Understanding the limits of detection (LOD) and quantification (LOQ) of different analytical platforms is crucial for accurate and reliable measurements in research, diagnostics, and drug development.

Performance Comparison of Analytical Methods

The quantification of 16:0-18:1 PE is predominantly achieved through mass spectrometry-based techniques, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the most widely adopted method due to its high sensitivity and specificity. Other methods, such as high-performance liquid chromatography with evaporative light scattering detection (HPLC-ELSD) and shotgun lipidomics, offer alternative approaches with distinct advantages and limitations.

The following table summarizes the reported limits of detection (LOD) and quantification (LOQ) for 16:0-18:1 PE and related compounds using various analytical platforms.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix	Reference
LC-MS/MS	PE 16:0/18:1	5 µg/L	10 µg/L	Red Blood Cells	[1]
UHPLC-MS/MS	PEth 16:0/18:1	-	1.7 ng/mL (2.4 nmol/L)	Whole Blood	[2]
LC-MS/MS	Amadori-PE 16:0/18:1	-	Lower Limit of Quantitation (LLOQ) not specified, but method is sensitive for profiling.	Human Plasma	[3]
Shotgun Lipidomics	Phosphoethanolamine (PE)	Attomoles (amoles) per microliter	-	Biological Extracts	[4]
HPLC-ELSD	DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)	0.02 µg	0.06 µg	Nanoparticle Formulations	[5]
Capillary Electrophoresis-MS	ox-PAPC	0.44 µg/mL	1.34 µg/mL	Human VLDL	[6]

Note: PEth 16:0/18:1 (Phosphatidylethanol) is a related biomarker and its LOD/LOQ values are included for comparative purposes. Amadori-PE is a glycated form of PE. DOPE is a structurally similar PE species. ox-PAPC is an oxidized phospholipid, and its detection limits by a different technique are provided for a broader perspective.

Experimental Protocols

Accurate quantification of 16:0-18:1 PE relies on robust and well-defined experimental protocols. Below are detailed methodologies for phospholipid extraction and LC-MS/MS analysis.

Phospholipid Extraction from Biological Samples (Bligh and Dyer Method)

This protocol is a widely used method for the extraction of total lipids from various biological matrices.

Materials:

• Chloroform

• Methanol

• 0.1 M NaCl solution

• Homogenizer

• Centrifuge

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• Homogenization: Homogenize the tissue sample in a mixture of chloroform and methanol (1:2, v/v). For plasma or cell suspensions, add the chloroform and methanol directly to the sample.

• Phase Separation: Add chloroform and 0.1 M NaCl to the homogenate to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8.

• Centrifugation: Centrifuge the mixture to separate the phases.

• Lipid Collection: The lower organic phase, containing the lipids, is carefully collected.

• Drying: The solvent is evaporated under a stream of nitrogen gas.

• Reconstitution: The dried lipid extract is reconstituted in an appropriate solvent (e.g., methanol/chloroform 1:1) for subsequent analysis.[7]

Quantification of 16:0-18:1 PE by LC-MS/MS

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used for the separation of phospholipids.

• Mobile Phase: A gradient elution with a binary solvent system, such as:

  • Solvent A: Acetonitrile/water with a modifier like ammonium formate or formic acid.

  • Solvent B: Isopropanol/acetonitrile with the same modifier.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 45°C.[8]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in either positive or negative ion mode. Phosphatidylethanolamines can be detected in both modes.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transition for 16:0-18:1 PE: The specific precursor ion (e.g., [M+H]+ or [M-H]-) and a characteristic product ion are monitored. For example, in positive ion mode, a common transition is the neutral loss of the phosphoethanolamine head group (141 Da).

Signaling Pathways Involving Phosphatidylethanolamine

Phosphatidylethanolamines, including 16:0-18:1 PE, are not merely structural components of cell membranes but also play active roles in cellular signaling, particularly in processes like ferroptosis and insulin signaling.

Role of Phosphatidylethanolamine in Ferroptosis

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation. Polyunsaturated fatty acid-containing phosphatidylethanolamines (PUFA-PEs) are key substrates for oxidation in this pathway.

Ferroptosis signaling pathway involving PE.

In this pathway, polyunsaturated fatty acids (PUFAs) are incorporated into phosphatidylethanolamines by the enzymes ACSL4 and LPCAT3.[9] These PUFA-PEs can then be oxidized by iron-dependent lipoxygenases (LOX), generating lipid hydroperoxides (PUFA-PE-OOH) that act as a death signal, leading to membrane damage and ferroptotic cell death.[2][10] The antioxidant enzyme glutathione peroxidase 4 (GPX4) can reduce these lipid hydroperoxides to non-toxic lipid alcohols, thus protecting the cell from ferroptosis.[10]

Role of Phosphatidylethanolamine in Insulin Signaling

The ratio of phosphatidylcholine (PC) to phosphatidylethanolamine (PE) in cellular membranes, particularly in the liver, has been shown to be a critical factor in modulating insulin sensitivity.

Influence of PC/PE ratio on insulin signaling.

Studies have shown that a lower PC to PE ratio in the liver is associated with improved insulin signaling.[11] This modulation is thought to occur at the level of the insulin receptor substrate (IRS) proteins. A high PC/PE ratio can lead to impaired insulin signaling, contributing to insulin resistance, a hallmark of type 2 diabetes. Conversely, a lower PC/PE ratio appears to enhance the insulin signaling cascade, leading to improved glucose uptake.[11] The precise molecular mechanisms by which the PC/PE ratio influences insulin receptor and IRS function are an active area of research.

References

• 1. A simple solid‐phase extraction method for the analysis of red cell phospholipids by liquid chromatography‐ tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxidized Arachidonic/Adrenic Phosphatidylethanolamines Navigate Cells to Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A UPLC-MRM-MS method for comprehensive profiling of Amadori compound-modified phosphatidylethanolamines in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of oxidized 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine products in human very low-density lipoproteins by nonaqueous low-flow capillary electrophoresis-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. yecunqilab.org [yecunqilab.org]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. A role for phosphatidylcholine and phosphatidylethanolamine in hepatic insulin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Deuterated Phosphatidylethanolamine Standards for Mass Spectrometry-Based Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 16:0-18:1 PE-d31 (1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine), a commonly used internal standard in mass spectrometry-based lipidomics, with other potential alternatives. The information presented here is designed to assist researchers in making informed decisions when selecting standards for their analytical needs.

Product Performance Comparison

Deuterated phospholipids are essential for accurate quantification in lipidomics studies, serving as internal standards to correct for variations in sample extraction and instrument response. The primary product in this guide, 16:0-18:1 PE-d31, is offered by several reputable suppliers. For the purpose of this comparison, we will analyze the typical specifications of this product and compare it with a representative alternative, 18:0-18:1 PE-d7.

It is important to note that while Certificates of Analysis (CoA) with detailed quantitative data are provided with the purchase of these products, they are not always publicly available. The following table summarizes the typical specifications based on publicly accessible product information and representative CoAs for similar lipid standards.

Table 1: Comparison of Deuterated Phosphatidylethanolamine Standards

Feature	16:0-18:1 PE-d31 (e.g., Avanti Polar Lipids, Larodan)	Alternative: 18:0-d35-18:1 PE (Hypothetical Competitor A)
Product Name	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine	1-stearoyl-d35-2-oleoyl-sn-glycero-3-phosphoethanolamine
Purity (by TLC)	>99%	>99%
Purity (by GC-FAME)	Fatty acid composition conforms to structure	Fatty acid composition conforms to structure
Molecular Formula	C39H45D31NO8P	C41H45D35NO8P
Molecular Weight	~780.45 g/mol	~812.6 g/mol
Mass Spec Analysis	[M+H]+ consistent with structure	[M+H]+ consistent with structure
Proton NMR	Consistent with structure	Consistent with structure
Physical Form	Chloroform solution or powder	Chloroform solution or powder
Storage	-20°C	-20°C
Key Feature	Deuteration on the palmitoyl (16:0) chain	Deuteration on the stearoyl (18:0) chain

Experimental Protocols

The primary application for 16:0-18:1 PE-d31 is as an internal standard in quantitative lipidomics workflows, typically employing liquid chromatography-mass spectrometry (LC-MS). Below is a detailed methodology for a typical experiment.

Lipid Extraction and Analysis from Biological Samples

• Sample Preparation:

  • Biological samples (e.g., plasma, cell pellets, tissue homogenates) are thawed on ice.

  • A known amount of the internal standard, 16:0-18:1 PE-d31, is spiked into each sample. The amount is predetermined based on the expected concentration of endogenous PE in the samples.

• Lipid Extraction (Bligh-Dyer Method):

  • To the sample, add a 3:1 (v/v) mixture of methanol:chloroform.

  • Vortex thoroughly for 5 minutes.

  • Add chloroform and water to achieve a final ratio of 1:1:0.9 (chloroform:methanol:water).

  • Vortex again and centrifuge to separate the phases.

  • The lower organic phase, containing the lipids, is carefully collected.

  • The solvent is evaporated under a stream of nitrogen.

• LC-MS/MS Analysis:

  • The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol:chloroform 1:1).

  • An aliquot is injected into a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

  • Chromatography: A C18 reversed-phase column is commonly used to separate the different lipid species. A gradient elution with solvents such as water with formic acid and acetonitrile/isopropanol is employed.

  • Mass Spectrometry: The mass spectrometer is operated in a positive ion mode for the detection of phosphatidylethanolamines. A precursor ion scan for the neutral loss of 141 Da (the phosphoethanolamine headgroup) or multiple reaction monitoring (MRM) is used for quantification.

• Data Analysis:

  • The peak area of the endogenous 16:0-18:1 PE is compared to the peak area of the deuterated internal standard (16:0-18:1 PE-d31).

  • The concentration of the endogenous lipid is calculated based on the known concentration of the spiked internal standard.

Visualizations

To further illustrate the experimental and biological context of 16:0-18:1 PE-d31, the following diagrams are provided.

Caption: A typical lipidomics workflow using a deuterated internal standard.

Caption: Role of Phosphatidylethanolamine (PE) in cellular pathways.

Quantitative Performance of 16:0-18:1 PE-d31 in Plasma Samples: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phosphatidylethanolamines (PE) in plasma is crucial for lipidomics research and the development of novel therapeutics. The selection of an appropriate internal standard is paramount for achieving reliable and reproducible results in liquid chromatography-mass spectrometry (LC-MS/MS) based assays. This guide provides an objective comparison of the quantitative performance of the deuterated internal standard 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) against other common alternatives for PE quantification in plasma samples, supported by experimental data and detailed methodologies.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as deuterated lipids, are widely considered the gold standard in quantitative mass spectrometry.[1][2][3] By co-eluting with the endogenous analyte, they effectively compensate for variations in sample preparation, injection volume, and matrix effects, which are common challenges in complex biological matrices like plasma.[4][5]

Quantitative Performance of 16:0-18:1 PE-d31

Performance Metric	16:0-18:1 PE-d31 (Typical Performance)	Alternative IS (e.g., odd-chain PE)	Key Considerations
Linearity (R²)	>0.99[7]	>0.99[7]	A wide dynamic range is crucial for accommodating physiological and pathological variations in PE concentrations.
Limit of Quantification (LOQ)	Low fmol to low ng/mL range[8][9]	Similar to deuterated standards	Dependent on instrument sensitivity and sample preparation efficiency.
Precision (%CV)	<15%	<15-20%	Intraday and interday precision are critical for reproducibility.
Accuracy (%Bias)	±15%[8]	±15-20%	Proximity to the true value is essential for reliable quantification.
Recovery	>85% (method dependent)	Variable, can be lower than deuterated standards	Should be high and consistent to minimize sample loss during extraction.
Matrix Effect	Effectively compensated[4][5]	Less effective compensation	Deuterated standards closely mimic the ionization behavior of the analyte, mitigating ion suppression or enhancement.

Comparison with Alternative Internal Standards

The primary alternatives to deuterated internal standards are odd-chain and lyso-phospholipid standards.

• Odd-Chain Phospholipids (e.g., 17:0-17:0 PE): These are not naturally abundant in most biological systems, making them suitable as internal standards. However, their chromatographic behavior and ionization efficiency may not perfectly match that of the endogenous even-chain PEs, potentially leading to less accurate correction for matrix effects.

• Lyso-Phospholipids (e.g., LPE 17:1): While sometimes used, their structural difference from diacyl-PEs can result in significant differences in extraction efficiency and chromatographic retention, making them less ideal for accurate quantification of intact PEs.

Deuterated standards like 16:0-18:1 PE-d31 offer a distinct advantage as they are chemically identical to their endogenous counterparts, ensuring the most accurate correction for analytical variability.[10][11]

Experimental Protocols

A robust and reliable analytical method is the foundation of accurate lipid quantification. Below is a representative experimental protocol for the analysis of PEs in plasma using 16:0-18:1 PE-d31 as an internal standard, based on common practices in the field.

Lipid Extraction from Plasma (Folch Method)[1]

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: Add a known amount of 16:0-18:1 PE-d31 in a suitable solvent (e.g., methanol) to the plasma sample.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample.

• Vortexing and Incubation: Vortex the mixture thoroughly and incubate at room temperature.

• Phase Separation: Add a saline solution (e.g., 0.9% NaCl) to induce phase separation.

• Centrifugation: Centrifuge the sample to achieve clear separation of the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.

• Drying: Dry the lipid extract under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/isopropanol).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column.[1]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to elute lipids based on their hydrophobicity.

  • Flow Rate: 0.3-0.6 mL/min.[1]

  • Column Temperature: Maintained at a constant temperature (e.g., 55°C).[1]

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI) is typically used for PE analysis.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

  • Transitions: Specific precursor-to-product ion transitions for each PE species and the internal standard are monitored.

Visualizing the Workflow

Caption: Experimental workflow for PE quantification in plasma.

Signaling Pathway Context

Phosphatidylethanolamines are key components of cell membranes and are involved in various cellular processes. The accurate measurement of specific PE species can provide insights into metabolic pathways and their dysregulation in disease.

Caption: Simplified PE biosynthesis and remodeling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine [laur.lau.edu.lb:8443]
• 6. Metabolic detection and systems analyses of pancreatic ductal adenocarcinoma through machine learning, lipidomics, and multi-omics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of phospholipids and glycerides in human milk using ultra-performance liquid chromatography with quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of phosphatidylethanol 16:0/18:1, 18:1/18:1, and 16:0/16:0 in venous blood and venous and capillary dried blood spots from patients in alcohol withdrawal and control volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantification of phosphatidylethanol 16:0/18:1 in blood using supercritical fluid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for 16:0-18:1 PE-d31

Researchers and laboratory personnel must adhere to stringent safety and disposal protocols when handling 16:0-18:1 PE-d31 to ensure a safe laboratory environment and compliance with regulatory standards. This document provides a comprehensive, step-by-step guide for the proper disposal of 16:0-18:1 PE-d31, grounded in established safety practices for handling phosphatidylethanolamines.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate personal protective equipment. This minimizes exposure and ensures personal safety.

PPE Category	Specific Recommendations
Eye/Face Protection	Wear safety glasses with side-shields or goggles.
Skin Protection	Use chemically resistant gloves (e.g., nitrile or neoprene).
Body Protection	A laboratory coat is required.

Handle 16:0-18:1 PE-d31 in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any aerosols or dust.

Step-by-Step Disposal Protocol

The proper disposal of 16:0-18:1 PE-d31 is critical to prevent environmental contamination and maintain a safe laboratory. The following procedure outlines the necessary steps for its disposal.

• Consult Local Regulations : Before proceeding, consult your institution's Environmental Health and Safety (EHS) office for specific guidelines on chemical waste disposal. Regulations can vary significantly between jurisdictions.

• Keep in Original Container : Whenever possible, dispose of the unused product in its original container. This ensures clear labeling and prevents accidental mixing with incompatible chemicals.

• Segregate Chemical Waste : Do not mix 16:0-18:1 PE-d31 with other waste streams. It should be disposed of as a separate chemical waste.

• Proper Labeling : Ensure the waste container is clearly and accurately labeled with the full chemical name: "16:0-18:1 PE-d31" or "1-palmitoyl(d31)-2-oleoyl-sn-glycero-3-phosphoethanolamine".

• Container Integrity : Use a suitable, sealed, and leak-proof container for disposal.[1] If the original container is compromised, transfer the waste to a new, appropriate container.

• Disposal of Contaminated Materials : Any materials that have come into contact with 16:0-18:1 PE-d31, such as pipette tips, gloves, and absorbent pads, should be considered contaminated.[1] These materials must be disposed of as chemical waste in the same manner as the compound itself.

• Waste Pickup : Arrange for a scheduled pickup of the chemical waste through your institution's EHS-approved waste management vendor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 16:0-18:1 PE-d31.

Caption: Disposal workflow for 16:0-18:1 PE-d31.

While 16:0-18:1 PE-d31 is not classified as a hazardous substance, its toxicological properties have not been fully investigated.[1] Therefore, it is crucial to handle it with care and follow all institutional and regulatory guidelines for chemical waste disposal. In cases where the product is supplied in a solvent such as chloroform, the disposal procedure must also account for the hazards associated with the solvent.[2][3] Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and detailed information.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Logistics for Handling 16:0-18:1 PE-d31

For researchers, scientists, and drug development professionals, the safe and effective handling of specialized compounds like 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is paramount. This guide provides immediate, essential information on personal protective equipment (PPE), operational handling, and disposal of this deuterated phospholipid.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on the physical form of the compound. 16:0-18:1 PE-d31 is available as a powder and as a solution in chloroform. The PPE requirements differ significantly between these two forms.

Table 1: Personal Protective Equipment for Handling 16:0-18:1 PE-d31

PPE	Powder Form	Chloroform Solution
Hand Protection	Nitrile gloves	Chemical-resistant gloves (e.g., Viton®, butyl rubber, or equivalent)
Eye/Face Protection	Safety glasses with side shields	Chemical splash goggles and a face shield
Body Protection	Laboratory coat	Chemical-resistant laboratory coat or apron
Respiratory Protection	Not generally required for small quantities in a well-ventilated area. Consider a dust mask if weighing large quantities.	Work in a certified chemical fume hood.[1]

Operational Plan

A systematic approach to handling 16:0-18:1 PE-d31, from receipt to experimental use, is critical for safety and sample integrity.

Receiving and Storage

• Inspection : Upon receipt, inspect the packaging for any signs of damage. The product is typically shipped on dry ice.

• Storage : Immediately transfer the compound to a freezer set at -20°C for long-term storage.

• Form-Specific Storage :

  • Powder : Store in a tightly sealed container in a desiccator to prevent moisture absorption.

  • Chloroform Solution : Store in a tightly sealed glass vial with a PTFE-lined cap in a freezer suitable for flammable liquids, if applicable.

Handling and Experimental Use

• Preparation :

  • Powder : Allow the container to warm to room temperature in a desiccator before opening to prevent condensation.

  • Chloroform Solution : Equilibrate the vial to room temperature before opening.

• Work Area : All handling of the chloroform solution must be conducted in a certified chemical fume hood.[1]

• Dispensing :

  • Powder : Use appropriate tools (e.g., spatula, micro-spatula) to weigh the desired amount.

  • Chloroform Solution : Use a calibrated glass syringe or micropipette to dispense the liquid.

• Avoid Inhalation and Contact : Avoid breathing any dust (from the powder) or vapors (from the chloroform solution).[1] Prevent contact with skin and eyes.[1]

Disposal Plan

Proper disposal of 16:0-18:1 PE-d31 and associated materials is essential to ensure laboratory and environmental safety.

• Waste Segregation :

  • Unused Product (Powder) : If considered non-hazardous, dispose of in accordance with institutional guidelines for non-hazardous chemical waste.

  • Unused Product (Chloroform Solution) : This is considered hazardous waste due to the chloroform.[1] Collect in a designated, labeled, and sealed container for halogenated organic waste.

  • Contaminated Materials : Any materials that have come into contact with the chloroform solution (e.g., pipette tips, gloves, bench paper) must be disposed of as hazardous waste.

• Container Management : Ensure waste containers are properly labeled with the contents and are kept closed when not in use.

• Institutional Guidelines : Always follow your institution's specific hazardous waste disposal procedures.

Workflow for Safe Handling of 16:0-18:1 PE-d31

Caption: Workflow for the safe handling of 16:0-18:1 PE-d31 from receipt to disposal.

References

• 1. avantiresearch.com [avantiresearch.com]